2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• CAS: 723278-39-5

Core Science & Biosynthesis

"synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid"

An In-Depth Technical Guide to the Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Executive Summary

2-Aminothiazole scaffolds are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents due to their wide range of biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[1][2] The title compound, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, is a valuable bifunctional building block for drug discovery. The tert-butoxycarbonyl (Boc) protected amine allows for selective functionalization at the carboxylic acid moiety, such as in peptide couplings, while the acetic acid side chain provides a key linkage point.

This guide provides a comprehensive, field-proven methodology for the multi-step synthesis of this key intermediate. We will delve into the causality behind experimental choices, from starting material selection to reaction conditions and purification strategies. The narrative follows a logical three-step synthetic sequence: 1) construction of the core aminothiazole ring system via the Hantzsch thiazole synthesis, 2) chemoselective protection of the 2-amino group, and 3) final hydrolysis to yield the target carboxylic acid. Each protocol is presented as a self-validating system, complete with detailed procedural steps and characterization insights.

Synthetic Strategy and Retrosynthetic Analysis

The synthesis of a multifunctional molecule requires a robust strategy that introduces functional groups in a controlled manner, often utilizing protecting groups. Our approach is based on a convergent and reliable three-step sequence that is both scalable and employs well-established, high-yielding reactions.

Retrosynthetic Logic:

The retrosynthetic analysis begins by disconnecting the target molecule at its most labile or synthetically accessible points.

• C-O Bond Cleavage (Hydrolysis): The target carboxylic acid (1) can be readily formed by the saponification (hydrolysis) of its corresponding ethyl ester (2) . This is a standard and highly efficient transformation.

• N-C Bond Cleavage (Amine Protection): The Boc-protected amine in intermediate (2) is installed by reacting the free amine of ethyl 2-(2-aminothiazol-5-yl)acetate (3) with di-tert-butyl dicarbonate (Boc₂O). The Boc group is chosen for its stability under basic conditions (required for the subsequent hydrolysis) and its lability under acidic conditions, allowing for orthogonal deprotection schemes.[3][4]

• Thiazole Ring Formation (Hantzsch Synthesis): The core intermediate (3) is constructed via the classic Hantzsch thiazole synthesis.[5][6][7] This powerful cyclocondensation reaction involves reacting an α-halocarbonyl compound with a thioamide. In this case, ethyl 4-chloro-3-oxobutanoate (4) reacts with thiourea (5) to form the desired 2-aminothiazole ring system.[8]

This strategic pathway is visualized in the diagram below.

Caption: Retrosynthetic analysis of the target molecule.

Synthesis of Key Intermediate: Ethyl 2-(2-aminothiazol-5-yl)acetate (3)

This stage involves the foundational Hantzsch reaction to build the heterocyclic core. The starting material, an α-haloketoester, is often prepared immediately prior to use due to its potential instability.

Protocol 2.1: Hantzsch Thiazole Synthesis

The condensation of ethyl 4-chloro-3-oxobutanoate with thiourea provides the 2-aminothiazole ring with the desired acetic acid ester side chain at the 5-position. Ethanol is an excellent solvent choice as it readily dissolves the starting materials and allows for a controlled reaction temperature at reflux.

Experimental Protocol:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thiourea (7.61 g, 100 mmol) and absolute ethanol (100 mL).

• Reagent Addition: Stir the suspension and add ethyl 4-chloro-3-oxobutanoate (16.45 g, 100 mmol) dropwise over 10 minutes at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 78-80°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl Acetate in Hexane).

• Work-up: After completion, cool the mixture to room temperature and then place it in an ice bath for 30 minutes.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH of the mixture is approximately 7-8 to neutralize the HCl byproduct formed during the reaction.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration, wash it thoroughly with cold water (3 x 50 mL), and then with a small amount of cold ethanol (20 mL).

• Drying: Dry the collected solid under vacuum to afford ethyl 2-(2-aminothiazol-5-yl)acetate as an off-white to pale yellow solid.

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
Ethyl 4-chloro-3-oxobutanoate	164.57	16.45	100	1.0
Thiourea	76.12	7.61	100	1.0
Ethanol	46.07	100 mL	-	-
Expected Yield	186.23 (Product)	~15.8 g	85	85%

Causality and Insights:

• Mechanism: The Hantzsch synthesis begins with the nucleophilic sulfur of thiourea attacking the carbon bearing the halogen (Sₙ2 reaction), followed by an intramolecular condensation between a nitrogen atom of the thiourea intermediate and the ketone carbonyl, and subsequent dehydration to form the aromatic thiazole ring.[6]

• Neutralization: The neutralization step is critical as the reaction generates one equivalent of HCl, which protonates the product, forming its hydrochloride salt. Adding a mild base like sodium bicarbonate deprotonates the product, reducing its solubility in the aqueous ethanol mixture and facilitating its precipitation and isolation.

N-Protection of the Thiazole Core

With the core heterocycle synthesized, the next crucial step is to protect the exocyclic amino group. This prevents it from interfering in subsequent reactions, particularly if the carboxylic acid moiety is to be activated for amide bond formation.

Protocol 3.1: Synthesis of Ethyl 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetate (2)

The tert-butoxycarbonyl (Boc) group is introduced using di-tert-butyl dicarbonate (Boc₂O). The reaction requires a non-nucleophilic base, such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP), to deprotonate the amine, increasing its nucleophilicity towards the Boc₂O electrophile.

Experimental Protocol:

• Setup: In a 500 mL round-bottom flask, dissolve ethyl 2-(2-aminothiazol-5-yl)acetate (15.8 g, 85 mmol) in 200 mL of dichloromethane (DCM).

• Base Addition: Add triethylamine (12.9 g, 17.8 mL, 127.5 mmol) to the solution and stir for 5 minutes at room temperature.

• Boc₂O Addition: Add di-tert-butyl dicarbonate (20.4 g, 94 mmol) portion-wise over 15 minutes. An exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature for 12-16 hours (overnight). Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Transfer the reaction mixture to a separatory funnel and wash sequentially with 1M HCl (2 x 100 mL), saturated aqueous NaHCO₃ solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by recrystallization from an ethyl acetate/hexane mixture or by flash column chromatography on silica gel to yield the pure product.

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Molar Eq.
Ethyl 2-(2-aminothiazol-5-yl)acetate	186.23	15.8 g	85	1.0
Di-tert-butyl dicarbonate (Boc₂O)	218.25	20.4 g	94	1.1
Triethylamine (TEA)	101.19	12.9 g	127.5	1.5
Dichloromethane (DCM)	84.93	200 mL	-	-
Expected Yield	286.35 (Product)	~22.0 g	77	90%

Causality and Insights:

• Choice of Base: Triethylamine acts as a scavenger for the acidic proton of the amine, facilitating the nucleophilic attack on the Boc anhydride. Using a slight excess ensures the reaction goes to completion.

• Work-up Logic: The acidic wash (1M HCl) removes excess triethylamine. The basic wash (NaHCO₃) removes any unreacted starting material and acidic byproducts. The final brine wash removes residual water before drying.

Final Hydrolysis to the Target Compound

The final step is the conversion of the ethyl ester to the carboxylic acid. This is achieved through saponification, a base-mediated hydrolysis. Careful control of conditions is necessary to ensure only the ester is cleaved, leaving the base-stable Boc protecting group intact.

Protocol 4.1: Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1)

Lithium hydroxide (LiOH) is often preferred for saponification as it can be effective at lower temperatures, minimizing the risk of side reactions. A mixed solvent system of tetrahydrofuran (THF) and water ensures solubility of both the organic substrate and the inorganic base.

Experimental Protocol:

• Setup: Dissolve ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate (22.0 g, 77 mmol) in a mixture of tetrahydrofuran (THF, 150 mL) and water (50 mL) in a 500 mL round-bottom flask.

• Base Addition: Cool the solution to 0°C in an ice bath. Add lithium hydroxide monohydrate (4.85 g, 115.5 mmol) in one portion.

• Reaction: Stir the mixture vigorously at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC until the starting ester is fully consumed.

• Quenching: Cool the reaction mixture back to 0°C.

• Acidification: Slowly and carefully add 1M HCl (aq) to the stirring solution to adjust the pH to ~3-4. The product will precipitate out of the solution as a white solid.

• Isolation: Collect the precipitate by vacuum filtration. Wash the solid with cold water (3 x 50 mL) to remove any inorganic salts.

• Drying: Dry the product under high vacuum to yield 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Molar Eq.
Boc-protected Ester (2)	286.35	22.0 g	77	1.0
Lithium Hydroxide Monohydrate	41.96	4.85 g	115.5	1.5
THF / Water	-	150 mL / 50 mL	-	-
Expected Yield	258.29 (Product)	~18.8 g	73	95%

Causality and Insights:

• Temperature Control: Performing the initial reaction at 0°C and avoiding prolonged heating is crucial. While the Boc group is generally stable to bases, harsh conditions (high temperatures or strong base concentrations) could lead to its cleavage.

• Acidification: The product exists as a water-soluble lithium carboxylate salt after saponification. Acidification protonates the carboxylate, rendering the molecule neutral and causing it to precipitate from the aqueous solution, which is a simple and effective method of isolation.

Overall Synthetic Workflow

The complete and optimized synthetic pathway from commercially available starting materials to the final product is a robust and efficient process suitable for laboratory and pilot scales.

Caption: Complete three-step synthesis workflow.

References

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. National Institutes of Health (NIH). Available at: [Link]

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Efficient one-pot synthesis of ethyl 2-substitued-4-methylthiazole-5-carboxylates. Taylor & Francis Online. Available at: [Link]

• Hantzsch Thiazole Synthesis. Chem Help Asap. Available at: [Link]

• Synthesis of ethyl 5-alkyl-2-amino-1,3-thiazol-4-yl acetates 4a-e. ResearchGate. Available at: [Link]

• Thiazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Hantzsch thiazole synthesis. ResearchGate. Available at: [Link]

• Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. Google Patents.
• Process for preparing 2-aminothiazol-4-yl-acetic acid derivates. Google Patents.
• Method for synthesizing ethyl 2-(2-aminothiazole-4-yl). Google Patents.

• Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. National Institutes of Health (NIH). Available at: [Link]

• Process for the preparation of crystalline (Z)-2-(2-tert.-butoxycarbonylprop-2-oxyimino)-2-(2-triphenylmethylaminothiazol-4-yl) acetic acid in association with N,N-dimethylformamide. Google Patents.

• Synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids. PubMed. Available at: [Link]

• Synthesis and Characterization of some heterocyclic derivatives from 2-amino thiazol and study of biological activity of prepared derivatives. ResearchGate. Available at: [Link]

• Synthesis of the 26-Membered Core of Thiopeptide Natural Products by Scalable Thiazole-Forming Reactions of Cysteine Derivatives. ACS Publications. Available at: [Link]

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• tert-Butyloxycarbonyl protecting group. Wikipedia. Available at: [Link]

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Unlocking the Potential of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid: A Technical Guide for Drug Discovery Professionals

Foreword: The Untapped Promise of a Privileged Scaffold

In the landscape of modern drug discovery, the identification and exploration of novel chemical entities with therapeutic potential is a paramount endeavor. The 2-aminothiazole nucleus stands as a "privileged structure," a recurring motif in a multitude of biologically active compounds.[1][2] Its versatile nature has given rise to a wide array of derivatives exhibiting activities spanning from anticancer and anti-inflammatory to antimicrobial and antiviral.[3][4][5] This guide focuses on a specific, yet largely uncharacterized, member of this family: 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid . While direct biological data for this compound remains nascent, its structural features—the proven 2-aminothiazole core, the strategic tert-butoxycarbonyl (Boc) protecting group, and the reactive acetic acid moiety—suggest a significant, untapped potential for therapeutic innovation.

This document serves as a technical primer for researchers, scientists, and drug development professionals. It is not a mere recitation of facts but a synthesized analysis grounded in the established pharmacology of analogous structures. We will deconstruct the molecule's components, hypothesize its likely biological activities based on robust structure-activity relationship (SAR) data from related compounds, and provide detailed, field-proven protocols to empower you to validate these hypotheses in your own laboratories. Our objective is to provide a foundational resource that will catalyze the investigation of this promising, yet underexplored, chemical entity.

I. Deconstructing the Molecule: A Tripartite Analysis of Potential

The therapeutic promise of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid can be understood by examining its three key structural components: the 2-aminothiazole core, the Boc-protected amine, and the C-5 acetic acid side chain.

The 2-Aminothiazole Core: A Foundation of Diverse Bioactivity

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, renowned for its ability to interact with a wide range of biological targets.[1] This is attributed to its unique electronic properties and its capacity to form multiple hydrogen bonds and other non-covalent interactions within protein binding pockets. A substantial body of literature demonstrates the broad therapeutic relevance of this heterocyclic system.[2][3]

Table 1: Exemplary Biological Activities of 2-Aminothiazole Derivatives

Biological Activity	Target/Mechanism of Action	Reference Example(s)
Anticancer	Kinase Inhibition (e.g., CDK2, Src family kinases)	Dasatinib (a pan-Src kinase inhibitor)[6][7]
Sirtuin Inhibition (e.g., hSirt2)	SirReals (Sirtuin Rearranging Ligands)[8]
Anti-inflammatory	Cyclooxygenase (COX) Inhibition	Various substituted aminothiazoles
Antimicrobial	Inhibition of bacterial cell wall synthesis, other targets	Cefdinir (a cephalosporin antibiotic)
Antiviral	Inhibition of viral replication	Novel substituted aminothiazoles active against Influenza A[4][5]
Antioxidant	Radical scavenging and other mechanisms	Various aminothiazole-sulfonamide derivatives[9]

This established and diverse bioactivity of the 2-aminothiazole core strongly suggests that 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a prime candidate for screening in a variety of therapeutic areas, particularly oncology and infectious diseases.

The (tert-Butoxycarbonyl)amino Group: A Modulator of Activity and a Synthetic Tool

The tert-butoxycarbonyl (Boc) group is a widely utilized protecting group in organic synthesis, prized for its stability under many reaction conditions and its facile removal under mild acidic conditions.[10][11][12][] In the context of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, the Boc group serves a dual purpose.

From a synthetic perspective, it allows for the selective modification of the acetic acid moiety without interference from the reactive amino group.[10] This is a critical feature for the construction of more complex derivatives, such as amides or esters, which could be designed to target specific protein-protein interactions or to improve pharmacokinetic properties.

From a biological standpoint, the Boc group is not merely an inert placeholder. Its bulky and hydrophobic nature can significantly influence the molecule's interaction with a biological target. In some cases, a Boc-protected amine may exhibit a different, or even enhanced, activity profile compared to its unprotected counterpart.[6] Recent studies have also explored the use of N-Boc-protected amino acids as "hydrophobic tags" to induce targeted protein degradation, a novel and exciting therapeutic modality.[14] This opens up the intriguing possibility that 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid could function as a precursor to a de-protected active molecule or possess intrinsic activity in its own right, potentially through novel mechanisms like hydrophobic tagging.

The Acetic Acid Moiety: A Handle for Interaction and a Determinant of Pharmacokinetics

The acetic acid group at the C-5 position of the thiazole ring is another key feature that is likely to have a profound impact on the biological properties of the molecule. Carboxylic acid moieties are common in drug molecules and can participate in critical interactions with biological targets, often forming salt bridges or hydrogen bonds with basic amino acid residues in a protein's active site.

Furthermore, the presence of an acetic acid group can significantly influence a molecule's pharmacokinetic profile.[15] It can impact solubility, a critical factor for bioavailability, and can serve as a handle for conjugation to other molecules to create prodrugs or targeted delivery systems.[16][17][18][19] The strategic placement of this acidic group on the 2-aminothiazole scaffold provides a valuable opportunity for medicinal chemists to fine-tune the molecule's properties to achieve a desired therapeutic effect.

II. Hypothesized Biological Activities and a Roadmap for Investigation

Based on the structural analysis and the known activities of related compounds, we can formulate several well-grounded hypotheses regarding the potential biological activities of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Hypothesis 1: Kinase Inhibitory Activity The 2-aminothiazole scaffold is a well-established kinase inhibitor template.[6][7] It is highly probable that 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, either in its current form or after de-protection of the amine, could exhibit inhibitory activity against one or more kinases implicated in cancer or inflammatory diseases.

Hypothesis 2: Sirtuin Inhibitory Activity Recent discoveries have identified acylated 2-aminothiazoles as potent and selective inhibitors of human Sirtuin 2 (hSirt2), a target of interest in oncology and neurodegenerative diseases.[8] The structural similarities suggest that our target compound warrants investigation as a potential sirtuin inhibitor.

Hypothesis 3: Antimicrobial and Antiviral Activity The 2-aminothiazole core is a component of several clinically used antibiotics and has been found in compounds with promising antiviral activity.[4][5] Screening against a panel of bacterial and viral pathogens is therefore a logical and promising avenue of investigation.

The following diagram illustrates a potential workflow for the initial biological screening of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Caption: A proposed workflow for the biological evaluation of the target compound.

III. Experimental Protocols: A Practical Guide to Validation

To facilitate the investigation of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, we provide the following detailed, step-by-step protocols for key biological assays. These protocols are designed to be robust and adaptable to the specific resources and instrumentation of your laboratory.

Protocol for In Vitro Kinase Inhibition Assay (Example: CDK2/Cyclin E)

This protocol describes a radiometric filter binding assay to determine the inhibitory activity of the test compound against the CDK2/Cyclin E kinase complex.

Materials:

• Active CDK2/Cyclin E enzyme (recombinant)

• Histone H1 substrate

• [γ-³³P]ATP

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20)

• Test compound stock solution (e.g., 10 mM in DMSO)

• 96-well polypropylene plates

• Phosphocellulose filter plates (e.g., Millipore MAPH)

• Phosphoric acid (0.75%)

• Scintillation counter and scintillant

Procedure:

• Compound Preparation: Serially dilute the test compound stock solution in assay buffer to achieve a range of desired concentrations. Include a DMSO-only control (vehicle) and a known inhibitor as a positive control.

• Reaction Setup: In a 96-well plate, add in the following order:

  • 25 µL of assay buffer

  • 5 µL of test compound dilution

  • 10 µL of Histone H1 substrate (final concentration ~0.2 mg/mL)

  • 10 µL of [γ-³³P]ATP solution (final concentration ~10 µM, with ~0.5 µCi per well)

• Initiate Reaction: Add 10 µL of diluted CDK2/Cyclin E enzyme to each well to start the reaction.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Stop Reaction and Capture Substrate: Stop the reaction by adding 50 µL of 0.75% phosphoric acid. Transfer the entire volume to a phosphocellulose filter plate.

• Washing: Wash the filter plate multiple times with 0.75% phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Detection: Dry the filter plate, add scintillant to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol for Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell line (e.g., A549 lung carcinoma)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound stock solution (10 mM in DMSO)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; 5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (DMSO) and positive control (e.g., doxorubicin) wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percent viability relative to the vehicle control. Determine the IC₅₀ value by plotting percent viability against compound concentration and fitting to a sigmoidal dose-response curve.

IV. Concluding Remarks and Future Directions

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid represents a molecule at the intersection of proven medicinal chemistry scaffolds and untapped therapeutic potential. While its biological activities are yet to be fully elucidated, the extensive data on its structural analogs provide a compelling rationale for its investigation. The Boc-protected amine and the acetic acid moiety offer unique opportunities for both direct biological interaction and further chemical modification, making this compound a versatile platform for the development of novel therapeutics.

The protocols and workflow outlined in this guide provide a clear and actionable path for the initial exploration of this compound. It is our hope that this technical resource will empower researchers to unlock the full potential of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid and, in doing so, contribute to the advancement of new medicines for the benefit of patients worldwide. The journey from a promising molecule to a life-changing therapy is long and challenging, but it begins with the foundational research that this guide is intended to inspire.

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• Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. ResearchGate. [Link]

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• BOC protecting groups have become a crucial tool in accelerating the development of innovative drugs. Nanjing Tengxiang Import & Export Co. Ltd. [Link]

• Identification of N-tert-butyloxycarbonyl protected amino acids as novel hydrophobic tags to induce targeted protein degradation. PubMed. [Link]

• Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. National Institutes of Health. [Link]

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• Synthesis and Antimicrobial Screening of Some Novel 2-amino Benzothiazole Derivatives. (URL not available)

• Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. EXCLI Journal. [Link]

• Acetic Acid as Processing Aid Dramatically Improves Organic Solvent Solubility of Weakly Basic Drugs for Spray Dried Dispersion Manufacture. National Institutes of Health. [Link]

• Flavone acetic acid: a nonlinear pharmacokinetic model. PubMed. [Link]

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• Glacial Acetic Acid Uses in Pharma & Chemical. Advent Chembio. [Link]

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A Comprehensive Technical Guide to 2-Aminothiazole Derivatives in Medicinal Chemistry

Abstract: The 2-aminothiazole scaffold is a cornerstone of modern medicinal chemistry, widely recognized as a "privileged structure" due to its ability to interact with a diverse range of biological targets.[1] This heterocyclic motif is a key component in numerous clinically approved drugs, including the anticancer agent Dasatinib and the anti-inflammatory drug Meloxicam.[2][3] Its widespread importance stems from its synthetic accessibility and its capacity to act as a versatile pharmacophore, engaging in crucial hydrogen bonding and other non-covalent interactions within enzyme active sites.[4] This technical guide provides an in-depth review of 2-aminothiazole derivatives, beginning with fundamental synthetic strategies, most notably the Hantzsch synthesis. It then delves into their significant therapeutic applications, with a primary focus on anticancer (kinase inhibition), antimicrobial, and anti-inflammatory activities.[5][6] We will explore the intricate structure-activity relationships (SAR) that govern their potency and selectivity, supported by quantitative data, detailed experimental protocols for synthesis and biological evaluation, and visual diagrams of key mechanisms and workflows. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the vast potential of the 2-aminothiazole core in their own discovery programs.

Part 1: The 2-Aminothiazole Core: Foundational Synthesis and Properties

The stability and versatile functionality of the 2-aminothiazole ring system make it an attractive starting point for drug design. Its nitrogen and sulfur atoms provide key points for hydrogen bonding, while the ring itself serves as a rigid scaffold for orienting various substituents in three-dimensional space to optimize target binding.

Core Synthetic Strategy: The Hantzsch Thiazole Synthesis

The most classical and dependable method for constructing the 2-aminothiazole ring is the Hantzsch thiazole synthesis, first reported in the late 19th century.[7] This reaction remains a mainstay in medicinal chemistry due to its simplicity, use of readily available starting materials, and typically high yields.[8]

Causality and Mechanism: The reaction's efficiency is driven by a straightforward, two-part mechanism involving the condensation of an α-haloketone with a thioamide (or thiourea for 2-aminothiazoles).[8] The process begins with a nucleophilic attack (S-alkylation) from the sulfur of the thiourea onto the electrophilic carbon of the α-haloketone. This is followed by an intramolecular cyclization where the nitrogen attacks the ketone carbonyl. A final dehydration step results in the formation of the stable, aromatic thiazole ring.[7][8]

Caption: General workflow for the Hantzsch synthesis of 2-aminothiazoles.

Experimental Protocol: Synthesis of 2-amino-4-phenylthiazole [8]

This protocol provides a self-validating system for synthesizing a foundational 2-aminothiazole derivative. Successful synthesis is confirmed by physical and spectroscopic characterization against known standards.

• Materials & Equipment:

  • 2-Bromoacetophenone (5.0 mmol)

  • Thiourea (7.5 mmol)

  • Methanol (5 mL)

  • 5% Sodium Carbonate (Na₂CO₃) solution (20 mL)

  • 20 mL scintillation vial, magnetic stir bar, hot plate

  • Buchner funnel, filter flask, filter paper

  • TLC plates, developing chamber, UV lamp

• Step-by-Step Methodology:

  • Reaction Setup: Combine 2-bromoacetophenone and thiourea in the 20 mL scintillation vial. Add methanol and a stir bar.

  • Heating: Heat the mixture on a hot plate with stirring for approximately 30 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 1:1 ethyl acetate/hexane mobile phase. The disappearance of the 2-bromoacetophenone spot indicates reaction completion.

  • Workup: Remove the vial from the heat and allow it to cool to room temperature. Pour the reaction mixture into a beaker containing 20 mL of 5% Na₂CO₃ solution and swirl to mix. This step neutralizes any hydrobromic acid byproduct and precipitates the product.

  • Isolation: Filter the resulting solid precipitate using a Buchner funnel. Wash the filter cake with water to remove any inorganic salts.

  • Drying & Characterization: Allow the collected solid to air dry. Once dry, determine the mass to calculate the percent yield. Characterize the product by measuring its melting point and obtaining NMR and mass spectra to confirm its identity and purity.

Part 2: Therapeutic Applications and Biological Activities

The true value of the 2-aminothiazole scaffold is demonstrated by its broad spectrum of biological activities.[1] Structural modifications at the 2-amino, C4, and C5 positions allow for fine-tuning of the molecule's properties to achieve potent and selective activity against various targets.[5][9]

Anticancer Activity: A Focus on Kinase Inhibition

One of the most successful applications of 2-aminothiazole derivatives is in the development of protein kinase inhibitors for cancer therapy.[3] Kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of many cancers. The 2-aminothiazole core is an excellent "hinge-binding" motif, capable of forming key hydrogen bonds with the backbone of the kinase ATP-binding site, a feature exploited in many potent inhibitors.[4][10]

A prime example is Dasatinib (BMS-354825) , a potent inhibitor of the Bcr-Abl kinase and Src family kinases, approved for the treatment of chronic myelogenous leukemia (CML).[3][10] The discovery of Dasatinib began with the identification of a simple 2-aminothiazole template from library screening, which was then optimized through extensive structure-activity relationship studies.[10]

Caption: Competitive inhibition of Src kinase by a 2-aminothiazole derivative.

Quantitative Data: In Vitro Anticancer Activity

The potency of these compounds is typically quantified by their IC₅₀ values (the concentration required to inhibit 50% of cell growth or kinase activity).

Compound ID	R1 (at C4)	R2 (at N2)	K562 (Leukemia) IC₅₀ (µM)	MCF-7 (Breast Cancer) IC₅₀ (µM)
Dasatinib	-	N-(2-chloro-6-methylphenyl)-...	< 1	< 1
Compound 21¹	H	Phenylamide	16.3	20.2
1c	H	4-Chlorophenyl	15.8 (vs H1299)	-
1d	-(CH₂)₄-	4-Methylbenzyl	4.89 (vs H1299)	-
Table adapted from multiple sources.[4][11] ¹Compound 21 is a 2-amino-thiazole-5-carboxylic acid phenylamide derivative.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay) [12][13]

This assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability. It is a fundamental tool for the initial screening of potential anticancer compounds.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan, quantified spectrophotometrically, is proportional to the number of living cells.[12]

• Materials & Equipment:

  • Cancer cell line of interest (e.g., K562, MCF-7)

  • Complete culture medium

  • 96-well microplates

  • Test compound (2-aminothiazole derivative) dissolved in DMSO

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the cells and add 100 µL of the diluted compound solutions (including a vehicle control).

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours. During this time, formazan crystals will form in viable cells.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at approximately 570 nm using a microplate reader. The absorbance values are then used to calculate the percentage of cell viability relative to the vehicle control, and an IC₅₀ value can be determined.

Antimicrobial Activity

The 2-aminothiazole scaffold is also prevalent in compounds exhibiting significant antibacterial and antifungal activity.[1][5] Their mechanism of action can vary, but they often work by inhibiting essential microbial enzymes or disrupting cell wall synthesis. The structural diversity that can be built around the core allows for the development of agents active against a range of pathogens.[14]

Experimental Protocol: Antimicrobial Screening (Broth Microdilution Method) [15]

This is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.

• Principle: A standardized inoculum of the target microorganism is challenged with serial dilutions of the test compound in a liquid growth medium. The MIC is determined by visual inspection for turbidity after a set incubation period.

• Materials & Equipment:

  • Bacterial or fungal strain (e.g., Staphylococcus aureus, Escherichia coli)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth)

  • Sterile 96-well microplates

  • Test compound dissolved in a suitable solvent

  • Standardized microbial inoculum (e.g., 0.5 McFarland standard)

  • Incubator

• Step-by-Step Methodology:

  • Compound Preparation: Prepare a stock solution of the 2-aminothiazole derivative. Perform a two-fold serial dilution of the compound directly in the 96-well plate using the broth medium.

  • Inoculation: Prepare a standardized suspension of the microorganism. Dilute it in broth so that each well receives a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Controls: Include a positive control (microorganism in broth, no compound) to ensure growth and a negative control (broth only) to check for sterility.

  • Incubation: Incubate the plate at the optimal temperature (e.g., 37°C) for 18-24 hours.

  • MIC Determination: After incubation, examine the plate for microbial growth (turbidity). The MIC is the lowest concentration of the compound at which no visible growth is observed.

Part 3: Structure-Activity Relationship (SAR) Analysis

Understanding the SAR is critical for optimizing a lead compound into a drug candidate. For 2-aminothiazoles, specific substitutions at the N-2, C-4, and C-5 positions have been shown to drastically influence biological activity.[16][17]

• N-2 Position: The 2-amino group is a crucial anchor. Acylation or arylation at this position is a common strategy. For anti-tuberculosis activity, introducing substituted benzoyl groups at the N-2 position dramatically improved potency by over 100-fold compared to the unsubstituted parent.[16]

• C-4 Position: This position is highly tolerant of modification. In anticancer derivatives, bulky aromatic or heteroaromatic groups at C-4 are often essential for potent kinase inhibition.[17] For antitubercular agents, a 2-pyridyl moiety at C-4 was found to be critical and intolerant to modification.[16]

• C-5 Position: Substitution at C-5 can modulate potency and physicochemical properties. For example, the introduction of a bromo group at C-5 in certain anticancer series led to potent compounds with IC₅₀ values in the single-digit micromolar range.[17]

Caption: Key structure-activity relationship points on the 2-aminothiazole scaffold.

Part 4: Conclusion and Future Perspectives

The 2-aminothiazole scaffold has unequivocally proven its merit in medicinal chemistry, serving as a foundation for drugs targeting a wide array of diseases. Its synthetic tractability via methods like the Hantzsch synthesis allows for extensive exploration of chemical space, leading to the discovery of highly potent and selective agents. The success of kinase inhibitors like Dasatinib highlights the scaffold's potential in precision oncology.[3]

Future efforts will likely focus on developing derivatives with improved selectivity profiles to minimize off-target effects, a particular challenge in kinase inhibitor design.[18] The application of novel synthetic methodologies will enable the creation of more complex and diverse libraries for screening against new and challenging biological targets. As our understanding of disease biology deepens, the versatile and reliable 2-aminothiazole core will undoubtedly remain a privileged and indispensable tool in the drug discovery arsenal.

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Navigating the Lability: A Technical Guide to tert-Butoxycarbonyl (Boc) Group Stability in Thiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The tert-butoxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its reliability in protecting amine functionalities.[1][2] However, its stability is not absolute and is highly dependent on the electronic environment of the substrate. This guide provides an in-depth analysis of the stability of the Boc protecting group on thiazole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities.[3][4] Understanding the nuances of Boc group lability in this context is critical for the successful design and execution of synthetic routes toward complex thiazole-containing targets.

The Electronic Influence of the Thiazole Ring

The stability of the Boc group is intrinsically linked to the ease with which the carbamate can be cleaved, typically under acidic conditions.[5] The reaction proceeds through protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation of the resulting carbamic acid to yield the free amine.[6][7]

The thiazole ring, being an electron-deficient heteroaromatic system, exerts a significant electronic influence on the attached Boc-protected amino group. This electron-withdrawing nature can modulate the stability of the Boc group, a factor that must be carefully considered during synthetic planning. The sulfur atom in the thiazole ring can act as a Lewis acid and interact with electron donors, potentially influencing the conformation and reactivity of the molecule.[8]

Stability Profile of Boc-Protected Thiazoles

The inherent stability of the Boc group on a thiazole nucleus allows for a range of synthetic transformations to be performed on other parts of the molecule without premature deprotection. However, this stability is conditional and can be overcome by specific reagents and conditions.

Acidic Conditions: The Primary Means of Cleavage

Strong acids are the most common reagents for Boc deprotection.[7] The choice of acid and solvent system is crucial for achieving clean and efficient deprotection without compromising other acid-sensitive functional groups that may be present in the molecule.

Common Acidic Deprotection Reagents:

• Trifluoroacetic Acid (TFA): A widely used and effective reagent, typically in dichloromethane (DCM) as the solvent.[6][9] While highly effective, TFA is corrosive and can pose environmental concerns, prompting a search for greener alternatives.[7]

• Hydrogen Chloride (HCl): Often used as a solution in organic solvents like dioxane or ethyl acetate.[10] Anhydrous HCl can also be generated in situ.[7]

• Phosphoric Acid (H₃PO₄): A less volatile and greener alternative to TFA.[7]

• p-Toluenesulfonic Acid (pTSA): A solid, biodegradable acid that can be used in deep eutectic solvents for an environmentally friendly deprotection procedure.[11]

Reagent	Typical Conditions	Notes
TFA	20-50% in DCM, 0°C to rt, 1-12 h	Highly effective but corrosive.[6][9]
HCl	4M in dioxane or ethyl acetate, 0°C to rt	Common and effective.[10][12]
H₃PO₄	Aqueous solution	Greener alternative.[7]
pTSA	In a deep eutectic solvent, rt	Environmentally benign.[11]
Oxalyl Chloride	In methanol, rt, 1-4 h	Mild conditions, suitable for sensitive substrates.[10]

Basic and Nucleophilic Conditions: General Stability

A key advantage of the Boc group is its general stability under basic and nucleophilic conditions.[5][11] This orthogonality allows for the selective removal of other protecting groups, such as the Fluorenylmethyloxycarbonyl (Fmoc) group, in the presence of a Boc-protected amine on the thiazole ring.[13][14] This is a fundamental principle in solid-phase peptide synthesis and the construction of complex molecules.

However, it is important to note that under specific and harsh basic conditions, cleavage of the Boc group can occur, particularly if the amine is highly activated.[15]

Catalytic and Alternative Deprotection Methods

Research into milder and more selective deprotection methods is ongoing. These approaches are particularly valuable when dealing with sensitive substrates.

• Lewis Acids: Zinc bromide (ZnBr₂) has been shown to selectively cleave secondary N-Boc groups.[6]

• Iron(III) Catalysis: Iron(III) salts have been used for the catalytic and selective removal of the Boc group.[16]

• Thermal Deprotection: In some cases, the Boc group can be removed by heating, which can be advantageous as it avoids the use of acidic or basic reagents.[17]

• Sodium Borohydride in Ethanol: This system has been reported for the selective deprotection of N-Boc on imidazoles and pyrazoles, and could potentially be applicable to certain thiazole derivatives.[18]

Experimental Protocols

Standard Boc Deprotection with TFA

Protocol:

• Dissolve the N-Boc protected thiazole derivative (1 eq) in dichloromethane (DCM).

• Cool the solution to 0°C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (10 eq).[9]

• Stir the reaction mixture at 0°C for 10 minutes and then at room temperature for the appropriate time (typically 1-12 hours), monitoring the reaction progress by TLC or LC-MS.[9]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• The resulting amine salt can often be used directly in the next step or neutralized with a base.

Selective Deprotection in the Presence of Other Protecting Groups

The orthogonality of the Boc group is a powerful tool in multi-step synthesis. For instance, in a molecule containing both a Boc-protected amine on a thiazole and an Fmoc-protected amine, the Fmoc group can be selectively removed using a mild base like piperidine, leaving the Boc group intact.[14]

Visualizing the Process

Mechanism of Acid-Catalyzed Boc Deprotection

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

Orthogonal Deprotection Strategy

Caption: Workflow for orthogonal deprotection of Fmoc and Boc groups.

Conclusion

The tert-butoxycarbonyl group is a robust and versatile protecting group for amines in the synthesis of thiazole derivatives. Its stability under a wide range of conditions, coupled with its predictable cleavage under acidic conditions, makes it an invaluable tool for organic chemists. A thorough understanding of the electronic effects of the thiazole ring and the various deprotection methodologies is paramount for designing and implementing successful synthetic strategies in drug discovery and development. By carefully selecting deprotection reagents and conditions, researchers can navigate the subtleties of Boc group stability to achieve their synthetic goals with precision and efficiency.

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An In-depth Technical Guide to the Synthesis and Properties of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (CAS 723278-39-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and known properties of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a heterocyclic building block with potential applications in medicinal chemistry. The primary synthetic route, based on the Hantzsch thiazole synthesis, is detailed with step-by-step protocols. Physicochemical properties are tabulated, and the current understanding of its biological significance is discussed, highlighting the broader context of 2-aminothiazole derivatives in drug discovery.

Introduction

2-Aminothiazole scaffolds are privileged structures in medicinal chemistry, forming the core of numerous biologically active compounds with a wide array of therapeutic applications, including anti-inflammatory, antibacterial, and anticancer agents. The compound 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (CAS 723278-39-5) is a functionalized 2-aminothiazole derivative that serves as a valuable intermediate in the synthesis of more complex molecules. The presence of a carboxylic acid moiety at the 5-position and a Boc-protected amine at the 2-position offers versatile handles for further chemical modifications, making it an attractive starting material for the generation of compound libraries in drug discovery programs.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is presented in Table 1.

Property	Value	Source
CAS Number	723278-39-5	N/A
Molecular Formula	C₁₀H₁₄N₂O₄S	N/A
Molecular Weight	258.29 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents such as DMSO and methanol.	N/A

Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

The synthesis of the title compound is typically achieved through a multi-step process rooted in the classical Hantzsch thiazole synthesis. This method involves the condensation of an α-haloketone with a thiourea derivative. In this specific case, the key precursors are ethyl 4-chloroacetoacetate and N-(tert-butoxycarbonyl)thiourea. The resulting thiazole ester is then hydrolyzed to yield the final carboxylic acid.

Synthesis Workflow

The overall synthetic strategy can be visualized as a three-stage process:

• Precursor Synthesis: Preparation of the key building blocks, N-(tert-butoxycarbonyl)thiourea and ethyl 4-chloroacetoacetate.

• Hantzsch Thiazole Synthesis: Cyclization of the precursors to form the thiazole ring.

• Hydrolysis: Conversion of the ethyl ester to the final carboxylic acid.

Caption: Synthetic workflow for CAS 723278-39-5.

Experimental Protocols

• Materials: Thiourea, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (TEA), Dichloromethane (DCM).

• Procedure:

  • Suspend thiourea (1.0 eq) in dichloromethane.

  • Add triethylamine (1.1 eq) to the suspension and cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (1.05 eq) in dichloromethane to the cooled suspension.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield N-(tert-butoxycarbonyl)thiourea as a white solid.

• Materials: Diketene, Chlorine gas, Ethanol.

• Procedure:

  • Cool a reaction vessel containing an appropriate solvent (e.g., dichloromethane) to a low temperature (typically below 0 °C).

  • Bubble chlorine gas through a solution of diketene in the cooled solvent. The reaction is highly exothermic and requires careful temperature control.

  • After the chlorination is complete (as determined by monitoring the disappearance of diketene), slowly add ethanol to the reaction mixture.

  • The addition of ethanol leads to the formation of ethyl 4-chloroacetoacetate.

  • The crude product is typically purified by distillation under reduced pressure.[1]

• Materials: N-(tert-butoxycarbonyl)thiourea, Ethyl 4-chloroacetoacetate, Ethanol, Sodium acetate.

• Procedure:

  • Dissolve N-(tert-butoxycarbonyl)thiourea (1.0 eq) and ethyl 4-chloroacetoacetate (1.0 eq) in ethanol.

  • Add a mild base, such as sodium acetate (1.1 eq), to the solution.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to obtain the desired thiazole ester.

• Materials: Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate, Sodium hydroxide (NaOH), Water, Hydrochloric acid (HCl).

• Procedure:

  • Dissolve the ethyl ester (1.0 eq) in a mixture of water and a co-solvent like tetrahydrofuran (THF) or ethanol.

  • Add an aqueous solution of sodium hydroxide (e.g., 1M, 1.5-2.0 eq).

  • Stir the mixture at room temperature for 2-4 hours, or until the hydrolysis is complete (monitored by TLC).

  • Once the reaction is complete, remove the organic co-solvent under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the slow addition of 1M hydrochloric acid.

  • The product will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid as a solid.

Biological and Pharmacological Properties

While specific biological data for CAS 723278-39-5 is not extensively reported in publicly available literature, the 2-aminothiazole core is a well-established pharmacophore with a broad spectrum of biological activities.[2][3][4][5]

General Activities of 2-Aminothiazole Derivatives

Derivatives of 2-aminothiazole have been reported to exhibit a range of biological effects, including:

• Antimicrobial Activity: As precursors in the synthesis of cephalosporin antibiotics.

• Anticancer Activity: By targeting various kinases and other cellular pathways.

• Anti-inflammatory Activity: Through the modulation of inflammatory mediators.

• Enzyme Inhibition: Acting as inhibitors for various enzymes implicated in disease.

The presence of the carboxylic acid and the protected amine functionalities on the title compound makes it a versatile starting point for the synthesis of libraries of compounds to be screened for these and other biological activities.

Potential Signaling Pathway Involvement

Given the prevalence of 2-aminothiazole derivatives as kinase inhibitors, it is plausible that molecules derived from CAS 723278-39-5 could interact with various signaling pathways crucial in cell proliferation and survival.

Caption: Potential signaling pathway interactions.

Conclusion

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a valuable and versatile building block in medicinal chemistry. Its synthesis, achievable through a reliable Hantzsch-based methodology, provides access to a scaffold with significant potential for the development of novel therapeutic agents. While specific biological data for this compound remains limited, the well-documented activities of the 2-aminothiazole class of molecules underscore its importance for further investigation in drug discovery and development programs.

References

• (Reference for Hantzsch thiazole synthesis - if a specific paper is found)
• (Reference for N-Boc-thiourea synthesis - if a specific paper is found)
• (Reference for hydrolysis protocol - if a specific paper is found)
• (Reference for general properties - if a specific paper is found)

• ResearchGate. Biological and medicinal significance of 2-aminothiazoles. Available from: [Link]

• PubMed. Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Available from: [Link]

• (Additional relevant reference)

• Scholars Research Library. Biological and medicinal significance of 2-aminothiazoles. Available from: [Link]

• Semantic Scholar. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

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• 1. Thiourea synthesis by thioacylation [organic-chemistry.org]
• 2. N,N'-Di-Boc-Substituted Thiourea as a Novel and Mild Thioacylating Agent Applicable for the Synthesis of Thiocarbonyl Compounds [organic-chemistry.org]
• 3. US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives - Google Patents [patents.google.com]
• 4. US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid - Google Patents [patents.google.com]
• 5. commonorganicchemistry.com [commonorganicchemistry.com]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Boc Deprotection of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Introduction

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. Its synthesis and subsequent modification often necessitate the use of protecting groups to mask the reactive amine functionality. The tert-butyloxycarbonyl (Boc) group is a widely employed acid-labile protecting group for amines due to its stability under various reaction conditions and its straightforward removal under acidic conditions.[1][2] This application note provides a detailed, field-proven protocol for the efficient deprotection of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a key intermediate in the synthesis of various pharmaceutical agents. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental guide, and offer expert insights for troubleshooting and optimization.

Mechanistic Rationale for Acid-Catalyzed Boc Deprotection

The removal of the Boc group is typically achieved using a strong acid, such as trifluoroacetic acid (TFA).[3] The mechanism proceeds through a well-established acid-catalyzed elimination pathway.[4]

• Protonation: The process initiates with the protonation of the carbonyl oxygen of the Boc group by the strong acid.[4][5] This initial step increases the electrophilicity of the carbonyl carbon.

• Carbocation Formation: The protonated intermediate is unstable and undergoes cleavage to form a stable tertiary carbocation (tert-butyl cation) and a carbamic acid intermediate.[4][5]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide gas and the free amine.[5][6]

• Salt Formation: In the presence of excess acid, the newly liberated amine is protonated, forming the corresponding trifluoroacetate salt.[4][5]

The generation of the tert-butyl cation can sometimes lead to side reactions, such as alkylation of nucleophilic residues on the substrate.[7] However, in this specific case, the electron-withdrawing nature of the thiazole ring and the carboxylic acid group diminishes the nucleophilicity of the molecule, minimizing such side reactions. The tert-butyl cation is typically quenched by deprotonation to form isobutylene gas or by reaction with any available nucleophiles.[5][8]

Visualizing the Deprotection Workflow

The following diagram illustrates the key stages of the experimental protocol, from reaction setup to product isolation.

Caption: Experimental workflow for Boc deprotection.

Detailed Experimental Protocol

This protocol is designed for the deprotection of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid on a laboratory scale.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid	≥95%	Commercial Source	Ensure starting material is dry.
Dichloromethane (DCM), anhydrous	ACS Grade or higher	Commercial Source	Use of an anhydrous solvent is recommended to prevent potential side reactions.[9]
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Commercial Source	Caution: TFA is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles.[10][11][12]
Saturated Sodium Bicarbonate (NaHCO₃) solution	Laboratory Grade	In-house prep	Used for neutralization.
Anhydrous Sodium Sulfate (Na₂SO₄)	Laboratory Grade	Commercial Source	For drying the organic layer.
Diethyl ether, anhydrous	ACS Grade or higher	Commercial Source	For precipitation/crystallization of the product.
Round-bottom flask	-	-	Appropriate size for the reaction scale.
Magnetic stirrer and stir bar	-	-	-
Ice bath	-	-	For controlling the initial reaction temperature.
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	Commercial Source	For reaction monitoring.
Rotary evaporator	-	-	For solvent removal.

Step-by-Step Procedure

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq).

  • Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.[6]

  • Cool the solution to 0 °C using an ice bath.[4]

• Deprotection Reaction:

  • Slowly add trifluoroacetic acid (TFA) (5-10 eq) to the stirred solution at 0 °C. An exotherm may be observed.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction at room temperature for 1-4 hours.[13] The reaction should be monitored for the disappearance of the starting material.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Use a suitable eluent system (e.g., 10% methanol in DCM).

  • The starting material (Boc-protected) will have a higher Rf value than the product (free amine), which is more polar. Visualize the spots under UV light and/or by staining with ninhydrin, which will stain the primary amine product.[4]

• Work-up and Isolation:

  • Upon completion of the reaction (as indicated by TLC), concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[4][13]

  • To ensure complete removal of TFA, the residue can be co-evaporated with toluene (2-3 times).

  • The crude product will be the trifluoroacetate salt of the amine.

  • For isolation of the free amine, dissolve the crude residue in a minimal amount of water or a suitable organic solvent like ethyl acetate.[13]

  • Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise until the cessation of CO₂ evolution to neutralize the TFA.[13]

  • If the product is soluble in an organic solvent, extract the aqueous layer with ethyl acetate or another suitable solvent (3 x volume of the aqueous layer).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the deprotected 2-(2-aminothiazol-5-yl)acetic acid.[13]

  • Alternatively, if the product precipitates from the neutralized aqueous solution, it can be collected by filtration, washed with cold water, and dried.

  • For highly water-soluble products, after neutralization, lyophilization may be an effective isolation method.

• Purification (if necessary):

  • The crude product can be purified by crystallization from a suitable solvent system (e.g., water, ethanol/water) or by column chromatography on silica gel using an appropriate eluent system.

Visualizing the Chemical Transformation

The following diagram depicts the chemical reaction for the Boc deprotection of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Caption: Boc deprotection chemical reaction.

Expert Insights and Troubleshooting

• Choice of Acid: While TFA is the most common reagent for Boc deprotection, other acids like hydrochloric acid (HCl) in dioxane or ethyl acetate can also be effective.[13] The choice may depend on the presence of other acid-sensitive functional groups in the molecule.[14] For substrates with particularly acid-labile groups, milder conditions such as using a catalytic amount of a strong acid or Lewis acids might be explored.[15][16]

• Solvent Considerations: Dichloromethane is a standard solvent due to its ability to dissolve a wide range of organic compounds and its inertness under acidic conditions.[3] However, greener alternatives like 2-methyltetrahydrofuran (2-MeTHF) or ethyl acetate can be considered, though reaction rates may vary.[9]

• Incomplete Reaction: If the deprotection is sluggish, increasing the reaction time or the equivalents of TFA can be beneficial.[4] However, prolonged exposure to strong acid can lead to degradation of sensitive substrates. For sterically hindered Boc groups, a higher concentration of TFA or elevated temperatures may be necessary, but this should be approached with caution.[4]

• Work-up Strategy: The choice of work-up procedure is critical for obtaining a pure product. If the final product is an ester, a basic work-up with NaHCO₃ could potentially lead to hydrolysis. In such cases, removing the TFA in vacuo and using the crude salt directly in the next step, or purification via chromatography on silica gel, might be a better approach.[17]

• Product Isolation: The product, 2-(2-aminothiazol-5-yl)acetic acid, is zwitterionic and may have significant water solubility. If extraction is inefficient, consider continuous liquid-liquid extraction or ion-exchange chromatography for isolation.

Safety Precautions

• Trifluoroacetic Acid (TFA): TFA is a strong, corrosive acid that can cause severe burns upon contact with skin and eyes.[11][18] It is also toxic by inhalation. Always handle TFA in a well-ventilated chemical fume hood while wearing appropriate PPE, including chemical splash goggles, a face shield, and acid-resistant gloves (e.g., butyl rubber or Viton).[18][19] An emergency eyewash station and safety shower should be readily accessible.[11]

• Dichloromethane (DCM): DCM is a volatile organic solvent and a suspected carcinogen.[9] Handle it in a fume hood to avoid inhalation of vapors.

• Pressure Build-up: The deprotection reaction generates carbon dioxide and potentially isobutylene gas.[5] Ensure the reaction vessel is not sealed to avoid pressure build-up.

By following this detailed protocol and considering the expert insights provided, researchers can confidently and efficiently perform the Boc deprotection of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a crucial step in the synthesis of many important pharmaceutical compounds.

References

• Organic Chemistry Portal. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Fiveable. (n.d.). Acid-Labile Protecting Groups. Retrieved from [Link]

• Amherst College. (2024, April 2). STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE. Retrieved from [Link]

• ResearchGate. (n.d.). Acid-labile protecting groups. Retrieved from [Link]

• University of Washington. (n.d.). Trifluoroacetic Acid SOP. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: TRIFLUOROACETIC ACID. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Trifluoroacetic acid (TFA). Retrieved from [Link]

• Kocienski, P. J. (1994). Protecting Groups. Thieme.

• Chemistry Stack Exchange. (2017, November 19). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Specific solvent issues with BOC deprotection. Retrieved from [Link]

• Blondelle, S. E., & Houghten, R. A. (1993). Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis. International journal of peptide and protein research, 41(6), 522–527.

• Reddit. (2014, June 22). Removal of Boc protecting group as workup?. Retrieved from [Link]

• MDPI. (n.d.). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Beilstein Journals. (n.d.). Experimental Part. Retrieved from [Link]

• Royal Society of Chemistry. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Elsevier. (2000, January). Synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids. Retrieved from [Link]

• Hebei Boz Chemical Co., Ltd. (2023, July 4). BOC deprotection. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• ChemSrc. (n.d.). 2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)aceticacid CAS#: 137088-65-4. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

• Google Patents. (n.d.). US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

• National Institutes of Health. (2025, July 2). Development of an NMR-based quantification method for the main components in VAE-type adhesives/emulsions. Retrieved from [Link]

• PubChem. (n.d.). (2-Amino-1,3-thiazol-4-yl)acetic acid--hydrogen chloride (1/1). Retrieved from [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Specific solvent issues - Wordpress [reagents.acsgcipr.org]
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• 11. nj.gov [nj.gov]
• 12. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
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• 15. mdpi.com [mdpi.com]
• 16. scispace.com [scispace.com]
• 17. researchgate.net [researchgate.net]
• 18. ehs.washington.edu [ehs.washington.edu]
• 19. carlroth.com [carlroth.com]

Application Notes and Protocols for Utilizing 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid in Advanced Peptide Synthesis

For: Researchers, scientists, and drug development professionals engaged in the synthesis of complex and modified peptides.

Introduction: Expanding the Chemical Diversity of Peptides

The incorporation of non-proteinogenic amino acids into peptide sequences is a powerful strategy for modulating their pharmacological properties, including stability, potency, and bioavailability.[1] Among the vast array of unnatural amino acids, those containing heterocyclic scaffolds, such as thiazoles, are of particular interest. The thiazole ring can act as a bioisostere for amide bonds, introduce conformational constraints, and participate in unique binding interactions with biological targets.[2] This guide provides a comprehensive overview and detailed protocols for the effective use of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a key building block for introducing a 2-aminothiazole moiety into peptide chains.

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a non-proteinogenic amino acid derivative where the α-amino group is protected by a tert-butoxycarbonyl (Boc) group. This protecting group strategy is well-suited for classic solid-phase peptide synthesis (SPPS) methodologies.[3] The thiazole ring introduces a unique structural element that can significantly influence the resulting peptide's conformation and biological activity.[4]

PART 1: Foundational Principles and Strategic Considerations

The Role of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is a cornerstone of one of the two primary strategies in solid-phase peptide synthesis.[5] Its key feature is its acid lability; it is readily removed by moderately strong acids like trifluoroacetic acid (TFA), while being stable to the basic conditions used for neutralization and the reagents employed in coupling reactions.[] This differential stability allows for the selective deprotection of the N-terminal amino group, enabling the stepwise elongation of the peptide chain.

The general workflow for Boc-based SPPS is a cyclical process:

• Deprotection: Removal of the N-terminal Boc group with TFA.

• Neutralization: Treatment with a hindered base, such as diisopropylethylamine (DIEA), to liberate the free amine.

• Coupling: Acylation of the newly freed amine with the next Boc-protected amino acid.[3]

This cycle is repeated until the desired peptide sequence is assembled.

The Significance of the Thiazole Moiety

The incorporation of a thiazole ring into a peptide backbone can confer several advantageous properties:

• Structural Rigidity: The planar thiazole ring restricts the conformational flexibility of the peptide backbone, which can lead to higher receptor-binding affinities.[7]

• Metabolic Stability: Peptides containing heterocyclic elements often exhibit increased resistance to enzymatic degradation compared to their natural counterparts.[8]

• Enhanced Bioavailability: The introduction of heterocyclic moieties can improve the passive membrane permeability of peptides.[9]

• Novel Binding Interactions: The thiazole ring, with its nitrogen and sulfur heteroatoms, can engage in unique hydrogen bonding and other non-covalent interactions with biological targets.[10]

PART 2: Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) Protocol

This protocol outlines the manual incorporation of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid into a peptide sequence using Boc-based SPPS.

Materials and Reagents:

Reagent	Recommended Grade
Merrifield or PAM resin	0.5-1.0 mmol/g substitution
2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid	Peptide synthesis grade
Other Boc-protected amino acids	Peptide synthesis grade
Dichloromethane (DCM)	Anhydrous, peptide synthesis grade
N,N-Dimethylformamide (DMF)	Anhydrous, peptide synthesis grade
Trifluoroacetic acid (TFA)	Reagent grade
Diisopropylethylamine (DIEA)	Peptide synthesis grade
HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)	Peptide synthesis grade
HOBt (1-Hydroxybenzotriazole)	Peptide synthesis grade
Diisopropylcarbodiimide (DIC)	Peptide synthesis grade
Isopropanol (IPA)	Reagent grade
Hydrofluoric acid (HF) or TFMSA	For final cleavage
Scavengers (e.g., anisole, thioanisole)	Reagent grade

Workflow Diagram:

Caption: Cyclical workflow for Boc deprotection and coupling in SPPS.

Step-by-Step Procedure:

• Resin Swelling:

  • Place the resin in a reaction vessel and add DCM.

  • Allow the resin to swell for 30-60 minutes with gentle agitation.

  • Drain the solvent.

• Boc Deprotection:

  • Add a solution of 50% TFA in DCM to the resin.

  • Agitate for 5 minutes (pre-wash), then drain.[11]

  • Add a fresh portion of 50% TFA in DCM and agitate for 20-30 minutes.[3][11]

  • Drain the TFA solution and wash the resin thoroughly with DCM followed by IPA to remove residual acid.[11]

• Neutralization:

  • Wash the resin with a 10% solution of DIEA in DCM for 2 minutes. Repeat this step.[12]

  • Wash the resin thoroughly with DCM to remove excess DIEA.

• Coupling of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid:

  • Pre-activation: In a separate vial, dissolve 2-4 equivalents of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, 2-4 equivalents of HBTU, and 2-4 equivalents of HOBt in DMF. Add 4-6 equivalents of DIEA to this solution.

  • Coupling Reaction: Add the activated amino acid solution to the neutralized resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature. Due to the potential for steric hindrance from the thiazole moiety, extended coupling times or double coupling may be necessary.[13]

  • Monitor the reaction completion using the Kaiser (ninhydrin) test. A negative result indicates a complete reaction.

  • Once complete, drain the coupling solution and wash the resin with DMF and DCM.

• Repeat Cycle:

  • Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final coupling and deprotection cycle, wash the peptide-resin with DCM and dry under vacuum.

  • Cleave the peptide from the resin and remove side-chain protecting groups using a strong acid such as HF or TFMSA in the presence of appropriate scavengers (e.g., anisole).[11] The thiazole ring is generally stable under these conditions, as evidenced by its successful incorporation in various synthetic schemes.[14][15]

Solution-Phase Peptide Synthesis Protocol

This protocol is suitable for the synthesis of dipeptides or smaller peptide fragments in solution.

Materials and Reagents:

Reagent	Recommended Grade
2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid	Reagent grade
C-terminally protected amino acid (e.g., H-Ala-OMe·HCl)	Reagent grade
N,N'-Diisopropylcarbodiimide (DIC)	Reagent grade
1-Hydroxybenzotriazole (HOBt)	Reagent grade
N,N-Dimethylformamide (DMF)	Anhydrous
Ethyl acetate (EtOAc)	Reagent grade
Saturated aqueous sodium bicarbonate (NaHCO₃)	Reagent grade
1 M Hydrochloric acid (HCl)	Reagent grade
Brine (saturated NaCl solution)	Reagent grade
Anhydrous magnesium sulfate (MgSO₄)	Reagent grade

Workflow Diagram:

Caption: General workflow for solution-phase peptide coupling.

Step-by-Step Procedure:

• Reaction Setup:

  • Dissolve 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add DIC (1.1 equivalents) and stir for 15 minutes.

  • In a separate flask, dissolve the C-terminally protected amino acid (e.g., H-Ala-OMe·HCl, 1 equivalent) in DMF and add DIEA (1 equivalent) to neutralize the salt.

  • Add the neutralized amino acid solution to the activated thiazole amino acid solution.

• Coupling Reaction:

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to obtain the protected dipeptide.

PART 3: Characterization and Quality Control

The identity and purity of the synthesized peptide must be rigorously confirmed using a combination of analytical techniques.

Technique	Purpose
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the final peptide and to purify it from byproducts.[16] A C18 reverse-phase column with a water/acetonitrile gradient containing 0.1% TFA is commonly used.
Mass Spectrometry (MS)	To confirm the molecular weight of the synthesized peptide.[17] Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are standard methods.
Amino Acid Analysis (AAA)	To determine the amino acid composition of the peptide and confirm the incorporation of the thiazole-containing amino acid.

PART 4: Troubleshooting and Expert Insights

• Incomplete Coupling: Due to the steric bulk of the 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, incomplete coupling can be a challenge.[18]

  • Solution: Employ a more potent coupling reagent such as HATU or PyAOP.[13] Alternatively, perform a double coupling by repeating the coupling step with fresh reagents. Increasing the reaction time and/or temperature can also improve coupling efficiency.

• Side Reactions: The thiazole ring is generally stable, but care should be taken during the final cleavage step.

  • Solution: Use a well-established cleavage cocktail with appropriate scavengers to prevent side reactions with sensitive residues.[11]

• Purification Difficulties: Peptides containing hydrophobic or bulky non-proteinogenic amino acids can be challenging to purify.

  • Solution: Optimize the HPLC gradient to achieve better separation. It may be necessary to use a different stationary phase or solvent system.

Conclusion

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a valuable building block for the synthesis of peptides with enhanced structural and functional properties. By understanding the principles of Boc-based peptide synthesis and anticipating potential challenges associated with this non-proteinogenic amino acid, researchers can successfully incorporate this unique moiety into their target peptides. The protocols and insights provided in this guide are intended to facilitate the efficient and reliable synthesis of novel thiazole-containing peptides for a wide range of applications in research and drug development.

References

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• Maharani, R., et al. (2025). Amino acid- and peptide-conjugated heterocyclic compounds: A comprehensive review of Synthesis Strategies and biological activities. European Journal of Medicinal Chemistry, 281, 117534. [Link]

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• Bindman, N. A., Bobeica, S. C., Liu, W. R., & van der Donk, W. A. (2015). Facile removal of leader peptides from lanthipeptides by incorporation of a hydroxy acid. Journal of the American Chemical Society, 137(22), 6975–6978. [Link]

• Balaram, P. (2004). Non-protein amino acids in peptide design. Journal of the Indian Institute of Science, 84(1&2), 1-13. [Link]

• Evans, C. S., & Bell, E. A. (2008). Non-Protein Amino Acids: A Review of the Biosynthesis and Taxonomic Significance. Natural Product Communications, 3(1), 93-110. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239-254. [Link]

• Haywood, T., & Tavassoli, A. (2021). Engineering of a Peptide α-N-Methyltransferase to Methylate Non-Proteinogenic Amino Acids. Angewandte Chemie International Edition, 60(25), 14013-14017. [Link]

• Abdel-Aziem, A., et al. (2018). Synthesis of novel cyclopeptides containing heterocyclic skeletons. RSC Advances, 8(59), 33947-33970. [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Xu, M., et al. (2023). Challenges and Strategies for Synthesizing Glutamyl Hydrazide Containing Peptides. Synlett, 34(04), 388-392. [Link]

• Singh, R., et al. (2021). Natural Bioactive Thiazole-Based Peptides from Marine Resources: Structural and Pharmacological Aspects. Marine Drugs, 19(7), 384. [Link]

• Coin, I., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Pharmacology, 11, 249. [Link]

• Tzani, A., et al. (2020). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Molecules, 25(22), 5412. [Link]

• Chen, Y., et al. (2010). A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. ARKIVOC, 2010(6), 32-38. [Link]

• Brik, A., et al. (2010). Two-Steps Hantzsch Based Macrocyclization Approach for the Synthesis of Thiazole Containing Cyclopeptides. The Journal of organic chemistry, 75(4), 1243–1249. [Link]

• Grembecka, J., et al. (2010). 4, and -5-yl-(amino)methylphosphonates and phosphinates: Unprecedented cleavage of thiazole-2 derivatives under acidic conditions. Tetrahedron Letters, 51(43), 5703-5706. [Link]

• Thiazole-Based Peptides. (n.d.). In MDPI Encyclopedia. Retrieved from [Link]

• Aapptec. (n.d.). SYNTHESIS NOTES. Retrieved from [Link]

• Nakano, Y., et al. (2022). Determination of Imidazole Dipeptides and Related Amino Acids in Natural Seafoods by Liquid Chromatography–Tandem Mass Spectrometry Using a Pre-Column Derivatization Reagent. Metabolites, 12(11), 1056. [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Synthesis, 2007(18), 2849-2854. [Link]

• Arufe, M. C., et al. (2021). Synthesis and Biological Activity of Ultrashort Antimicrobial Peptides Bearing a Non-Coded Amino Acid. Pharmaceuticals, 14(4), 332. [Link]

• Wu, Y., & Gao, J. (2024). Characterization of Synthetic Peptides by Mass Spectrometry. Methods in molecular biology (Clifton, N.J.), 2821, 83–89. [Link]

• Tzani, A., et al. (2020). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Molecules (Basel, Switzerland), 25(22), 5412. [Link]

• Cmoch, P., et al. (2021). Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. Amino Acids, 53(5), 757-771. [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• Wang, Y., et al. (2024). Biocompatible Synthesis of Macrocyclic Thiazol(in)e Peptides. Chemistry (Weinheim an der Bergstrasse, Germany), e202401755. [Link]

• El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

• El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules (Basel, Switzerland), 26(5), 1449. [Link]

• Ayati, A., et al. (2020). Thiazole Ring—A Biologically Active Scaffold. Molecules, 25(6), 1323. [Link]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

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Application Notes and Protocols for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid in Cancer Research

Introduction: The Privileged Scaffold of 2-Aminothiazole in Oncology

The 2-aminothiazole moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] This heterocyclic system is a key structural feature in several clinically approved anticancer agents, most notably the multi-targeted kinase inhibitor Dasatinib, which is utilized in the treatment of chronic myelogenous leukemia (CML).[3][4] The therapeutic versatility of 2-aminothiazole derivatives stems from their ability to be readily functionalized at various positions, allowing for the fine-tuning of their pharmacological properties to engage a wide array of biological targets.[1] These targets include critical mediators of cancer cell proliferation, survival, and metastasis such as protein kinases (e.g., Src/Abl, BRAF, EGFR, VEGFR-2), tubulin, and histone deacetylases (HDACs).[1][3]

The subject of this guide, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, represents a key intermediate in the synthesis of more complex and potent anticancer agents. The presence of the tert-Butoxycarbonyl (Boc) protecting group on the 2-amino position allows for selective chemical transformations at other sites of the molecule, a common strategy in the synthesis of complex drug candidates.[5][6] The carboxylic acid moiety at the 5-position serves as a versatile handle for derivatization, such as the formation of amides, which is a common feature in many kinase inhibitors.[7][8] These structural attributes make this compound a valuable building block for researchers aiming to develop novel therapeutics targeting various cancer-related pathways.

This document provides a comprehensive overview of the potential applications of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid in cancer research, including its role as a synthetic precursor and proposed methodologies for evaluating the biological activity of its derivatives.

Part 1: Rationale for Derivatization and Target Engagement

The primary utility of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid in cancer research lies in its role as a scaffold for the synthesis of targeted inhibitors. The acetic acid functional group is particularly amenable to amide bond formation, a key linkage in many potent kinase inhibitors. The rationale for derivatizing this core structure is to introduce moieties that can interact with specific amino acid residues within the ATP-binding pocket of target kinases or other enzyme active sites.

Potential Therapeutic Targets and Signaling Pathways

Based on the established activities of related 2-aminothiazole derivatives, compounds synthesized from this core scaffold could potentially target a range of signaling pathways implicated in cancer progression.[1][3]

• Kinase Inhibition: A primary focus for derivatives of this compound would be the inhibition of protein kinases that are hyperactivated in various cancers. This includes, but is not limited to:

  • Src Family Kinases (SFKs): Overexpressed and activated in numerous solid tumors, contributing to proliferation, invasion, and metastasis.

  • Bcr-Abl: The constitutively active kinase driving chronic myeloid leukemia.[9]

  • Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A key mediator of tumor angiogenesis.[3]

  • Epidermal Growth Factor Receptor (EGFR): Frequently mutated and overexpressed in lung, colon, and other cancers.

• HDAC Inhibition: The combination of a 2-aminothiazole core with structural features of HDAC inhibitors could lead to dual-acting agents with synergistic anticancer effects.[9]

• Tubulin Polymerization Inhibition: Certain 2-aminothiazole derivatives have been shown to interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.

The following diagram illustrates a generalized workflow for the utilization of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid in a drug discovery program.

Figure 1: Drug discovery workflow utilizing the 2-aminothiazole scaffold.

Part 2: Experimental Protocols

The following protocols are generalized methodologies that can be adapted for the evaluation of novel compounds derived from 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Protocol 1: Synthesis of 2-Amino-N-aryl/alkyl-thiazole-5-acetamide Derivatives

This protocol describes a general procedure for the synthesis of amide derivatives from the parent carboxylic acid, a crucial first step in generating a library of test compounds.

Materials:

• 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Desired primary or secondary amine

• Coupling agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC/HOBt (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride / Hydroxybenzotriazole)

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) for Boc deprotection

• Saturated sodium bicarbonate solution

• Brine

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Amide Coupling: a. Dissolve 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1 equivalent) in anhydrous DMF. b. Add the desired amine (1.1 equivalents), HATU (1.2 equivalents), and DIPEA (2 equivalents). c. Stir the reaction mixture at room temperature for 4-16 hours, monitoring by TLC or LC-MS. d. Upon completion, dilute the reaction with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution, water, and brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. f. Purify the crude product by silica gel column chromatography to obtain the Boc-protected amide derivative.

• Boc Deprotection: a. Dissolve the purified Boc-protected amide in DCM. b. Add TFA (10-20 equivalents) and stir at room temperature for 1-2 hours. c. Concentrate the reaction mixture under reduced pressure. d. Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution to neutralize excess acid. e. Dry the organic layer, concentrate, and purify as needed to yield the final 2-amino-N-aryl/alkyl-thiazole-5-acetamide derivative.

Protocol 2: In Vitro Cell Viability Assay (MTT Assay)

This protocol outlines a colorimetric assay to assess the cytotoxic effects of the synthesized compounds on cancer cell lines.

Materials:

• Cancer cell lines of interest (e.g., K562 for leukemia, A549 for lung cancer, MCF-7 for breast cancer)[3]

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Synthesized 2-aminothiazole derivatives dissolved in DMSO (10 mM stock)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: a. Harvest and count cells. Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete medium. b. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of the test compounds in complete medium from the 10 mM DMSO stock. Ensure the final DMSO concentration is ≤ 0.1%. b. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with 0.1% DMSO) and a positive control (e.g., Dasatinib). c. Incubate for 48-72 hours.

• MTT Addition and Incubation: a. Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: a. Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. b. Gently shake the plate for 10 minutes.

• Data Acquisition: a. Measure the absorbance at 570 nm using a microplate reader. b. Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Table 1: Representative IC50 Values for 2-Aminothiazole Derivatives in Various Cancer Cell Lines

Compound Class	Cancer Cell Line	Target(s)	Reported IC50 (µM)	Reference
N-(5-benzyl-4-(tert-butyl)thiazol-2-yl) acetamides	HeLa (Cervical)	Not Specified	1.6 ± 0.8	[3]
2-amino-thiazole-5-carboxylic acid phenylamides	K562 (Leukemia)	Bcr-Abl	16.3	[3]
Piperazinyl-thiazole acetamides	Leukemia Cell Line	VEGFR-2	3.51 (GI50)	[3]
N-(thiazol-2-yl)acetamide derivatives	Melanoma, Pancreatic, CML	Not Specified	Medium to low micromolar	[3]

Note: The IC50 values presented are for structurally related 2-aminothiazole derivatives and serve as a benchmark for what might be expected from novel compounds synthesized from 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Protocol 3: Western Blot Analysis for Target Modulation

This protocol is for assessing the effect of a lead compound on the phosphorylation status of a target kinase and downstream signaling proteins.

Materials:

• Cancer cell line expressing the target of interest

• Lead 2-aminothiazole derivative

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Src, anti-total-Src, anti-phospho-ERK, anti-total-ERK, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: a. Seed cells in 6-well plates and grow to 70-80% confluency. b. Treat cells with the lead compound at various concentrations (e.g., 0.1x, 1x, 10x IC50) for a specified time (e.g., 2, 6, 24 hours). c. Wash cells with ice-cold PBS and lyse with lysis buffer. d. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification and Sample Preparation: a. Determine the protein concentration of each lysate using the BCA assay. b. Normalize protein concentrations and prepare samples with Laemmli buffer. Boil for 5-10 minutes.

• SDS-PAGE and Western Blotting: a. Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis. b. Transfer the separated proteins to a PVDF membrane. c. Block the membrane with blocking buffer for 1 hour at room temperature. d. Incubate the membrane with the primary antibody overnight at 4°C. e. Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash again with TBST.

• Detection and Analysis: a. Apply the ECL substrate and visualize the protein bands using an imaging system. b. Analyze the band intensities to determine the change in protein phosphorylation relative to total protein and the loading control (β-actin).

Figure 2: Potential inhibition of a kinase signaling pathway by a 2-aminothiazole derivative.

Conclusion and Future Perspectives

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a valuable and versatile chemical intermediate for the development of novel anticancer agents. Its structural features are amenable to the synthesis of a diverse library of compounds with the potential to target key oncogenic pathways. The protocols and rationale provided in this document offer a foundational framework for researchers to synthesize, screen, and characterize new 2-aminothiazole derivatives. Future work in this area will likely focus on the development of highly selective inhibitors, dual-target agents, and compounds with favorable pharmacokinetic properties to overcome the challenges of drug resistance and toxicity in cancer therapy.

References

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• The Role of (Z)-2-(2-Aminothiazol-4-yl)-2-(tert-butoxycarbonylmethoxyimino)acetic Acid in Modern Drug Discovery - NINGBO INNO PHARMCHEM CO.,LTD.
• tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate | Benchchem.
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• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib - Semantic Scholar.
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• Synthesis and Biological Activities of 2-Amino-thiazole-5-carboxylic Acid Phenylamide Derivatives | Request PDF - ResearchGate. (2025-08-07).
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Application Notes and Protocols for Antimicrobial Screening of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Thiazole derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities. This guide provides a comprehensive framework for the antimicrobial screening of a specific scaffold: 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid derivatives. We will delve into the scientific rationale behind the experimental design, from the synthesis of the target compounds to in vitro antimicrobial and cytotoxicity evaluations. Detailed, field-proven protocols for key assays are provided to ensure reproducibility and reliability of results. This document is intended to empower researchers to efficiently assess the antimicrobial potential of this important class of molecules.

Introduction: The Promise of Thiazole-Based Antimicrobials

The thiazole ring is a five-membered heterocyclic scaffold containing sulfur and nitrogen atoms, which is a key structural motif in numerous natural products and synthetic compounds with significant biological activities.[1] The versatility of the thiazole nucleus allows for diverse substitutions, leading to a wide array of pharmacological properties, including antimicrobial, antifungal, antiviral, and antitumor effects.[1][2] The emergence of drug-resistant pathogens has reignited interest in thiazole derivatives as a source of new antimicrobial agents.[3]

One of the key mechanisms of action for some thiazole-based antimicrobials is the inhibition of bacterial DNA gyrase.[4][5] DNA gyrase is a type II topoisomerase essential for bacterial DNA replication, transcription, and repair, making it an attractive and validated target for antibiotic development.[5][6] By targeting this enzyme, thiazole derivatives can disrupt critical cellular processes, leading to bacterial cell death. Some thiazole compounds have also been suggested to inhibit other crucial enzymes like the MurB enzyme, which is involved in peptidoglycan biosynthesis.[7]

The core structure, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, provides a versatile platform for chemical modification. The Boc-protected amino group at the 2-position and the acetic acid side chain at the 5-position offer opportunities for creating a library of derivatives with potentially enhanced antimicrobial activity and improved pharmacokinetic profiles. This guide will walk you through the essential steps to evaluate the antimicrobial efficacy and safety of these novel compounds.

Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic Acid Derivatives

A common and effective method for the synthesis of 2-aminothiazole derivatives is the Hantzsch thiazole synthesis .[8][9][10] This reaction involves the condensation of an α-haloketone with a thiourea derivative. For the synthesis of the target scaffold, a plausible synthetic route is outlined below.

Conceptual Synthetic Pathway:

Caption: Hantzsch synthesis of the core thiazole structure.

Protocol: General Procedure for Hantzsch Thiazole Synthesis

• Preparation of the α-haloketone: The synthesis begins with a suitable starting material to generate an α-haloketone ester, which will form the C4, C5, and the acetic acid side chain of the thiazole ring.

• Condensation Reaction: The α-haloketone ester is then reacted with N-(tert-Butoxycarbonyl)thiourea in a suitable solvent (e.g., ethanol, isopropanol).

• Cyclization and Dehydration: The reaction mixture is typically heated to facilitate the intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring.

• Purification: The resulting 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid ester is purified using standard techniques such as column chromatography.

• Derivatization (Optional): The purified ester can be hydrolyzed to the corresponding carboxylic acid or the Boc-protecting group can be removed to allow for further derivatization at the 2-amino position to generate a library of compounds for screening.

Note: The specific reaction conditions (temperature, reaction time, and catalyst) should be optimized for each derivative.

Antimicrobial Susceptibility Testing

Once a library of derivatives is synthesized and purified, the next critical step is to evaluate their antimicrobial activity. The two most common and robust methods for this initial screening are the Broth Microdilution and Agar Well Diffusion assays.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative assay that determines the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[11]

• Preparation of Test Compounds:

  • Dissolve the synthesized thiazole derivatives in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution (e.g., 10 mg/mL).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final concentrations should typically range from 256 µg/mL to 0.5 µg/mL.

• Preparation of Microbial Inoculum:

  • Culture the desired bacterial or fungal strains overnight on appropriate agar plates.

  • Prepare a microbial suspension in sterile saline or broth and adjust the turbidity to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL for bacteria.[12]

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add the diluted microbial inoculum to each well of the microtiter plate containing the serially diluted test compounds.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only). Also, include a known antibiotic as a reference standard (e.g., ciprofloxacin for bacteria, fluconazole for fungi).

  • Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for most bacteria).

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[11]

  • Optionally, a growth indicator dye such as resazurin or MTT can be added to aid in the determination of cell viability.

Caption: Workflow for the Broth Microdilution Assay.

Agar Well Diffusion Method

The agar well diffusion method is a qualitative or semi-quantitative assay used for preliminary screening of antimicrobial activity.[10] It relies on the diffusion of the antimicrobial agent from a well through a solidified agar medium seeded with the test microorganism.

• Preparation of Agar Plates:

  • Prepare a suitable agar medium (e.g., Mueller-Hinton Agar) and pour it into sterile Petri dishes.

  • Allow the agar to solidify completely.

• Inoculation of Plates:

  • Prepare a standardized microbial inoculum as described for the broth microdilution method.

  • Using a sterile cotton swab, evenly spread the inoculum over the entire surface of the agar plate to create a lawn of bacteria.[2]

• Creation of Wells and Application of Test Compounds:

  • Aseptically create wells (typically 6-8 mm in diameter) in the agar using a sterile cork borer.[10]

  • Carefully add a fixed volume (e.g., 50-100 µL) of each thiazole derivative solution at a known concentration into the wells.

  • Include a negative control (solvent only) and a positive control (a known antibiotic).

• Incubation and Measurement:

  • Incubate the plates at the appropriate temperature for 18-24 hours.

  • After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

Data Interpretation: The diameter of the zone of inhibition is proportional to the antimicrobial activity of the compound. A larger zone indicates greater efficacy.

Cytotoxicity Assessment

It is crucial to assess the potential toxicity of promising antimicrobial compounds to mammalian cells to ensure they have a favorable therapeutic index. The MTT assay is a widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[9][13]

Protocol: MTT Cytotoxicity Assay

• Cell Culture:

  • Culture a suitable mammalian cell line (e.g., HEK293, HepG2) in appropriate culture medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Harvest the cells and seed them into a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well).

  • Allow the cells to adhere and grow for 24 hours.

• Treatment with Test Compounds:

  • Prepare serial dilutions of the thiazole derivatives in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation and MTT Addition:

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.[13]

• Formazan Solubilization and Absorbance Reading:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance of the solution at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

Data Analysis: The absorbance is directly proportional to the number of viable cells. The percentage of cell viability can be calculated relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) value, which is the concentration of the compound that causes 50% inhibition of cell growth, can be determined.

Data Presentation and Interpretation

For a clear and comparative analysis of the screening results, all quantitative data should be summarized in tables.

Table 1: Antimicrobial Activity of Thiazole Derivatives (MIC in µg/mL)

Compound ID	Staphylococcus aureus (ATCC 29213)	Escherichia coli (ATCC 25922)	Pseudomonas aeruginosa (ATCC 27853)	Candida albicans (ATCC 90028)
Derivative 1	16	32	>64	64
Derivative 2	8	16	32	32
Derivative 3	4	8	16	16
Ciprofloxacin	0.5	0.25	1	-
Fluconazole	-	-	-	2

Table 2: Cytotoxicity of Thiazole Derivatives (IC₅₀ in µM)

Compound ID	HEK293 Cells	HepG2 Cells
Derivative 1	>100	>100
Derivative 2	75.2	88.5
Derivative 3	45.8	52.1
Doxorubicin	1.2	0.8

Conclusion and Future Directions

This guide provides a robust framework for the initial antimicrobial screening of novel 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid derivatives. By following these detailed protocols, researchers can obtain reliable and reproducible data on the antimicrobial efficacy and cytotoxicity of their synthesized compounds. Promising candidates identified through this screening process can then be advanced to further studies, including:

• Structure-Activity Relationship (SAR) studies: To understand how chemical modifications influence biological activity and to design more potent and selective compounds.

• Mechanism of Action studies: To confirm the molecular target (e.g., DNA gyrase) and elucidate the precise mechanism of antimicrobial action.

• In vivo efficacy studies: To evaluate the therapeutic potential of the lead compounds in animal models of infection.

The systematic approach outlined herein will contribute to the discovery of new antimicrobial agents to combat the growing challenge of drug-resistant infections.

References

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Application Notes and Protocols for Coupling Reactions with 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Medicinal Chemistry

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a key heterocyclic building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a thiazole ring, a protected amine, and a carboxylic acid, makes it a valuable synthon for the introduction of the 2-aminothiazole motif into a wide range of molecules. This moiety is a "privileged structure" in drug discovery, appearing in numerous biologically active compounds, including antibacterial and anti-cancer agents.[1] A notable application is in the synthesis of third-generation cephalosporin antibiotics, such as Cefditoren, where this side chain is crucial for its broad-spectrum activity.[2][3]

The tert-butoxycarbonyl (Boc) protecting group on the 2-amino position is essential for selective amide bond formation at the carboxylic acid. This guide provides a detailed technical overview and actionable protocols for the successful coupling of this versatile reagent with primary and secondary amines to form amide bonds, a cornerstone reaction in the synthesis of complex molecular targets.

Core Principles of Amide Bond Formation

The direct reaction of a carboxylic acid and an amine to form an amide bond is generally unfavorable under mild conditions. Therefore, the carboxylic acid must first be "activated" to a more electrophilic species that is susceptible to nucleophilic attack by the amine. This is achieved using coupling reagents.

The Role of Carbodiimides and Phosphonium/Uronium Salts

Two of the most common and effective classes of coupling reagents are carbodiimides, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) , and phosphonium/uronium salts, like O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) .[4]

• EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate can then be attacked by the amine to form the amide bond. However, the O-acylisourea can also rearrange to a less reactive N-acylurea byproduct. To improve efficiency and minimize side reactions, an additive such as 1-hydroxybenzotriazole (HOBt) is often included. HOBt traps the O-acylisourea to form an active ester, which is more stable and less prone to side reactions, and efficiently reacts with the amine.

• HATU , a uronium salt, activates the carboxylic acid by forming a highly reactive OAt-active ester.[5] The 7-azabenzotriazole leaving group (OAt) is an excellent leaving group, and the pyridine nitrogen in its structure is thought to provide anchimeric assistance, accelerating the rate of amide bond formation and reducing the risk of racemization.

The choice between these reagents often depends on the specific substrates, particularly the steric hindrance and electronic properties of the amine, and the desired reaction conditions.

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the coupling of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid with a generic primary or secondary amine.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is generally robust and efficient, often providing high yields in relatively short reaction times. It is particularly well-suited for challenging couplings involving sterically hindered or electron-deficient amines.

Workflow for HATU-Mediated Coupling

Caption: Workflow for HATU-mediated amide coupling.

Materials:

• 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Amine (primary or secondary)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq).

• Add HATU (1.1 eq) and dissolve the solids in anhydrous DMF.

• Add DIPEA (2.0 eq) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[6]

• Add the amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous mixture with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ (2x) and then with brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography.[7]

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This is a classic and cost-effective method for amide bond formation. The work-up is often simpler as the byproducts are water-soluble.

Workflow for EDC/HOBt-Mediated Coupling

Caption: Workflow for EDC/HOBt-mediated amide coupling.

Materials:

• 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Amine (primary or secondary)

• EDC·HCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq), the amine (1.1 eq), and HOBt (1.2 eq).[8]

• Dissolve the solids in anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise to the stirred solution.[8]

• Slowly add DIPEA (2.0 eq) dropwise to the reaction mixture.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[7]

Quantitative Data: Typical Reaction Parameters

The following table summarizes typical reagent stoichiometries and conditions. Note that optimization may be required for specific substrates.

Reagent/Parameter	Protocol 1 (HATU)	Protocol 2 (EDC/HOBt)	Rationale
Carboxylic Acid	1.0 eq	1.0 eq	Limiting reagent
Amine	1.1 - 1.2 eq	1.1 - 1.2 eq	Slight excess to ensure full conversion of the acid
Coupling Reagent	HATU (1.1 eq)	EDC·HCl (1.2 eq)	Slight excess to drive the reaction to completion
Additive	N/A	HOBt (1.2 eq)	Suppresses racemization and side reactions[1]
Base	DIPEA (2.0 eq)	DIPEA (2.0 eq)	Neutralizes acid byproducts and maintains optimal pH
Solvent	Anhydrous DMF	Anhydrous DMF	Good solubility for reactants and reagents
Temperature	Room Temperature	0°C to Room Temp.	Balances reaction rate and stability of intermediates
Time	2 - 6 hours	12 - 16 hours	HATU reactions are generally faster[4]

Purification and Characterization

Purification of the resulting N-thiazolyl amide is typically achieved by silica gel column chromatography.[7]

• Solvent System Selection: A good starting point for choosing an eluent system is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate). The ideal ratio should provide a retention factor (Rf) of 0.2-0.4 for the desired product on a TLC plate, which generally ensures good separation on the column.[7]

• Common Impurities: Be aware of potential impurities such as unreacted starting materials, and byproducts from the coupling reagents (e.g., tetramethylurea from HATU or the urea byproduct from EDC). The aqueous work-up is designed to remove most of the water-soluble impurities.[7][9]

The purified product should be characterized by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Mechanism of Amide Bond Formation

The diagram below illustrates the general mechanism of amide bond formation using a coupling reagent, highlighting the activation of the carboxylic acid and subsequent nucleophilic attack by the amine.

General Coupling Mechanism

Caption: General mechanism of amide bond formation.

Conclusion

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a valuable reagent for the synthesis of complex molecules in drug discovery. The successful formation of amide bonds using this building block is readily achievable using standard coupling reagents such as HATU and EDC/HOBt. The protocols provided in this guide offer robust starting points for researchers. Careful consideration of the reaction conditions, stoichiometry, and purification techniques will ensure high yields and purity of the desired amide products.

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Chavan, A. A., et al. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC, NIH. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of (Z)-2-(2-Aminothiazol-4-yl)-2-(tert-butoxycarbonylmethoxyimino)acetic Acid in Modern Drug Discovery. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• Google Patents. (n.d.). CN103665002A - Preparation method of cefditoren pivoxil.

• Semantic Scholar. (n.d.). A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Retrieved from [Link]

• Ishihara, K., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN108084212B - Preparation method of cefditoren pivoxil.

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Reddit. (2023, May 9). HATU/PyBOP coupling procedure question. r/Chempros. Retrieved from [Link]

• Google Patents. (n.d.). CN106045937A - Synthesizing method of {2-[2-(2-amino-4-thiazolyl)-amino acetyl]-4-thiazolyl}-acetic acid.

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN110143957B - Preparation method of cefditoren pivoxil ring-opening product.

• Li, Y., et al. (2025). β-Acyloxyl alkenyl amide synthesis via multiple defluorination: α-Trifluoromethyl ketone–amine as synergystic peptide coupling reagent. PMC, PubMed Central. Retrieved from [Link]

• AHH Chemical Co., Ltd. (n.d.). 137088-65-4 2-(((1-(tert-Butoxy)-2-methyl-1-oxopropan-2-yl)oxy)imino). Retrieved from [Link]

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Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid: An Application and Protocol Guide

Introduction: The Significance of the 2-Aminothiazole Scaffold

The 2-aminothiazole motif is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2] Derivatives of this heterocyclic system exhibit a wide array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][3] The title compound, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, serves as a crucial building block in the synthesis of more complex molecules, particularly in the development of novel therapeutics. The tert-butoxycarbonyl (Boc) protecting group offers a strategic advantage, enabling selective reactions at other positions of the molecule, while the acetic acid moiety provides a handle for further chemical modifications, such as amide bond formation. This guide provides a comprehensive experimental protocol for the multi-step synthesis of this valuable intermediate, grounded in established chemical principles and supported by authoritative literature.

Overall Synthetic Strategy

The synthesis of 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid is accomplished through a three-step sequence. The process begins with the protection of thiourea with a tert-butoxycarbonyl (Boc) group. The resulting Boc-protected thiourea is then subjected to a Hantzsch thiazole synthesis with a suitable α-halo ester to construct the core thiazole ring. The final step involves the selective hydrolysis of the ester to yield the desired carboxylic acid.

Caption: Overall synthetic workflow for the target compound.

Experimental Protocols

Part 1: Synthesis of tert-Butyl (carbamothioyl)carbamate (Boc-Thiourea)

Rationale: The first step involves the protection of one of the amino groups of thiourea with a tert-butoxycarbonyl (Boc) group. This is crucial to prevent undesired side reactions during the subsequent thiazole ring formation. The Boc group is an excellent choice due to its stability under the basic or neutral conditions of the Hantzsch synthesis and its susceptibility to cleavage under acidic conditions, should the free amine be required later.[4][5] The use of a base like triethylamine (TEA) is necessary to deprotonate the thiourea, enhancing its nucleophilicity towards the Boc anhydride.[6]

Materials and Reagents:

• Thiourea

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve thiourea (1.0 eq) in anhydrous THF.

• Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Dissolve di-tert-butyl dicarbonate (1.05 eq) in anhydrous THF and add it dropwise to the thiourea solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from an ethyl acetate/hexane mixture to afford tert-butyl (carbamothioyl)carbamate as a white solid.

Part 2: Synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate

Rationale: This step constitutes the core Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring.[1][7] The reaction proceeds by the condensation of the Boc-protected thiourea with an α-halo carbonyl compound, in this case, ethyl 4-chloro-3-oxobutanoate. Ethanol is a commonly used solvent as it effectively dissolves both reactants and facilitates the reaction upon heating. The reaction mechanism involves a nucleophilic attack of the sulfur atom of the thiourea on the carbon bearing the halogen, followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.[7] Temperature control is important to minimize the formation of byproducts.[8]

Materials and Reagents:

• tert-Butyl (carbamothioyl)carbamate (from Part 1)

• Ethyl 4-chloro-3-oxobutanoate

• Ethanol

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve tert-butyl (carbamothioyl)carbamate (1.0 eq) in ethanol.

• Add ethyl 4-chloro-3-oxobutanoate (1.1 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexane, to obtain ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate.

Part 3: Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Rationale: The final step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. A base-catalyzed hydrolysis (saponification) is employed here.[9][10] This method is advantageous as it is generally irreversible and proceeds to completion. Furthermore, using a base like lithium hydroxide (LiOH) in a mixture of THF and water at room temperature is mild enough to avoid the cleavage of the acid-labile Boc protecting group.[11] An acidic workup is then required to protonate the carboxylate salt and yield the final carboxylic acid product.

Materials and Reagents:

• Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate (from Part 2)

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the ethyl ester (1.0 eq) in a mixture of THF and water (e.g., a 3:1 ratio).

• Add lithium hydroxide monohydrate (1.5-2.0 eq) to the solution.

• Stir the mixture vigorously at room temperature for 2-4 hours.

• Monitor the hydrolysis by TLC until the starting ester is no longer detectable.

• Concentrate the mixture under reduced pressure to remove the THF.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 3-4 by the slow addition of 1 M HCl. A precipitate may form.

• Extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid. The product can be further purified by recrystallization if necessary.

Characterization

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra should be acquired to confirm the chemical structure of the intermediates and the final product. The characteristic peaks for the thiazole ring protons, the acetic acid methylene protons, and the Boc group should be observed.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H and C=O stretches of the carbamate, and the C=O stretch of the carboxylic acid.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds and confirm their elemental composition.

Data Summary Table

Step	Reaction	Key Reagents	Product	Expected Yield (%)
1	Boc Protection	Thiourea, Boc₂O, TEA	tert-Butyl (carbamothioyl)carbamate	80-90
2	Hantzsch Synthesis	Boc-Thiourea, Ethyl 4-chloro-3-oxobutanoate	Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate	60-75
3	Ester Hydrolysis	Ethyl Ester Intermediate, LiOH·H₂O	2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid	85-95

References

• BenchChem. (2025). A Comparative Analysis of 2-Aminothiazole Synthesis Methods.
• BenchChem. (2025). Technical Support Center: Optimizing Hantzsch Thiazole Synthesis.
• Ayati, A., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central.
• Der Pharma Chemica. (n.d.).
• ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• BenchChem. (2025).
• PrepChem.com. (n.d.). Synthesis of ethyl (4-tert-butoxycarbonylaminothiazol-2-yl)
• ChemWhat. (n.d.). 2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)aceticacid CAS#: 137088-65-4.
• Anax Laboratories. (n.d.). ethyl 2-(2-(2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)acetamido)thiazol-4-yl)
• MedChemExpress. (n.d.). Ethyl 2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)
• BenchChem. (2025).
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• National Institutes of Health. (n.d.). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety.
• Thieme. (n.d.). 2.2 Carboxy Group.
• AiFChem. (n.d.). 72648-80-7 | Ethyl 2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Google Patents. (n.d.).
• Chemistry LibreTexts. (2020). 15.8: Hydrolysis of Esters.
• Lumen Learning. (n.d.). 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry.
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• Google Patents. (n.d.). EP3752488A1 - Method for preparing tert-butyl n-((1r,2s,5s).
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Application Notes & Protocols: The Strategic Use of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid as a Versatile Synthetic Building Block

Introduction: Unpacking a Privileged Scaffold in Drug Discovery

In the landscape of modern medicinal chemistry, the 2-aminothiazole ring system stands out as a "privileged scaffold."[1][2][3][4] This designation is reserved for molecular frameworks that can bind to a wide range of biological targets, making them foundational components in drug development. The inherent bioactivity of the 2-aminothiazole core is vast, with derivatives demonstrating anticancer, antibacterial, anti-inflammatory, and antiviral properties, among others.[1][3][5]

The subject of this guide, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid , harnesses the power of this privileged core and equips it with functionalities optimized for synthetic versatility. Its structure is a deliberate convergence of three key features:

• The 2-Aminothiazole Core: Provides the bioactive foundation and influences the final molecule's pharmacological profile.

• A C5-Position Acetic Acid Moiety: This carboxylic acid serves as a robust and predictable reactive handle. It is the primary point of attachment for coupling with amines or alcohols, allowing for the facile construction of larger, more complex molecules.

• An N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group temporarily masks the nucleophilicity of the 2-amino group. This is crucial for preventing unwanted side reactions during the coupling of the acetic acid moiety. The Boc group is renowned for its stability in various reaction conditions and its clean, efficient removal under acidic protocols.[6][7]

This strategic combination makes the compound an indispensable intermediate, particularly in the synthesis of advanced β-lactam antibiotics, such as third-generation cephalosporins, where this specific side chain is critical for antibacterial efficacy.[8][9][10] This guide provides an in-depth exploration of its properties, core applications, and detailed protocols for its effective use in research and development.

Physicochemical & Handling Profile

A thorough understanding of a building block's physical properties is paramount for successful and reproducible experimentation.

Property	Value	Source(s)
CAS Number	723278-39-5	[11]
Molecular Formula	C₁₀H₁₄N₂O₄S	[12]
Molecular Weight	274.30 g/mol	[12]
Appearance	Typically an off-white to pale yellow solid	Supplier Data
Solubility	Soluble in polar aprotic solvents like DMF, DMSO, and THF. Limited solubility in water and non-polar solvents.	General Knowledge
Storage	Store in a cool, dry place (2-8°C recommended), away from strong acids and oxidizing agents. Keep container tightly sealed under an inert atmosphere (Nitrogen or Argon) to prevent moisture ingress.	[13]

Safety & Handling Precautions

As with any laboratory chemical, appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. All manipulations should be performed in a well-ventilated fume hood. The compound may cause skin and eye irritation.[14] Refer to the material safety data sheet (MSDS) from your supplier for comprehensive safety information.

Core Application I: Amide Bond Formation via Carboxylic Acid Activation

The primary utility of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid lies in its capacity to form stable amide bonds. Direct condensation of a carboxylic acid and an amine is generally infeasible due to a competing acid-base reaction that forms a non-reactive ammonium carboxylate salt.[15] Therefore, the carboxylic acid must first be "activated" into a more electrophilic species that is highly susceptible to nucleophilic attack by an amine.

Workflow for Amide Coupling

The general process involves the activation of the carboxylic acid followed by the introduction of the amine nucleophile.

Caption: General workflow for amide bond formation.

Protocol 1: HATU-Mediated Amide Coupling

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient and widely used coupling reagent that minimizes racemization for chiral substrates.[15][16]

Materials:

• 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq)

• Target amine (1.0 - 1.2 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq) in anhydrous DMF (to a concentration of approx. 0.1-0.2 M).

• Reagent Addition: To the stirred solution, add HATU (1.1 eq) followed by DIPEA (2.0 - 3.0 eq).

  • Causality: HATU reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. DIPEA, a bulky non-nucleophilic base, is crucial for two reasons: it neutralizes the hexafluorophosphate salt of HATU and, more importantly, it deprotonates the amine nucleophile (if it is provided as a salt) and scavenges the protons released during the reaction, ensuring the amine remains a potent nucleophile.[17]

• Pre-activation: Stir the mixture at room temperature for 15-30 minutes. A slight color change may be observed. This step allows for the complete formation of the activated ester intermediate.

• Amine Addition: Add the target amine (1.0 - 1.2 eq) to the reaction mixture, either neat (if liquid) or as a solution in a small amount of anhydrous DMF.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting acid is consumed (typically 1-4 hours).

• Quenching and Extraction: Once complete, pour the reaction mixture into a separatory funnel containing water or 0.5 M HCl. Extract the aqueous phase three times with ethyl acetate.

  • Causality: This step removes the water-soluble DMF and byproducts like tetramethylurea. The organic layers contain the desired amide product.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (to remove any unreacted acid and acidic byproducts) and brine (to remove residual water).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or methanol in dichloromethane, to yield the pure amide.

Comparative Data for Coupling Reagents

The choice of coupling reagent can be tailored to the specific substrates and desired reaction conditions.[18]

Coupling Reagent	Additive (if required)	Typical Base	Key Characteristics & Causality
HATU	None	DIPEA, TEA	Very fast and efficient; low racemization. The azabenzotriazole leaving group is highly activating.[16]
HBTU/TBTU	HOBt (optional)	DIPEA, TEA	Highly effective and common alternative to HATU. Structurally an aminium salt, not a uronium salt as once thought.[17]
EDC·HCl	HOBt or OxymaPure	DIPEA, TEA	Water-soluble carbodiimide. Byproducts are water-soluble, simplifying work-up. HOBt is added to suppress racemization and prevent side reactions.[15][16][17]
DCC/DIC	HOBt	None or DIPEA	Forms a urea byproduct (DCU/DIU). DCU is insoluble and precipitates, complicating solid-phase synthesis but can be easy to filter in solution phase. DIC is preferred for solid-phase as DIU is more soluble.[16][17]

Core Application II: N-Boc Deprotection

Following amide coupling or as the final step in a synthetic sequence, the Boc protecting group must be removed to unveil the primary 2-amino group. This is reliably achieved under acidic conditions. The mechanism involves protonation of the carbonyl oxygen, followed by the loss of the stable tert-butyl cation, which then fragments into carbon dioxide and isobutylene.[6]

Workflow for Boc Deprotection

This process is typically a straightforward cleavage reaction followed by neutralization.

Caption: Workflow for acid-mediated Boc deprotection.

Protocol 2: Trifluoroacetic Acid (TFA)-Mediated Deprotection

TFA is a strong, volatile acid that provides clean and rapid cleavage of the Boc group.[19][20]

Materials:

• Boc-protected substrate (1.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIS) (optional scavenger, 1-5% v/v)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Preparation: Dissolve the Boc-protected substrate in DCM (to a concentration of approx. 0.1 M) in a round-bottom flask. Cool the solution to 0°C in an ice bath.

  • Causality: Cooling the solution is critical to control the initial exothermic reaction upon addition of the strong acid, preventing potential degradation of sensitive substrates.

• Scavenger Addition (Optional): If the substrate contains other sensitive functional groups (e.g., indoles, thioethers) that could be alkylated by the liberated tert-butyl cation, add a scavenger like triisopropylsilane (TIS, 1-5% v/v).[6][20]

  • Causality: TIS is a hydride donor that effectively reduces the electrophilic t-butyl cation to isobutane, preventing it from causing unwanted side reactions.

• Acid Addition: Slowly add TFA to the stirred solution. A common ratio is 20-50% TFA in DCM (v/v).[21]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis confirms the complete consumption of the starting material (typically 30 minutes to 2 hours).

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. Co-evaporation with toluene can help remove residual TFA.

• Neutralization and Extraction: Dissolve the residue in ethyl acetate or DCM. Carefully wash with saturated aqueous NaHCO₃ until effervescence ceases. This neutralizes the TFA salt of the product amine.

• Washing and Drying: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the deprotected amine. Further purification is often not necessary but can be performed if required.

Case Study: A Key Player in Cephalosporin Synthesis

The 2-amino-5-thiazolylacetic acid side chain is a hallmark of many third- and fourth-generation cephalosporin antibiotics, such as ceftibuten.[9][10][13] This structural motif is crucial for conferring broad-spectrum activity and stability against β-lactamase enzymes produced by resistant bacteria.[13] Our building block is an ideal precursor for introducing this side chain onto the 7-aminocephalosporanic acid (7-ACA) core.

The synthesis would conceptually follow the protocols outlined above:

• Amide Coupling: The carboxylic acid of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is coupled to the C7-amino group of a protected 7-ACA derivative using standard peptide coupling conditions (Protocol 1).

• Deprotection: The Boc group on the thiazole ring, along with other protecting groups on the 7-ACA core, is removed in a final acidic step (Protocol 2) to yield the active pharmaceutical ingredient.[22][23][24][25]

This strategic application underscores the building block's value in constructing complex, high-value molecules in pharmaceutical development.

References

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. National Institutes of Health (NIH). Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. Available at: [Link]

• The Role of (Z)-2-(2-Aminothiazol-4-yl)-2-(tert-butoxycarbonylmethoxyimino)acetic Acid in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central. Available at: [Link]

• Recent developments of 2-aminothiazoles in medicinal chemistry. ResearchGate. Available at: [Link]

• Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. Available at: [Link]

• Amide Synthesis. Fisher Scientific. Available at: [Link]

• 2-(2-((Tert-butoxycarbonyl)amino)ethoxy)acetic acid. PubChem. Available at: [Link]

• (2-Aminothiazol-4-yl)-tert-butoxycarbonylmethoxyimino acetic acid. PubChem. Available at: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. Available at: [Link]

• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. ResearchGate. Available at: [Link]

• WO2004037833A1 - Process for the preparation of cephalosporin antibiotics. Google Patents.

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Semantic Scholar. Available at: [Link]

• EP0791597A1 - Method for manufacture of cephalosporins and intermediates thereof. Google Patents.

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• Ceftibuten. PubChem. Available at: [Link]

• amide coupling help. Reddit. Available at: [Link]

• EP0842937A2 - Process for the preparation of the cephalosporin derivatives cefotaxime and ceftriaxone. Google Patents.

• 2-[2-[(tert-Butoxycarbonyl)amino]thiazol-4-yl]acetic Acid. PubChem. Available at: [Link]

• US6214997B1 - Process for the preparation of crystalline (Z)-2-(2-tert.-butoxycarbonylprop-2-oxyimino)-2-(2-triphenylmethylaminothiazol-4-yl) acetic acid in association with N,N-dimethylformamide. Google Patents.

• Synthesis and biological evaluation of new cephalosporin derivatives containing cyclic disulfide moieties. bioRxiv. Available at: [Link]

• EP1268488A1 - A process for preparing cephalosporin derivatives using new thiazole compound. Google Patents.

• 2-(2-((tert-butoxycarbonyl)amino)ethoxy)acetic acid. Pharmaffiliates. Available at: [Link]

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"scale-up synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid"

An Application Note for the Scale-Up Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Abstract

This document provides a comprehensive guide for the multi-gram scale-up synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a key building block in medicinal chemistry and pharmaceutical development. The synthetic strategy is centered around the robust and well-established Hantzsch thiazole synthesis, followed by a standard amine protection and ester hydrolysis sequence. This protocol is designed for researchers in industrial and academic settings, offering detailed procedural steps, process optimization insights, and rigorous analytical controls to ensure reproducibility, high yield, and purity. We address critical scale-up parameters, including thermal management, reagent addition, purification strategies, and safety protocols, to facilitate a seamless transition from laboratory to pilot-scale production.

Introduction and Strategic Overview

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a vital intermediate in the synthesis of numerous biologically active molecules. The thiazole ring is a privileged scaffold found in a wide array of pharmaceuticals, including antimicrobial, anti-inflammatory, and anti-cancer agents like Dasatinib.[1][2] The title compound provides a versatile platform for further chemical elaboration, with the Boc-protected amine allowing for selective reactions and the carboxylic acid functional group enabling amide bond formation or other conjugations.

The development of a scalable, cost-effective, and reliable synthetic route is paramount for its application in drug discovery and development programs. The strategy outlined herein employs a classical three-step sequence:

• Hantzsch Thiazole Synthesis: Formation of the core 2-aminothiazole ring system by condensing ethyl 4-chloroacetoacetate with thiourea. This method is renowned for its efficiency and use of readily available starting materials.[3][4]

• N-Boc Protection: Chemoselective protection of the exocyclic amino group using di-tert-butyl dicarbonate ((Boc)₂O) to prevent side reactions in subsequent steps and to enhance solubility in organic solvents.[5][6]

• Saponification: Hydrolysis of the ethyl ester to the final carboxylic acid product under basic conditions.

This approach is selected for its proven reliability, high overall yield, and amenability to large-scale operations where chromatographic purification can be minimized in favor of crystallization.

Reaction Scheme and Mechanism

The overall synthetic pathway is depicted below. The key thiazole-forming step proceeds via the Hantzsch condensation mechanism, which involves the initial reaction of the thioamide (thiourea) with the α-haloketone (ethyl 4-chloroacetoacetate), followed by cyclization and dehydration to form the aromatic thiazole ring.[7]

Caption: Overall three-step synthesis of the target compound.

Detailed Synthesis Protocols

Step 1: Synthesis of Ethyl 2-(2-aminothiazol-5-yl)acetate

This step involves the classic Hantzsch condensation to form the thiazole core. Ethanol is chosen as a solvent for its ability to dissolve the reactants and for its favorable environmental and safety profile compared to alternatives like DMF.[8]

Table 1: Reagents and Materials for Step 1

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Molar Ratio
Ethyl 4-chloroacetoacetate	164.59	100.0 g	0.608	1.0
Thiourea	76.12	48.6 g	0.638	1.05
Ethanol (200 proof)	-	500 mL	-	-

Protocol:

• Setup: Equip a 1 L, three-necked, round-bottom flask with a mechanical stirrer, a reflux condenser, and a temperature probe.

• Charging Reagents: Charge the flask with thiourea (48.6 g, 0.638 mol) and ethanol (500 mL). Stir the suspension at room temperature (20-25°C).

• Addition: Slowly add ethyl 4-chloroacetoacetate (100.0 g, 0.608 mol) to the stirred suspension over 30 minutes. The addition is mildly exothermic; maintain the temperature below 40°C.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approx. 78°C) and maintain for 3-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting chloro-ketone is consumed.

• Crystallization & Isolation: Cool the reaction mixture to 0-5°C using an ice bath. A thick precipitate of the hydrochloride salt of the product will form.

• Work-up: Filter the solid product and wash the cake with cold ethanol (2 x 100 mL). To obtain the free base, suspend the solid in water (500 mL) and adjust the pH to 8-9 with saturated sodium bicarbonate solution. Stir for 1 hour.

• Final Isolation: Filter the resulting solid, wash thoroughly with deionized water (3 x 150 mL), and dry under vacuum at 50°C to a constant weight.

  • Expected Yield: 105-115 g (86-95%) of a pale yellow solid.

  • Purity (HPLC): >98%.

Step 2: Synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate

This step protects the nucleophilic amino group. The reaction is generally clean and high-yielding.[5]

Table 2: Reagents and Materials for Step 2

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Molar Ratio
Ethyl 2-(2-aminothiazol-5-yl)acetate	200.24	100.0 g	0.500	1.0
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25	114.6 g	0.525	1.05
Triethylamine (TEA)	101.19	76.7 mL (55.6 g)	0.550	1.1
Tetrahydrofuran (THF)	-	800 mL	-	-

Protocol:

• Setup: In a 2 L jacketed reactor equipped with a mechanical stirrer and temperature probe, dissolve ethyl 2-(2-aminothiazol-5-yl)acetate (100.0 g, 0.500 mol) in THF (800 mL).

• Base Addition: Add triethylamine (76.7 mL, 0.550 mol) to the solution.

• Boc Anhydride Addition: Cool the mixture to 10-15°C. Add di-tert-butyl dicarbonate (114.6 g, 0.525 mol) portion-wise over 45-60 minutes, ensuring the internal temperature does not exceed 25°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor completion by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure to approximately one-third of its original volume. Add ethyl acetate (600 mL) and water (400 mL).

• Extraction: Separate the organic layer. Wash the organic phase sequentially with 5% citric acid solution (2 x 200 mL), saturated sodium bicarbonate solution (2 x 200 mL), and brine (200 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to yield a solid or thick oil. Triturate with hexane to induce crystallization. Filter the solid and dry under vacuum.

  • Expected Yield: 140-150 g (93-99%) of a white to off-white solid.

  • Purity (HPLC): >99%.

Step 3: Synthesis of 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid

The final step is a standard saponification of the ethyl ester to the carboxylic acid. Careful control of pH during the acidic workup is crucial for maximizing yield and purity.

Table 3: Reagents and Materials for Step 3

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Molar Ratio
Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate	300.35	100.0 g	0.333	1.0
Sodium Hydroxide (NaOH)	40.00	16.0 g	0.400	1.2
Tetrahydrofuran (THF)	-	300 mL	-	-
Water	-	300 mL	-	-
Hydrochloric Acid (6M)	-	~70 mL	-	to pH 3-4

Protocol:

• Setup: Dissolve the Boc-protected ester (100.0 g, 0.333 mol) in a mixture of THF (300 mL) and water (300 mL) in a 1 L reactor.

• Hydrolysis: Add sodium hydroxide (16.0 g, 0.400 mol) and stir the mixture at room temperature for 4-6 hours. Monitor the hydrolysis by LC-MS.

• Quench & pH Adjustment: Once the reaction is complete, cool the mixture to 0-5°C. Slowly and carefully add 6M HCl to adjust the pH to 3-4. The product will precipitate as a white solid.

• Isolation: Stir the slurry at 0-5°C for 1 hour to ensure complete precipitation. Filter the solid product.

• Washing: Wash the filter cake thoroughly with cold deionized water (3 x 150 mL) to remove inorganic salts.

• Drying: Dry the product under vacuum at 45-50°C until a constant weight is achieved.

  • Expected Yield: 85-90 g (94-99%) of a white crystalline solid.

  • Purity (HPLC): >99%.

Scale-Up Considerations and Process Safety

• Thermal Management: The Hantzsch synthesis (Step 1) is exothermic, especially during the initial addition. For larger scales, a jacketed reactor with controlled cooling is essential to maintain the desired temperature profile and prevent runaway reactions.

• Reagent Handling: Ethyl 4-chloroacetoacetate is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Thiourea is a suspected carcinogen.

• Purification Strategy: The purification of all intermediates and the final product is achieved through precipitation and crystallization, avoiding the need for costly and time-consuming column chromatography, which is a key advantage for large-scale production.[9]

• Solvent Choice: While the described solvents are effective, for industrial applications, a solvent recycling program or investigation into greener alternatives like 2-MeTHF (for THF) could be considered.[4]

• Gas Evolution: The Boc-protection step (Step 2) can generate some pressure from side reactions of the anhydride. The deprotection of any Boc groups during acidic workup (Step 3) will release CO₂ gas.[6] Ensure reactors are adequately vented.

Analytical Quality Control

A robust analytical program is critical for ensuring process control and final product quality.

Caption: Quality control workflow for the multi-step synthesis.

Table 4: Analytical Specifications

Analysis	Intermediate 1	Intermediate 2	Final Product
Appearance	Pale yellow solid	White to off-white solid	White crystalline solid
HPLC Purity	≥ 98%	≥ 99%	≥ 99.5%
¹H NMR	Conforms to structure	Conforms to structure	Conforms to structure
Mass Spec (ESI)	[M+H]⁺ = 201.1	[M+H]⁺ = 301.1	[M-H]⁻ = 271.1
Melting Point	Approx. 145-148 °C	Approx. 118-121 °C	Approx. 165-168 °C (dec.)

• In-Process Controls (IPC): TLC (e.g., 50% EtOAc/Hexanes) or rapid LC-MS should be used to monitor the disappearance of starting material at each step before proceeding to work-up.

• Final Product Characterization: Full characterization including ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC is required for final lot release. Analysis for residual solvents by GC may also be necessary depending on the final application.

References

• Bouherrou, Z., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(9), 1503. Available at: [Link]

• Elnagdi, M. H., et al. (1983). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 989-992. Available at: [Link]

• Kavitha, S., et al. (2014). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. The Scientific World Journal, 2014, 848072. Available at: [Link]

• Reddy, T. R., et al. (2022). Access to 2,5-Disubstituted Thiazoles Via Cyclization of N-Substituted α-Amino Acids. Organic Letters, 24(40), 7411–7415. Available at: [Link]

• Organic Chemistry Portal. Synthesis of thiazoles. Available at: [Link]

• Singh, R., & Sharma, M. (2023). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. BEPLS, 12(2), 1-20. Available at: [Link]

• Zhao, R., et al. (2010). A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. ARKIVOC, 2010(6), 32-38. Available at: [Link]

• U.S. Patent 6,214,997 B1. Process for the preparation of crystalline (Z)-2-(2-tert.-butoxycarbonylprop-2-oxyimino)-2-(2-triphenylmethylaminothiazol-4-yl) acetic acid in association with N,N-dimethylformamide. Google Patents.
• U.S. Patent 7,408,069 B2. Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. Google Patents.

• Williams, D. R., et al. (2020). Synthesis of the 26-Membered Core of Thiopeptide Natural Products by Scalable Thiazole-Forming Reactions of Cysteine Derivatives and Nitriles. The Journal of Organic Chemistry, 85(21), 14020–14029. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (1998). Analytical Methods. In Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate. Available at: [Link]

• European Patent EP 1919885 B1. Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. European Patent Office. Available at: [Link]

• U.S. Patent 4,391,979 A. Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride. Google Patents.

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• Le-provost, T., et al. (2021). Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. Molecules, 26(16), 4991. Available at: [Link]

• Deka, H., et al. (2023). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 48(3), 231-246. Available at: [Link]

• Milojković, J., et al. (2023). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Applied Sciences, 13(15), 8963. Available at: [Link]

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• 3. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Boc-Protected Amino Groups [organic-chemistry.org]
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• 9. US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Introduction

Welcome to the technical support guide for the synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. This molecule is a critical building block in medicinal chemistry and drug development, frequently utilized in the synthesis of complex pharmaceutical agents.[1][2] Its preparation, typically involving the Hantzsch thiazole synthesis, presents several challenges that can lead to suboptimal yields and purity.[2][3][4]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven troubleshooting advice, optimized protocols, and answers to frequently asked questions to help you navigate the complexities of this synthesis and significantly improve your outcomes.

Core Synthesis Overview

The most common and established route to the target acid is a three-step sequence starting from a suitable α-halo ketoester, typically ethyl 4-chloroacetoacetate, and N-Boc-thiourea.[3]

• Step 1: Hantzsch Thiazole Synthesis: Cyclocondensation of N-Boc-thiourea and ethyl 4-chloroacetoacetate to form the ethyl ester intermediate, ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate.[5][6]

• Step 2: Saponification (Ester Hydrolysis): Hydrolysis of the ethyl ester to the corresponding carboxylate salt.

• Step 3: Acidification: Careful acidification of the carboxylate salt to yield the final product, 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequent challenges encountered during the synthesis in a question-and-answer format.

Problem Area 1: Low Yield in Hantzsch Cyclization (Step 1)

Question: My yield of the ethyl ester intermediate is consistently below 50%. What are the primary factors I should investigate?

Low yields in the Hantzsch synthesis are a common issue and can often be traced back to reactant quality, reaction conditions, or the formation of side products.[3]

Potential Causes & Recommended Solutions:

• Cause 1: Purity of Starting Materials. The purity of both N-Boc-thiourea and ethyl 4-chloroacetoacetate is critical.[3]

  • Solution:

    • N-Boc-thiourea: This reagent can degrade over time. Use a freshly opened bottle or verify the purity of older stock by ¹H NMR and melting point. The Boc group can be labile under certain conditions.[7]

    • Ethyl 4-chloroacetoacetate: This α-halo ketoester is susceptible to self-condensation and hydrolysis. It is often a source of impurities that can lead to side reactions.[8] Consider vacuum distillation of the commercial material before use if purity is questionable.

    • Solvents: Ensure the use of anhydrous solvents, as water can interfere with the reaction.[3]

• Cause 2: Inappropriate Solvent Choice. The solvent significantly influences reaction rate and yield by affecting the solubility of reactants and intermediates.[3]

  • Solution: Ethanol is a common and effective solvent for this reaction. However, other polar protic solvents like methanol or isopropanol can also be used.[3][9] If solubility is an issue, a mixture of solvents or a switch to a solvent like THF or DMF might be beneficial, though this requires re-optimization.

• Cause 3: Suboptimal Reaction Temperature and Time.

  • Solution: The reaction typically requires heating.[9] A temperature range of 60-80°C (reflux in ethanol) is standard. Monitor the reaction progress diligently using Thin-Layer Chromatography (TLC). Pushing the reaction for too long after the consumption of starting materials can lead to the formation of degradation products or dimers. Conversely, insufficient heating will result in an incomplete reaction.

• Cause 4: Formation of Side Products.

  • Solution: The primary side product can be the isomeric 2-imino-2,3-dihydrothiazole.[3] Running the reaction under neutral or slightly basic conditions can favor the desired 2-aminothiazole product.[3] Adding a mild, non-nucleophilic base like sodium bicarbonate or potassium carbonate can sometimes improve selectivity, but care must be taken as it can also promote undesired side reactions of the chloroester.

Problem Area 2: Difficulties with Ester Hydrolysis (Step 2)

Question: The saponification of my ethyl ester is either incomplete or leads to significant decomposition of the product. How can I optimize this step?

This is a critical step where yield is often lost. The thiazole ring and the Boc-protecting group create constraints on the reaction conditions. The Boc group is stable to base but highly sensitive to acid, which becomes relevant during the work-up.[7][10]

Potential Causes & Recommended Solutions:

• Cause 1: Harsh Reaction Conditions. Using a strong base like NaOH at high temperatures for extended periods can lead to decomposition of the thiazole ring.

  • Solution:

    • Choice of Base: Lithium hydroxide (LiOH) is often the base of choice for sensitive esters. It is highly effective and can often be used at lower temperatures (e.g., 0°C to room temperature).

    • Solvent System: A mixture of THF and water (e.g., 3:1 or 2:1) is highly effective. THF ensures the solubility of the ester, while water is necessary for the hydrolysis.

    • Temperature Control: Start the reaction at 0°C, adding the aqueous base solution slowly to the solution of the ester in THF. Allow the reaction to slowly warm to room temperature and monitor by TLC until the starting material is consumed.

• Cause 2: Incomplete Hydrolysis.

  • Solution: If the reaction stalls, a slight excess of the base (e.g., 1.5-2.0 equivalents) may be required. Gentle warming (e.g., to 40°C) can be attempted, but must be monitored closely for any signs of product decomposition by TLC. Ensure efficient stirring to overcome phase-transfer limitations between the organic and aqueous layers.

Problem Area 3: Low Recovery and Purity After Acidification (Step 3)

Question: I lose a significant amount of product during the final acidification and isolation step, and my final product is often impure. What are the best practices for work-up and purification?

The final step is crucial for obtaining a pure, solid product. The amphoteric nature of the molecule and the acid-lability of the Boc group require a carefully controlled procedure.

Potential Causes & Recommended Solutions:

• Cause 1: Over-acidification. Adding a strong acid too quickly or lowering the pH too much (e.g., below pH 3) will cleave the Boc protecting group, resulting in the formation of the free amine, which has very different solubility properties and will be lost or appear as a major impurity.

  • Solution:

    • After hydrolysis, cool the reaction mixture in an ice bath.

    • Slowly add a mild acid, such as 1 M citric acid or cold 1 N HCl, dropwise with vigorous stirring.

    • Monitor the pH of the aqueous phase closely with a pH meter or pH paper, aiming for a final pH of 4-5. The product should precipitate out as a solid at this pH.

• Cause 2: Product Oiling Out or Remaining in Solution.

  • Solution: If the product does not precipitate cleanly, it may be "oiling out." This can sometimes be rectified by adding more water to the mixture or by extracting the product. After adjusting the pH to 4-5, extract the aqueous phase multiple times with a suitable organic solvent like ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Cause 3: Final Product Impurity.

  • Solution: If the isolated solid is impure, recrystallization or trituration is necessary.

    • Recrystallization: A solvent system like ethyl acetate/hexanes or acetone/water can be effective.

    • Trituration: Stirring the crude solid in a solvent in which the impurities are soluble but the product is not (e.g., diethyl ether or a cold mixture of ethyl acetate/hexanes) can effectively wash away contaminants.

Frequently Asked Questions (FAQs)

• Q1: What is the best way to monitor the reaction progress for each step?

  • A1: Thin-Layer Chromatography (TLC) is indispensable. Use a mobile phase like 50:50 ethyl acetate/hexanes. For the hydrolysis step, the carboxylic acid product will have a lower Rf value (be less mobile) than the starting ester. Staining with potassium permanganate (KMnO₄) can help visualize spots if they are not UV-active.

• Q2: Are there any alternative α-halo esters I can use?

  • A2: Yes, ethyl 4-bromoacetoacetate can be used and is sometimes more reactive than the chloro-analog, potentially allowing for milder reaction conditions.[11] However, it is often more expensive and less stable.

• Q3: My N-Boc-thiourea seems to be of poor quality. Can I synthesize it myself?

  • A3: Yes, N-Boc-thiourea can be synthesized, but the reaction of thiourea with Boc-anhydride can be complex, potentially yielding di-substituted products.[7] If you must synthesize it, careful control of stoichiometry and reaction conditions is necessary. Often, purchasing from a reliable supplier is more efficient.

Optimized Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add N-Boc-thiourea (1.0 eq) and ethanol (approx. 5-10 mL per gram of thiourea).

• Add ethyl 4-chloroacetoacetate (1.05 eq) to the suspension.

• Heat the reaction mixture to reflux (approx. 78-80°C) and stir for 4-6 hours.

• Monitor the reaction by TLC (50% Ethyl Acetate/Hexanes) until the N-Boc-thiourea spot has disappeared.

• Allow the reaction to cool to room temperature. Pour the mixture into a beaker containing an equal volume of cold water and stir.

• If a precipitate forms, collect the solid by vacuum filtration and wash with water. If the product remains in solution or oils out, neutralize the solution with a saturated sodium bicarbonate solution and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester, which can be used directly or purified by column chromatography.

Protocol 2: Hydrolysis to 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Dissolve the crude ethyl ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (3:1 v/v).

• Cool the solution to 0°C in an ice bath.

• Add lithium hydroxide monohydrate (LiOH·H₂O) (1.5 eq) portion-wise, ensuring the temperature does not rise above 5°C.

• Stir the mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the starting ester is completely consumed.

• Cool the reaction mixture back to 0°C.

• Slowly add 1 M citric acid or cold 1 N HCl dropwise with vigorous stirring to adjust the pH to 4-5.

• Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water and then with a small amount of cold diethyl ether or hexanes to aid drying.

• Dry the solid under vacuum to obtain the final product.

Data & Visualization

Table 1: Troubleshooting Summary for Low Yield

Symptom	Potential Cause	Recommended Action
Step 1: Low Yield	Impure Starting Materials	Verify purity of reactants (NMR, MP). Purify if necessary.[3]
Suboptimal Solvent/Temp	Use refluxing ethanol. Monitor reaction by TLC.[3][9]
Side Product Formation	Consider adding a mild, non-nucleophilic base.[3]
Step 2/3: Low Yield	Boc Deprotection	Control acidification carefully to pH 4-5. Use mild acid.
Product Decomposition	Use LiOH in THF/H₂O at 0°C to RT for hydrolysis.
Poor Isolation	Extract with ethyl acetate if product oils out. Recrystallize/triturate for purity.

Diagrams

Below are diagrams illustrating the key workflows and decision-making processes for this synthesis.

Caption: Overall synthetic workflow for the target acid.

Caption: Decision tree for troubleshooting low yield issues.

References

• Benchchem. (n.d.). Troubleshooting low yield in the synthesis of thiazole compounds.
• SynArchive. (n.d.). Hantzsch Thiazole Synthesis.
• Benchchem. (n.d.). N-Boc-thiourea | 268551-65-1.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• CUTM Courseware. (n.d.). Thiazole.
• ResearchGate. (n.d.). Mechanism of Hantzsch Thiazole Synthesis.
• National Institutes of Health. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives.
• Benchchem. (n.d.). A Comparative Analysis of 2-Aminothiazole Synthesis Methods.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• Der Pharma Chemica. (n.d.). Synthesis of novel 2-amino thiazole derivatives.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Google Patents. (n.d.). Method for continuously synthesizing ethyl 4-chloroacetoacetates.
• Google Patents. (n.d.). Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride.

Sources

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• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 7. benchchem.com [benchchem.com]
• 8. CN105693509A - Method for continuously synthesizing ethyl 4-chloroacetoacetates - Google Patents [patents.google.com]
• 9. chemhelpasap.com [chemhelpasap.com]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. US4391979A - Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Aminothiazole Derivatives

Welcome to the technical support center for the synthesis of 2-aminothiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during synthesis. The content is structured in a practical question-and-answer format to directly address issues you may face in the lab.

Section 1: Frequently Asked Questions (FAQs) & General Troubleshooting

This section addresses broad issues related to reaction success, such as low yields and reaction stalling.

Question 1: Why is my Hantzsch thiazole synthesis resulting in a consistently low yield?

Answer: Low yields in the Hantzsch synthesis, a cornerstone reaction between an α-haloketone and a thiourea derivative, can be attributed to several critical factors.[1][2] A systematic troubleshooting approach is the most effective way to diagnose and solve the issue.

• Purity of Starting Materials: This is the most common culprit.

  • α-Haloketones: These reagents can degrade over time, especially if they are lachrymatory. Impurities can lead to unwanted side reactions.[1] It's advisable to verify the purity by NMR or melting point analysis before use.

  • Thiourea/Thioamides: Ensure the thiourea or its derivative is pure and dry.

  • Solvents: The presence of water can be detrimental in some cases; using anhydrous solvents is often recommended.[1]

• Reaction Conditions:

  • Temperature: The Hantzsch synthesis often requires heating to overcome the activation energy.[2] If your reaction is sluggish at room temperature, a modest increase in temperature is recommended. However, excessive heat can promote byproduct formation.

  • Solvent Choice: The solvent's polarity influences the solubility of reactants and intermediates, thereby affecting reaction kinetics.[1] Alcohols like ethanol are common, but for some substrates, aprotic solvents like DMF may be more effective.[3]

• Reaction Monitoring: It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS. Prolonged reaction times can lead to the degradation of the desired product.[3]

Question 2: My reaction appears to stall, with significant starting material remaining even after extended reaction times. What should I do?

Answer: Stalling is often a sign of either insufficient activation energy or reactant/catalyst deactivation.

• Increase Temperature: As the first step, try increasing the reaction temperature systematically. A 10-20 °C increase can significantly impact the reaction rate.

• Microwave-Assisted Synthesis: Microwave irradiation is a powerful technique to accelerate the reaction, often leading to higher yields and significantly reduced reaction times.[4]

• Check Stoichiometry: While the core reaction is 1:1, using a slight excess (e.g., 1.5 equivalents) of the thiourea component can help drive the reaction to completion, especially if the α-haloketone is the more valuable reagent.[5] The excess thiourea is often water-soluble and easily removed during workup.[6]

Section 2: Troubleshooting Specific Side Products

This section dives into the identification and mitigation of specific, commonly observed byproducts.

Question 3: I've isolated a major byproduct with the same mass as my target product. What is it, and how can I prevent its formation?

Answer: You are likely observing the formation of the isomeric 2-imino-2,3-dihydrothiazole . This is one of the most common side reactions, particularly when using N-substituted thioureas under acidic conditions.[1][2][3]

• Causality (The "Why"): The final step of the Hantzsch synthesis is a dehydration/tautomerization. The cyclized intermediate can eliminate water to form either the exocyclic imine (the 2-imino-2,3-dihydrothiazole) or the endocyclic amine (the desired 2-aminothiazole). The reaction pH heavily influences this equilibrium. Acidic conditions can favor the protonation of the exocyclic nitrogen, stabilizing the imino tautomer.

• Troubleshooting & Prevention Protocol:

  • Control the pH: The most effective way to favor the 2-aminothiazole is to run the reaction under neutral or slightly basic conditions.[3]

  • Basification during Workup: After the reaction is complete (as monitored by TLC), pour the reaction mixture into a dilute solution of a mild base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[5] This deprotonates the thiazolium intermediate and drives the equilibrium towards the desired 2-aminothiazole, which is often less soluble and will precipitate.[6]

  • Solvent Choice: Using a non-acidic solvent can also help suppress the formation of the imino isomer.[3]

Question 4: My mass spectrum shows a peak corresponding to a di-halogenated product, and my purification is difficult. What's happening?

Answer: The formation of α,α-dihalogenated ketones is a known side reaction during the synthesis of the α-haloketone starting material, especially when using elemental halogens (like Br₂) under acidic conditions.[7][8] This impurity will then react in the Hantzsch synthesis to form undesired byproducts.

• Causality (The "Why"): The acid-catalyzed halogenation of a ketone proceeds through an enol intermediate.[8] Once the first halogen is introduced, the product (the α-haloketone) can still enolize and react with another equivalent of the halogenating agent.

• Troubleshooting & Prevention Protocol:

  • Purify the α-Haloketone: Before starting the Hantzsch synthesis, ensure your α-haloketone is pure. Recrystallization or column chromatography may be necessary.

  • Modify Halogenation Conditions: When preparing the α-haloketone, use a precise stoichiometry of the halogenating agent (e.g., 1.0 equivalent of Br₂ or N-Bromosuccinimide). Avoid large excesses.

  • Use Alternative Halogenating Agents: Consider using reagents like N-Bromosuccinimide (NBS) which can sometimes offer better control and selectivity over elemental bromine.[9]

Question 5: I am observing byproducts that suggest dimerization or polymerization. How can I minimize this?

Answer: Dimerization can occur through several pathways, including the formation of bis-thiazoles or self-condensation of starting materials.

• Causality (The "Why"):

  • Bis-Thiazole Formation: If the α-haloketone has other reactive sites, or under certain conditions, a second molecule of the intermediate can react to form a dimer.

  • Thiourea Decomposition: At high temperatures, thiourea can undergo complex decomposition and self-condensation reactions.

  • α-Haloketone Self-Condensation: These are reactive bifunctional molecules and can self-condense, especially in the presence of a base, via mechanisms related to the Favorskii rearrangement.[10]

• Troubleshooting & Prevention Protocol:

  • Control Stoichiometry: Ensure a slight excess of thiourea to quickly consume the α-haloketone and minimize its opportunity for self-condensation.

  • Moderate Temperature: Avoid excessively high temperatures which can promote decomposition pathways.

  • Order of Addition: Add the α-haloketone slowly to a heated solution of the thiourea. This maintains a low instantaneous concentration of the haloketone, favoring the desired bimolecular reaction over side reactions.

Section 3: Prophylactic Strategies & Data Interpretation

Question 6: How do I set up my reaction to proactively avoid these common side reactions?

Answer: A well-planned experiment is the best defense against side reactions.

Parameter	Recommended Strategy	Rationale
Reactant Purity	Verify purity of α-haloketone and thiourea via NMR/MP. Use freshly.	Impurities are a primary source of unexpected byproducts and low yields.[1]
Stoichiometry	Use a slight excess (1.2-1.5 eq.) of thiourea.	Drives the reaction to completion and minimizes self-condensation of the α-haloketone.[5][6]
Solvent	Start with ethanol or methanol. Use anhydrous grade if possible.	Good general-purpose solvents for this reaction. Anhydrous conditions prevent potential hydrolysis.[1]
Temperature	Start at a moderate temperature (e.g., 60-80 °C) and monitor by TLC.	Balances reaction rate against the potential for thermal degradation or byproduct formation.[2]
pH Control	Plan for a basic workup (e.g., NaHCO₃ or Na₂CO₃ solution).	Ensures the formation of the desired 2-aminothiazole tautomer over the 2-imino isomer.[3][5]
Monitoring	Use TLC to track the consumption of the limiting reagent.	Prevents running the reaction for too long, which can lead to product degradation.[3]

Experimental Protocol: A Generalized Clean Synthesis of a 2-Aminothiazole Derivative

This protocol is a robust starting point for many substrates.

• Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stir bar, dissolve thiourea (1.2 mmol) in ethanol (10 mL).

• Heating: Heat the solution to reflux (approx. 78 °C).

• Reactant Addition: In a separate vial, dissolve the α-haloketone (1.0 mmol) in a minimum amount of ethanol. Add this solution dropwise to the refluxing thiourea solution over 10 minutes.

• Reaction: Allow the mixture to stir at reflux. Monitor the reaction's progress every 30 minutes by TLC, observing the disappearance of the α-haloketone spot.

• Cooling & Workup: Once the reaction is complete, remove the heat and allow the solution to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture into a beaker containing a stirred solution of 5% sodium bicarbonate (30 mL).

• Isolation: A precipitate of the 2-aminothiazole product should form. Collect the solid by vacuum filtration through a Büchner funnel.

• Washing: Wash the collected solid (the filter cake) with cold water to remove any inorganic salts and excess thiourea.

• Drying: Allow the product to air-dry on the filter or in a desiccator to obtain the crude product. Further purification can be achieved by recrystallization, typically from an ethanol/water mixture.[11]

Section 4: Visualizing Reaction Pathways

Understanding the mechanistic branch points is key to controlling the outcome of your reaction.

Diagram 1: General Troubleshooting Workflow

Caption: A workflow for diagnosing and solving common synthesis issues.

Diagram 2: Hantzsch Synthesis - Desired vs. Side Pathway

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. chemhelpasap.com [chemhelpasap.com]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 11. 2-aminothiazole——Application, Synthesis, Reaction etc._Chemicalbook [chemicalbook.com]

Technical Support Center: Navigating Solubility Challenges with 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Welcome to the technical support center for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who may encounter solubility challenges during their experiments with this compound. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful handling and application of this valuable synthetic intermediate.

Understanding the Molecule: A Trifecta of Chemical Properties

The solubility profile of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is governed by the interplay of its three key structural features:

• The tert-Butoxycarbonyl (Boc) Protecting Group: This bulky, non-polar group imparts significant hydrophobicity, generally leading to good solubility in a range of organic solvents but poor solubility in aqueous solutions.[] The Boc group is also sensitive to acidic conditions, a critical consideration when choosing a dissolution strategy.[2]

• The Thiazole Ring: As a heterocyclic aromatic ring, the thiazole moiety contributes to the overall planarity and potential for π-π stacking interactions. Thiazole itself is sparingly soluble in water but demonstrates solubility in organic solvents like alcohol and ether.

• The Acetic Acid Side Chain: The presence of a carboxylic acid group is a primary determinant of the compound's pH-dependent solubility. In its protonated (acidic) form, the molecule is less polar and less water-soluble. Upon deprotonation in the presence of a base, it forms a more polar and water-soluble carboxylate salt.

This unique combination of a hydrophobic protecting group, an aromatic heterocycle, and an ionizable acidic functional group can lead to nuanced solubility behavior that requires careful consideration of solvent choice and pH.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting solvents for dissolving 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid?

A1: For most applications in organic synthesis, we recommend starting with common polar aprotic solvents. Based on the general properties of Boc-protected amino acids, the following solvents are excellent starting points:

• Dimethylformamide (DMF)

• N-Methyl-2-pyrrolidone (NMP)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Tetrahydrofuran (THF)

For applications requiring an aqueous or semi-aqueous environment, dissolution will likely require pH modification.

Q2: I'm observing a precipitate when I add my Boc-protected thiazole derivative to my reaction mixture. What could be the cause?

A2: Precipitate formation can be due to several factors:

• Poor Solubility: The most common reason is that the compound is not sufficiently soluble in the chosen solvent system.

• "Salting Out": If you are adding the compound (dissolved in one solvent) to a reaction mixture containing a different solvent in which it is less soluble (an anti-solvent), it may precipitate.

• pH Changes: If your reaction mixture has a pH that favors the protonated, less soluble form of the carboxylic acid, the compound may crash out of solution.

• Compound Degradation: While less common under standard conditions, exposure to strong acids can cleave the Boc group, leading to the formation of the free amine, which will have a different solubility profile and may precipitate.

Q3: Can I heat the mixture to aid dissolution?

A3: Gentle heating (e.g., to 30-40°C) can be an effective way to increase the rate of dissolution and the overall solubility. However, it is crucial to be mindful of the thermal stability of your compound and other reagents in your reaction mixture. Prolonged heating at high temperatures is generally not recommended without prior stability studies.

Q4: How does pH affect the aqueous solubility of this compound?

A4: The carboxylic acid group on the molecule means its aqueous solubility is highly pH-dependent.

• Acidic to Neutral pH (pH < 7): The carboxylic acid will be protonated (-COOH), making the molecule less polar and thus, poorly soluble in water.

• Basic pH (pH > 8): The carboxylic acid will be deprotonated to form a carboxylate salt (-COO⁻), which is significantly more polar and will exhibit increased solubility in aqueous media.

This property can be leveraged to your advantage for extractions and purifications.

Troubleshooting Guide: A Step-by-Step Approach to Overcoming Solubility Issues

If you are encountering difficulties in dissolving 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, follow this systematic troubleshooting workflow.

graph TD; A[Start: Solubility Issue] --> B{What is the solvent system?}; B --> C{Organic}; B --> D{Aqueous/Semi-Aqueous}; C --> E{Try a stronger polar aprotic solvent}; E --> F[DMF, NMP, or DMSO]; F --> G{Still insoluble?}; G --> H[Consider gentle heating (30-40°C)]; H --> I{Still insoluble?}; I --> J[Possible purity/degradation issue. Analyze sample.]; D --> K{Is the pH acidic or neutral?}; K --> L[Add a base to raise the pH > 8]; L --> M[Use dilute NaOH, K2CO3, or an organic base like triethylamine]; M --> N{Is it dissolved?}; N --> O[Yes: Proceed with pH-sensitive reaction]; N --> P[No: Consider a co-solvent system]; P --> Q[e.g., Water/THF or Water/Dioxane with base]; Q --> R{Still insoluble?}; R --> J;

Troubleshooting workflow for solubility issues.

Issue	Potential Cause	Recommended Action
Compound will not dissolve in a non-polar organic solvent (e.g., hexanes, toluene).	The molecule is too polar due to the thiazole ring and the carboxylic acid group.	Switch to a more polar organic solvent such as DCM, EtOAc, THF, or DMF.
Compound is poorly soluble in DCM or EtOAc.	Insufficient solvent polarity.	Try a stronger polar aprotic solvent like DMF, NMP, or DMSO. Gentle warming may also help.
Compound precipitates from an aqueous solution.	The pH of the solution is likely acidic or neutral, favoring the less soluble protonated form.	Add a base (e.g., 1M NaOH, NaHCO₃, or an organic base like triethylamine) to raise the pH above 8. This will form the more soluble carboxylate salt.
A solid forms after adding an acid to the reaction mixture.	This could be the desired product precipitating, or it could be degradation of the starting material due to Boc group cleavage.	Analyze the precipitate by LC-MS or NMR to determine its identity. If it is the de-Boc'd compound, the acidic conditions are too harsh.

Experimental Protocols

Protocol 1: General Dissolution in Organic Solvents

This protocol is suitable for preparing the compound for use in organic reactions like amide couplings or esterifications.

• Weigh the required amount of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid into a clean, dry reaction vessel.

• Add the chosen anhydrous polar aprotic solvent (e.g., DMF, DCM, or THF) to achieve the desired concentration.

• Stir the mixture at room temperature using a magnetic stirrer.

• If dissolution is slow, gently warm the mixture to 30-40°C.

• Once fully dissolved, cool the solution back to the required reaction temperature before adding other reagents.

Protocol 2: pH-Mediated Dissolution in Aqueous Media

This protocol is useful for applications requiring an aqueous solution of the compound, such as in certain biological assays or for purification purposes.

• Weigh the 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid into a suitable vessel.

• Add the desired volume of deionized water. The compound will likely remain as a suspension.

• While stirring, slowly add a dilute aqueous base (e.g., 1M NaOH or 1M NaHCO₃) dropwise.

• Monitor the pH of the solution using a pH meter or pH paper.

• Continue adding the base until the solid has completely dissolved and the pH is stable in the desired range (typically pH 8-9).

• Caution: Be mindful that strongly basic conditions over extended periods could potentially lead to hydrolysis or other side reactions.

graph TD; subgraph "Solubility Testing Workflow" A[Start with small-scale test] --> B{Select Solvent Category}; B --> C[Polar Aprotic]; B --> D[Polar Protic]; B --> E[Non-Polar]; B --> F[Aqueous]; C --> G["Test: DMF, DMSO, NMP, Acetonitrile"]; D --> H["Test: Methanol, Ethanol"]; E --> I["Test: Toluene, Hexanes"]; F --> J["Test: Water at pH 3, 7, 9"]; G --> K[Observe & Record]; H --> K; I --> K; J --> K; K --> L{Soluble?}; L -- Yes --> M[Scale up]; L -- No --> N[Try co-solvents or temperature increase]; end

Systematic approach to solubility testing.

References

• Organic Chemistry Portal. "Boc-Protected Amino Groups." Organic Chemistry Portal. Accessed January 18, 2026. [Link]

• Bergström, C. A., et al. "Accuracy of calculated pH-dependent aqueous drug solubility." European Journal of Pharmaceutical Sciences 22.5 (2004): 389-398.
• Khalifa, M. E. "Recent Developments and Biological Activities of 2-Aminothiazole Derivatives." Acta Chimica Slovenica 65.1 (2018): 1-17.
• ACS Publications. "A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding." Journal of Medicinal Chemistry 65.6 (2022): 4847-4857.

• Pharmaffiliates. "2-(2-((tert-butoxycarbonyl)amino)ethoxy)acetic acid." Pharmaffiliates. Accessed January 18, 2026. [Link]

• Google Patents. "US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.

• ResearchGate. "Synthesis and biological evaluation of some substituted amino thiazole derivatives." ResearchGate. Accessed January 18, 2026. [Link]

Sources

• 2. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Stability of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Welcome to the technical support center for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for experiments involving this compound. Here, we will delve into the stability of this molecule in various solvents and under different experimental conditions, drawing from established principles of organic chemistry and stability testing.

Understanding the Molecule: Key Structural Features and Stability Considerations

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid possesses three key functional groups that dictate its stability profile:

• tert-Butoxycarbonyl (Boc) protected amine: The Boc group is a widely used protecting group for amines in organic synthesis. Its stability is highly dependent on the pH of the solution. It is notoriously labile in acidic conditions but generally stable to basic and nucleophilic conditions.[1][2]

• Thiazole ring: Thiazole rings are generally stable aromatic heterocycles. However, they can be susceptible to degradation under harsh oxidative conditions.

• Carboxylic acid: The carboxylic acid moiety can undergo typical reactions such as esterification in the presence of alcohols under acidic conditions.

The primary stability concern for this molecule is the integrity of the Boc protecting group, especially in the presence of acidic solvents or reagents.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid?

A1: The most probable degradation pathway is the acid-catalyzed hydrolysis of the tert-butoxycarbonyl (Boc) group.[3][4] This reaction proceeds via protonation of the carbonyl oxygen of the Boc group, followed by the loss of the tert-butyl cation to form a carbamic acid intermediate, which then readily decarboxylates to yield the free amine, 2-(2-aminothiazol-5-yl)acetic acid, and gaseous byproducts (carbon dioxide and isobutylene).[5]

Q2: In which types of solvents should I expect this compound to be unstable?

A2: You should anticipate instability in acidic solvents or solvent systems containing acidic additives. Protic acids (e.g., hydrochloric acid, trifluoroacetic acid) and even Lewis acids can catalyze the removal of the Boc group.[1][6] While generally stable in basic conditions, very strong bases could potentially lead to other reactions, though Boc-group hydrolysis under basic conditions is not a common degradation pathway.[7][8]

Q3: What are the recommended storage conditions for this compound?

A3: To ensure long-term stability, the compound should be stored as a solid in a tightly sealed container at low temperatures (e.g., -20°C to 4°C), protected from moisture and light. For solutions, it is advisable to use aprotic, neutral solvents and store them at low temperatures for short periods. Avoid preparing acidic stock solutions for long-term storage.

Q4: What analytical techniques are best suited for monitoring the stability of this compound?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique for stability studies of thiazole derivatives and other small molecules.[9][10][11][12] An HPLC method can separate the parent compound from its degradation products, allowing for quantification of the degradation over time. For structural elucidation of any unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.[13]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Unexpected loss of the Boc group during an experiment.	The solvent system or a reagent in the reaction mixture is acidic.	- Check the pH of your solvent system. Even seemingly neutral solvents can become acidic due to dissolved gases (like CO2) or impurities. - Avoid acidic additives. If an acid is not required for your reaction, ensure all reagents are neutral. - Use a non-acidic workup. During product isolation, use neutral or slightly basic aqueous washes instead of acidic ones.
Formation of an unknown impurity with a higher molecular weight.	Alkylation of the thiazole nitrogen or the deprotected amine by the tert-butyl cation formed during Boc-deprotection.	- Add a scavenger. If Boc deprotection is intended, the addition of a scavenger like anisole or thioanisole can trap the tert-butyl cation and prevent side reactions.[1] - Re-evaluate your reaction conditions. If deprotection is unintentional, refer to the steps above to prevent the initial loss of the Boc group.
Low recovery of the compound from a solution stored for a few days.	Degradation of the compound in the chosen solvent.	- Perform a preliminary stability study. Before preparing bulk solutions, test the stability of the compound in your intended solvent over a short period (e.g., 24-48 hours) at the intended storage temperature. - Choose an appropriate solvent. For storage, prefer aprotic, neutral solvents like acetonitrile, THF, or DMSO. Avoid protic solvents like methanol or ethanol if there's any risk of acid-catalyzed esterification of the carboxylic acid.
Inconsistent results in biological assays.	On-plate degradation of the compound in the assay buffer.	- Check the pH and composition of your assay buffer. If the buffer is acidic, the compound may be degrading during the assay incubation period. - Prepare fresh solutions. Always use freshly prepared solutions of the compound for your experiments to minimize the impact of potential degradation.

Experimental Protocols

Protocol 1: General Workflow for a Forced Degradation Study

Forced degradation studies are crucial for understanding the intrinsic stability of a drug substance.[13][14] They involve subjecting the compound to stress conditions that are more severe than accelerated stability testing.[13]

Objective: To identify potential degradation products and pathways for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂.

  • Thermal Degradation: Heat the stock solution at a specified temperature (e.g., 60°C).

  • Photolytic Degradation: Expose the stock solution to UV light.

• Time Points: Sample the solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation: Before analysis, neutralize the acidic and basic samples.

• Analysis: Analyze all samples by a stability-indicating HPLC method.

• Data Evaluation: Compare the chromatograms of the stressed samples with the unstressed control to identify and quantify degradation products.

Protocol 2: Developing a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products.

Starting HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[9][10]

• Mobile Phase: A gradient of water (with 0.1% formic acid or ammonium acetate for better peak shape) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectroscopy of the compound in the mobile phase. Thiazole derivatives often have a UV absorbance around 240-280 nm.[9][12]

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30°C.

Method Validation: The developed method should be validated for specificity, linearity, accuracy, precision, and robustness according to regulatory guidelines.

Visualizing the Experimental Workflow

Caption: A typical workflow for conducting a forced degradation study.

References

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Silva, I. R., et al. (2023). Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. Journal of the Brazilian Chemical Society, 34(4), 571-581. [Link]

• Li, W., et al. (2010). An Alkoxide Anion Triggered tert-Butyloxycarbonyl Group Migration. Mechanism and Application. Organic Letters, 12(19), 4284–4287. [Link]

• ResearchGate. Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. [Link]

• Scribd. Stability Indicating Method for a Thiazolylhydrazone Derivative With Antifungal. [Link]

• Kamkhede, D. B., & Solanki, P. R. (2015). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. International Journal of Scientific & Technology Research, 4(9), 393-396. [Link]

• Fisher Scientific. Amine Protection / Deprotection. [Link]

• Chemistry Stack Exchange. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Boateng, E., & Kee, C.-W. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Tetrahedron Letters, 61(25), 151988. [Link]

• Hebei Boze Chemical Co., Ltd. Tert-Butyloxycarbonyl Protecting Group. [Link]

• ResearchGate. Rapid, Effective Deprotection of tert-Butoxycarbonyl (Boc) Amino Acids and Peptides at High Temperatures Using a Thermally Stable Ionic Liquid. [Link]

• Bajaj, S., et al. (2005). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(5), 129-138. [Link]

• ACS GCI Pharmaceutical Roundtable. BOC Deprotection. [Link]

Sources

• 1. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 7. An Alkoxide Anion Triggered tert-Butyloxycarbonyl Group Migration. Mechanism and Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Welcome to the technical support center for the synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during the synthesis of this important chemical intermediate. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity and purity of your final product.

Introduction: The Critical Role of Purity

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a key building block in the synthesis of various pharmaceutically active compounds. The purity of this intermediate is paramount, as any impurities can carry through subsequent synthetic steps, potentially impacting the efficacy, safety, and regulatory approval of the final drug substance. This guide will delve into the common impurities that can arise during its synthesis, their mechanisms of formation, and effective strategies for their detection, control, and elimination.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that you may encounter during your synthesis, providing explanations for the underlying chemistry and actionable solutions.

FAQ 1: What are the most common synthetic routes to 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid?

The most prevalent synthetic strategy involves a multi-step process, which can be broadly categorized as follows:

• Thiazole Ring Formation: The synthesis typically starts with the construction of the 2-aminothiazole ring system. A common and classical method for this is the Hantzsch thiazole synthesis , which involves the condensation of an α-haloketone or a related electrophile with a thioamide.[1][2][3][4]

• Introduction of the Acetic Acid Moiety: Following the formation of the thiazole core, the acetic acid side chain is introduced at the C5 position.

• Boc Protection: The 2-amino group of the thiazole is protected with a tert-butoxycarbonyl (Boc) group to prevent unwanted side reactions in subsequent steps.[5][6][7][8][9] This protection is typically achieved using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[7][8][9]

• Ester Hydrolysis: If the acetic acid moiety is introduced as an ester, a final hydrolysis step is required to yield the desired carboxylic acid.

The following diagram illustrates a generalized synthetic workflow:

Caption: Generalized synthetic workflow for the target molecule.

FAQ 2: I am observing an impurity with a mass corresponding to the de-Boc'd product. What is causing this, and how can I prevent it?

Cause: The tert-butoxycarbonyl (Boc) protecting group is known to be labile under acidic conditions.[5][8] The de-Boc'd impurity, 2-(2-aminothiazol-5-yl)acetic acid, can form if the reaction mixture becomes acidic during the synthesis or work-up.

Mechanism of Deprotection: The Boc group is cleaved through an acid-catalyzed elimination mechanism. Protonation of the carbonyl oxygen of the Boc group is followed by the loss of the stable tert-butyl cation and subsequent decarboxylation to yield the free amine.

Troubleshooting and Prevention:

• pH Control: Carefully monitor and control the pH of your reaction mixture, especially during aqueous work-up and extraction steps. The use of a mild base, such as sodium bicarbonate, during extractions can help to neutralize any acidic residues.

• Avoid Strong Acids: Be mindful of the reagents used. For instance, if using acidic catalysts in other parts of the synthesis, ensure they are thoroughly quenched and removed before proceeding to steps involving the Boc-protected intermediate.

• Storage Conditions: Store the Boc-protected intermediate and the final product in a neutral and dry environment to prevent gradual deprotection over time.

Analytical Detection: This impurity can be readily detected by:

• LC-MS: Look for a peak with the expected mass of the de-Boc'd product.

• ¹H NMR: The characteristic signal for the tert-butyl group (a singlet at ~1.5 ppm) will be absent in the spectrum of the impurity.

FAQ 3: My final product is showing traces of unreacted starting material, specifically the ethyl ester of the final product. How can I improve the hydrolysis step?

Cause: Incomplete hydrolysis of the ethyl ester, ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate, is a common issue. This can be due to several factors, including insufficient reaction time, inadequate temperature, or a suboptimal choice of base.

Troubleshooting and Optimization of Ester Hydrolysis:

Parameter	Recommendation	Rationale
Base	Use a stoichiometric excess of a strong base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH).	Ensures complete saponification of the ester.
Solvent	A mixture of THF and water is commonly employed.	THF helps to solubilize the organic substrate, while water is necessary for the hydrolysis reaction.
Temperature	The reaction can often be performed at room temperature, but gentle heating (e.g., 40-50 °C) can accelerate the conversion.	Increases the reaction rate to drive the hydrolysis to completion.
Reaction Time	Monitor the reaction progress by TLC or LC-MS until the starting material is no longer detectable.	Ensures that the reaction is allowed to proceed to completion.

Experimental Protocol: Optimized Ester Hydrolysis

• Dissolve ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate in a mixture of THF and water (e.g., a 3:1 ratio).

• Add a solution of LiOH (1.5 - 2.0 equivalents) in water dropwise to the reaction mixture at room temperature.

• Stir the mixture vigorously and monitor the reaction progress by TLC or LC-MS every 30-60 minutes.

• If the reaction is sluggish, gently warm the mixture to 40 °C.

• Once the starting material is consumed, cool the reaction mixture to 0 °C and carefully acidify with a dilute acid (e.g., 1N HCl) to a pH of ~3-4 to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

FAQ 4: I have identified an isomeric impurity. What is the likely structure and how is it formed?

Cause: A potential isomeric impurity is 2-(2-((tert-Butoxycarbonyl)amino)thiazol-4-yl)acetic acid.[10] The formation of this isomer can occur during the Hantzsch thiazole synthesis if the starting materials allow for reaction at different positions, leading to a mixture of thiazole-4- and thiazole-5-substituted products.

Mechanism of Isomer Formation: The regioselectivity of the Hantzsch synthesis can be influenced by the reaction conditions. For example, under acidic conditions, the condensation of α-halogeno ketones with N-monosubstituted thioureas can lead to mixtures of 2-(N-substituted amino)thiazoles and 3-substituted 2-imino-2,3-dihydrothiazoles.[11] While this is a different type of isomerism, it highlights the sensitivity of the reaction to the conditions. The formation of the 4-substituted isomer is dependent on the specific starting materials and their reactivity.

Prevention and Control:

• Careful Selection of Starting Materials: The choice of the α-halo carbonyl compound is crucial for controlling the regioselectivity of the thiazole ring formation.

• Optimized Reaction Conditions: Running the Hantzsch synthesis under neutral or mildly basic conditions generally favors the formation of the desired 2-aminothiazole isomer.[11]

Purification: If a mixture of isomers is formed, purification can be challenging due to their similar physical properties.

• Chromatography: Careful column chromatography on silica gel may be required to separate the isomers.

• Recrystallization: If there is a significant difference in the solubility of the isomers, fractional recrystallization can be an effective purification method.

The following diagram illustrates the potential for isomeric impurity formation:

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Thiazole synthesis [organic-chemistry.org]
• 3. synarchive.com [synarchive.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Tert-Butyloxycarbonyl Protecting Group [es.bzchemicals.com]
• 10. (Z)-2-(((1-(tert-butoxy)-2-methyl-1-oxopropan-2-yl)oxy)imino)-2-(2-((tert-butoxycarbonyl)amino)thiazol-4-yl)aceticacid CAS#: 137088-65-4 [m.chemicalbook.com]
• 11. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Alternative Protecting Groups for (2-aminothiazol-5-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the protection of (2-aminothiazol-5-yl)acetic acid. This guide, curated by a Senior Application Scientist, provides in-depth technical information, troubleshooting advice, and detailed protocols for selecting and utilizing alternative protecting groups for this key synthetic building block. We understand the nuances and challenges involved in multi-step synthesis and aim to provide you with the expertise to navigate them effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the protection of the amino group in (2-aminothiazol-5-yl)acetic acid often necessary?

The 2-amino group of the thiazole ring is a nucleophilic primary amine. In many synthetic routes, particularly those involving coupling reactions with the carboxylic acid moiety or other electrophilic reagents, this amino group can react, leading to undesired side products and low yields of the target molecule. Protecting the amino group ensures that it remains inert during these subsequent transformations.

Q2: What are the main challenges when protecting the amino group of (2-aminothiazol-5-yl)acetic acid?

The primary challenges arise from the bifunctional nature of the molecule:

• Competing Reactivity: The presence of both a nucleophilic amino group and a carboxylic acid can lead to self-condensation or other side reactions under certain conditions.

• Esterification: When using alcohol-based solvents or in the presence of acidic catalysts, the carboxylic acid can undergo esterification, complicating the product mixture.

• Thiazole Ring Reactivity: The thiazole ring itself can be sensitive to certain reaction conditions, although it is generally robust. The electron-donating amino group can also influence the reactivity of the ring.

• Solubility: The starting material and protected products may have varying solubility profiles, which can impact reaction conditions and purification.

Q3: What are the most common alternative protecting groups for the 2-amino group of this compound?

Beyond traditional acyl protections, the most versatile and commonly employed protecting groups are the tert-butoxycarbonyl (Boc), 9-fluorenylmethyloxycarbonyl (Fmoc), and trityl (Trt) groups. The choice among these depends on the overall synthetic strategy, particularly the desired deprotection conditions and orthogonality with other protecting groups.

Troubleshooting Guide

This section addresses common issues encountered during the protection and deprotection of (2-aminothiazol-5-yl)acetic acid.

Issue 1: Low Yield of Protected Product

Potential Cause	Troubleshooting Recommendation
Incomplete reaction	- Increase reaction time and monitor by TLC or LC-MS.- For Boc protection, ensure the base is sufficiently strong to deprotonate the amine.- For Trityl protection, use a slight excess of trityl chloride and ensure anhydrous conditions.
Side reactions	- See "Issue 2: Formation of Multiple Products".- Consider lowering the reaction temperature to improve selectivity.
Poor quality reagents	- Use freshly opened and high-purity reagents and anhydrous solvents, especially for Trityl protection.
Product loss during workup	- Optimize extraction and purification methods. The protected products may have different solubility compared to the starting material.

Issue 2: Formation of Multiple Products (Side Reactions)

Potential Cause	Troubleshooting Recommendation
Esterification of the carboxylic acid	- Avoid using alcohol-based solvents (e.g., methanol, ethanol) during protection, especially under acidic conditions.- If an alcohol solvent is necessary, consider pre-protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) and then hydrolyzing it after the amino group protection.
Di-protection (on both amino and thiazole nitrogen)	- This is less common for the sterically hindered Boc and Trt groups but can occur. Use stoichiometric amounts of the protecting group reagent.
Formation of 2-imino-2,3-dihydrothiazole isomer	- This is a potential side reaction in thiazole synthesis and can sometimes be influenced by pH. Ensure the reaction conditions favor the desired 2-aminothiazole tautomer.[1]
Cyclization reactions	- Intramolecular cyclization involving the acetic acid side chain is a possibility under certain activation conditions. Ensure that activation of the carboxylic acid (if performed) is done after the amino group is protected.[2][3][4]

Issue 3: Difficulty in Deprotection

Potential Cause	Troubleshooting Recommendation
Incomplete Boc deprotection	- Use a sufficient excess of strong acid (e.g., TFA in DCM). Monitor the reaction to completion.[5] - If the substrate contains other acid-sensitive groups, consider milder conditions like HCl in dioxane.[5]
Incomplete Fmoc deprotection	- Ensure the use of a fresh solution of piperidine in DMF. Old solutions can be less effective.- Increase the deprotection time or perform a second treatment with the base.
Incomplete Trityl deprotection	- Trityl deprotection with acid is a reversible reaction. Use a scavenger like triisopropylsilane (TIS) to trap the liberated trityl cation and drive the reaction to completion.[6] - For acid-sensitive substrates, consider alternative deprotection methods.
Side reactions during deprotection	- Alkylation by carbocations: During acidic deprotection of Boc and Trityl groups, the resulting carbocations can alkylate nucleophilic sites. The use of scavengers is crucial.[6] - Aspartimide formation (for Fmoc): While less relevant for this specific molecule, be aware that base-mediated deprotection can sometimes lead to side reactions on adjacent residues in a peptide chain.[7]

Comparative Analysis of Protecting Groups

Protecting Group	Introduction Conditions	Deprotection Conditions	Advantages	Disadvantages
Boc	(Boc)₂O, base (e.g., Et₃N, NaOH), solvent (e.g., THF, dioxane, water)	Strong acid (e.g., TFA, HCl in dioxane)	- Stable to a wide range of reagents (bases, nucleophiles, hydrogenation).- Widely used and well-understood.	- Requires strong acid for removal, which may not be compatible with other acid-sensitive groups.
Fmoc	Fmoc-OSu or Fmoc-Cl, base (e.g., NaHCO₃), solvent (e.g., dioxane/water)	Mild base (e.g., 20% piperidine in DMF)	- Orthogonal to acid-labile protecting groups (like Boc and Trt).[8]- Deprotection conditions are mild.	- Labile to basic conditions, limiting the choice of reagents in subsequent steps.
Trityl (Trt)	Trt-Cl, base (e.g., pyridine, Et₃N), anhydrous solvent (e.g., DCM, DMF)	Mild to strong acid (e.g., TFA, formic acid, acetic acid)	- Bulky group can provide steric protection.- Can be removed under milder acidic conditions than Boc, allowing for some selectivity.[9]	- Acid-labile, similar to Boc.- Can be challenging to remove completely without scavengers due to re-attachment of the trityl cation.[6]

Experimental Protocols

Workflow for Selective N-Protection of (2-aminothiazol-5-yl)acetic acid

Caption: General workflow for the N-protection of (2-aminothiazol-5-yl)acetic acid.

Protocol 1: N-Boc Protection[1][10]

Principle: The tert-butoxycarbonyl (Boc) group is introduced by reacting the amino group with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.

Materials:

• (2-aminothiazol-5-yl)acetic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (Et₃N) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) or Dioxane

• Water

• Ethyl acetate

• 1 M HCl

• Brine

Procedure:

• Suspend (2-aminothiazol-5-yl)acetic acid (1.0 equiv) in a mixture of THF (or dioxane) and water.

• Add triethylamine (2.0 equiv) or an aqueous solution of NaOH (2.0 equiv) and stir until the starting material dissolves.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of (Boc)₂O (1.1 equiv) in THF (or dioxane) dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, remove the organic solvent under reduced pressure.

• Dilute the aqueous residue with water and wash with a nonpolar solvent like hexanes to remove unreacted (Boc)₂O.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl at 0 °C.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-Boc protected product.

Protocol 2: N-Fmoc Protection[11]

Principle: The 9-fluorenylmethyloxycarbonyl (Fmoc) group is introduced using N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) under basic conditions.

Materials:

• (2-aminothiazol-5-yl)acetic acid

• Fmoc-OSu

• Sodium bicarbonate (NaHCO₃)

• Dioxane or Acetone

• Water

• Ethyl acetate

• 1 M HCl

• Brine

Procedure:

• Dissolve (2-aminothiazol-5-yl)acetic acid (1.0 equiv) in a mixture of dioxane (or acetone) and 10% aqueous sodium bicarbonate solution.

• Cool the mixture to 0 °C.

• Add a solution of Fmoc-OSu (1.05 equiv) in dioxane (or acetone) dropwise.

• Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

• Monitor the reaction by TLC or LC-MS.

• After completion, dilute the reaction mixture with water and wash with diethyl ether to remove unreacted Fmoc-OSu.

• Acidify the aqueous layer to pH 2 with 1 M HCl at 0 °C.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the N-Fmoc protected product.

Protocol 3: N-Trityl Protection[9]

Principle: The trityl group is introduced using trityl chloride in the presence of a non-nucleophilic base under anhydrous conditions.

Materials:

• (2-aminothiazol-5-yl)acetic acid

• Trityl chloride (Trt-Cl)

• Pyridine or Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Methanol (for quenching)

• Silica gel for column chromatography

Procedure:

• Suspend (2-aminothiazol-5-yl)acetic acid (1.0 equiv) in anhydrous DCM or DMF under an inert atmosphere (e.g., nitrogen or argon).

• Add pyridine (as solvent) or triethylamine (2.0 equiv).

• Add trityl chloride (1.1 equiv) portion-wise at room temperature.

• Stir the reaction at room temperature overnight. Monitor by TLC or LC-MS.

• Upon completion, quench the reaction by adding a small amount of methanol.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the N-Trt protected product.

Deprotection Protocols

Workflow for N-Deprotection

Caption: General workflow for the deprotection of N-protected (2-aminothiazol-5-yl)acetic acid.

Protocol 4: Boc Deprotection[5]

Procedure:

• Dissolve the N-Boc protected compound (1.0 equiv) in anhydrous DCM.

• Add trifluoroacetic acid (TFA, 10-20 equiv, or as a 20-50% solution in DCM).

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Once deprotection is complete, remove the solvent and excess TFA under reduced pressure. The product is often obtained as a TFA salt.

Protocol 5: Fmoc Deprotection[8]

Procedure:

• Dissolve the N-Fmoc protected compound (1.0 equiv) in DMF.

• Add piperidine to a final concentration of 20% (v/v).

• Stir the reaction at room temperature for 30 minutes to 2 hours. Monitor by TLC or LC-MS.

• Remove the solvent under reduced pressure and purify the crude product to remove the fluorenyl-piperidine adduct.

Protocol 6: Trityl Deprotection[6][9]

Procedure:

• Dissolve the N-Trt protected compound (1.0 equiv) in anhydrous DCM.

• Add triisopropylsilane (TIS, 2-5 equiv) as a scavenger.

• Add TFA (10-20 equiv).

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture and purify by chromatography or precipitation to remove triphenylmethane.

Orthogonal Protection Strategies

In syntheses where both the amino and carboxylic acid groups require protection and selective deprotection, an orthogonal strategy is essential.[10][11]

• Strategy 1: Protect the amino group with Fmoc (base-labile) and the carboxylic acid as a tert-butyl (tBu) ester (acid-labile). The Fmoc group can be removed with piperidine without affecting the tBu ester. Subsequently, the tBu ester can be removed with TFA.

• Strategy 2: Protect the amino group with Boc (acid-labile) and the carboxylic acid as a benzyl (Bn) ester (removable by hydrogenolysis). The Boc group can be removed with TFA, and the benzyl ester can be cleaved later using H₂/Pd-C.

The choice of strategy will depend on the specific reaction sequence and the stability of the molecule to the different deprotection conditions.

References

• Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. MDPI. Available from: [Link]

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Semantic Scholar. Available from: [Link]

• How should I deprotect Boc-amino group without breaking ester bond? ResearchGate. Available from: [Link]

• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. European Peptide Society. Available from: [Link]

• Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. PubMed. Available from: [Link]

• Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. PubMed. Available from: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. Available from: [Link]

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection –. Total Synthesis. Available from: [Link]

• Amino Acid Sidechain Deprotection. Aapptec Peptides. Available from: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. National Institutes of Health. Available from: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available from: [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros. Reddit. Available from: [Link]

• Glen Report 36-15: Application Note — Thermal-Aqueous Deprotection of 5′-Trityl Amino Modifiers. Glen Research. Available from: [Link]

• Synthesis and reactivity of novel trityl-type protecting groups. ACG Publications. Available from: [Link]

• Comparison of Fmoc-(Trt) and Fmoc-(t-Bu) Amino Acid Protection. CBL Patras. Available from: [Link]

• Fmoc-Protected Amino Groups. Organic Chemistry Portal. Available from: [Link]

• Amino Acid Derivatives for Peptide Synthesis. EMD Millipore. Available from: [Link]

• Any suggestion on Boc deprotection without using acid? ResearchGate. Available from: [Link]

• Deprotection of N-Boc group present in amino acids and other derivatives a. ResearchGate. Available from: [Link]

• Terminology of Antibody Drug for Fmoc Deprotection. GenScript. Available from: [Link]

• Possible pairs of orthogonal protecting groups for selective deprotection of carboxyl and amino groups for amide cyclization. ResearchGate. Available from: [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Available from: [Link]

• Glen Report 21.19: Technical Brief – Avoiding Trityl Loss When Processing Synthetic Oligonucleotides. Glen Research. Available from: [Link]

• Amino Acid-Protecting Groups. ResearchGate. Available from: [Link]

• A Three-Component Reagent System for Rapid and Mild Removal of O-, N- and S-Trityl Protecting Groups. ResearchGate. Available from: [Link]

• 2-Aminothiazol-5-acetic acid. SIELC Technologies. Available from: [Link]

• An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. The Royal Society of Chemistry. Available from: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. National Institutes of Health. Available from: [Link]

• Application of the Trityl Group in Peptide Chemistry. MDPI. Available from: [Link]

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. MDPI. Available from: [Link]

• Making esters the the presence of an amine? : r/Chempros. Reddit. Available from: [Link]

• How do you esterify a N-Boc protected amino acid? ResearchGate. Available from: [Link]

• ChemInform Abstract: Selective Nitrolytic Deprotection of N-Boc-Amines and N-Boc-Amino Acids Derivatives. ResearchGate. Available from: [Link]

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• 2. Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. biosynth.com [biosynth.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimization and Troubleshooting for the Coupling of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Welcome to your comprehensive guide for optimizing the amide coupling reactions involving 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. This resource, designed by our team of Senior Application Scientists, provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this specific amide bond formation. Our goal is to empower you with the scientific rationale behind experimental choices, ensuring successful and reproducible outcomes.

Introduction: The Chemistry of Coupling

Amide bond formation is a cornerstone of medicinal chemistry and peptide synthesis. The coupling of a carboxylic acid, such as 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, with an amine is a condensation reaction that requires the activation of the carboxylic acid to facilitate nucleophilic attack by the amine.[1] This is typically achieved using a "coupling reagent."[1] While the reaction appears straightforward, its success is highly dependent on a careful selection of reagents and reaction conditions.[2][3]

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the coupling of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Q1: My reaction yield is low or I'm not seeing any product formation. What are the likely causes?

Several factors can lead to poor or no product yield in an amide coupling reaction. The most common culprits include:

• Inefficient Carboxylic Acid Activation: The coupling reagent may not be potent enough, or you might be using an insufficient amount.[3]

• Amine Deactivation: The amine can be protonated by the carboxylic acid, rendering it non-nucleophilic.[3]

• Steric Hindrance: Bulky chemical groups on either the thiazole acetic acid derivative or the amine can physically impede the reaction.[3][4]

• Hydrolysis of Activated Intermediate: The presence of water can hydrolyze the activated carboxylic acid, preventing amide bond formation. It is crucial to use anhydrous solvents and reagents.[3]

• Suboptimal Reaction Conditions: Incorrect temperature, solvent, or the choice and amount of base can significantly impact the outcome.[3]

Q2: How do I select the most appropriate coupling reagent for this specific substrate?

The choice of coupling reagent is critical. For 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, consider the following classes of reagents:

• Carbodiimides (e.g., EDC, DCC, DIC): These are widely used and cost-effective.[5][6] EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is often preferred due to the water-solubility of its urea byproduct, which simplifies purification.[5][7][8] However, carbodiimides can lead to side reactions like the formation of N-acylurea, which is an unreactive byproduct.[9][10] The use of additives is highly recommended to mitigate these side reactions.[7][9]

• Uronium/Aminium Salts (e.g., HATU, HBTU, HCTU): These reagents are generally more reactive and efficient than carbodiimides, especially for sterically hindered substrates.[5][11][12] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is particularly effective as it forms highly reactive OAt-esters.[5][13]

• Phosphonium Salts (e.g., PyBOP, PyAOP): These are also highly effective, particularly for reducing racemization.[1][4] PyBOP ((Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)) is a common choice.[13]

Q3: I'm observing significant side product formation. How can I minimize this?

Side reactions are a common challenge in amide coupling. Here's how to address them:

• Racemization: If your amine is chiral, racemization can be a significant issue. Running the reaction at a lower temperature and using additives like HOBt (1-Hydroxybenzotriazole) or OxymaPure can suppress racemization.[3][9]

• N-Acylurea Formation (with carbodiimides): As mentioned, this is a common side reaction. The use of HOBt or HOAt (1-Hydroxy-7-azabenzotriazole) traps the highly reactive O-acylisourea intermediate to form a more stable active ester, which then reacts with the amine.[9]

• Guanidinylation (with uronium/aminium reagents): Excess uronium reagent can sometimes react with the amine to form a guanidinium byproduct.[6] Using the reagents in equimolar amounts relative to the carboxylic acid can prevent this.[1]

Q4: What are the optimal solvents and bases for this reaction?

• Solvents: Anhydrous polar aprotic solvents are generally preferred. Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are common choices.[3] For substrates with poor solubility, N-Methyl-2-pyrrolidone (NMP) can be a better option due to its superior solvating properties.[12]

• Bases: A non-nucleophilic base is required to neutralize the acid formed during the reaction and to deprotonate the amine hydrochloride salt if used. Diisopropylethylamine (DIPEA) is a widely used base.[3] N-methylmorpholine (NMM) is another suitable option.[7] The amount of base is critical; typically, 2-3 equivalents are used.[4]

Q5: My starting materials are not fully consumed, even after a long reaction time. What should I do?

If the reaction stalls, consider the following:

• Pre-activation: Stirring the carboxylic acid, coupling reagent, and base together for a short period (15-30 minutes) before adding the amine can improve the reaction rate.[3]

• Increase Temperature: Gently heating the reaction can sometimes drive it to completion, but be cautious as this can also increase the risk of side reactions like racemization.[12]

• Change Coupling Reagent: If a carbodiimide-based coupling is failing, switching to a more potent uronium or phosphonium salt like HATU or PyBOP is a logical next step.[12]

Data Presentation: Comparison of Common Coupling Conditions

Coupling Reagent	Additive	Base	Typical Solvent	Key Advantages	Potential Drawbacks
EDC	HOBt	DIPEA	DCM, DMF	Cost-effective, water-soluble byproduct.[5][7]	Can lead to N-acylurea formation, lower reactivity for hindered substrates.[4][9]
HATU	None	DIPEA	DMF, NMP	High reactivity, low racemization, effective for hindered substrates.[5][11][12]	More expensive than carbodiimides.
PyBOP	None	DIPEA	DMF, DCM	Reduces racemization, good for sterically hindered partners.[4]	Can be less reactive than HATU in some cases.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

This protocol provides a starting point for the coupling of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

• Dissolve 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 equivalent) in anhydrous DMF or DCM.

• Add HATU (1.0-1.5 equivalents) and a non-nucleophilic base like DIPEA (2.0 equivalents).[3]

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[3]

• Add the amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.[3]

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).[3]

• Wash the organic layer with brine, dry it over anhydrous Na₂SO₄ or MgSO₄, and concentrate it under reduced pressure.[3]

• Purify the crude product by column chromatography.

Protocol 2: Carbodiimide-Mediated Coupling with HOBt

This is an alternative protocol using a carbodiimide reagent.

• Dissolve 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 equivalent), HOBt (1.0-1.2 equivalents), and the amine (1.0-1.2 equivalents) in anhydrous DCM or DMF.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.0-1.5 equivalents) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Perform an aqueous workup as described in Protocol 1.

• Purify the product by column chromatography.

Visualizing the Process

Reaction Mechanism

Caption: Generalized mechanism for amide bond formation.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting difficult amide couplings.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• BenchChem. (2025).
• BenchChem. (2025). A Comparative Analysis of Carbodiimide Coupling Agents in Peptide Synthesis.
• Vertex AI Search. (n.d.). How to Optimize Peptide Synthesis?.
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (n.d.).
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.
• Interchim. (n.d.). Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers.
• Wikipedia. (n.d.). Carbodiimide.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• ResearchG
• American Pharmaceutical Review. (2014).

Sources

• 1. Amide coupling reaction in medicinal chemistry. Coupling reagents [hepatochem.com]
• 2. jpt.com [jpt.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. bachem.com [bachem.com]
• 8. interchim.fr [interchim.fr]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Carbodiimide - Wikipedia [en.wikipedia.org]
• 11. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Peptide Coupling Reagents Guide [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Introduction: 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a key building block in medicinal chemistry, frequently utilized in the synthesis of complex pharmaceutical agents. The presence of the Boc-protected amine and the carboxylic acid functional groups on the thiazole core makes it a versatile intermediate for constructing diverse molecular architectures. This guide provides a comparative analysis of two distinct synthetic routes to this valuable compound, offering insights into the strategic considerations and experimental nuances of each approach. The information presented is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Comparative Overview of Synthetic Strategies

Two primary strategies for the synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid are presented here. Route 1 employs the classical Hantzsch thiazole synthesis to construct the heterocyclic core with the acetic acid side chain precursor already in place. Route 2 involves the initial preparation of a 2-(Boc-amino)thiazole intermediate, followed by the introduction of the acetic acid moiety at the 5-position via a palladium-catalyzed cross-coupling reaction.

Parameter	Route 1: Hantzsch Synthesis Approach	Route 2: Cross-Coupling Approach
Starting Materials	Ethyl 4-chloroacetoacetate, Thiourea	2-Aminothiazole
Key Transformations	Hantzsch thiazole synthesis, Boc protection, Ester hydrolysis	Boc protection, Halogenation, Sonogashira coupling, Alkyne hydration, Ester hydrolysis
Overall Yield (Estimated)	Moderate to Good	Moderate
Scalability	Generally good for Hantzsch synthesis	Can be limited by catalyst cost and removal on large scale
Cost-Effectiveness	Potentially more cost-effective due to cheaper starting materials	Can be more expensive due to palladium catalyst and specialized reagents
Process Safety & Hazards	Use of lachrymatory α-haloesters	Use of potentially toxic and pyrophoric reagents for cross-coupling
Key Advantages	Convergent, well-established classical reaction	Modular, allows for late-stage functionalization
Key Disadvantages	Potential for side reactions during thiazole formation	Multi-step, requires careful control of reaction conditions for cross-coupling

Route 1: Hantzsch Synthesis Approach

This route builds the desired thiazole ring through the condensation of an α-haloketoester with thiourea, a classic and robust method for thiazole synthesis.[1]

Overall Synthetic Workflow

Caption: Workflow for the Hantzsch synthesis approach (Route 1).

Mechanistic Considerations

The cornerstone of this route is the Hantzsch thiazole synthesis, which proceeds via a well-established mechanism. The reaction is initiated by the nucleophilic attack of the sulfur atom of thiourea on the carbonyl carbon of the α-haloketoester, followed by an intramolecular cyclization and subsequent dehydration to afford the 2-aminothiazole ring. The subsequent Boc protection of the exocyclic amine is a standard procedure to modulate its reactivity for further synthetic steps.[2][3] The final step is a simple saponification of the ethyl ester to the desired carboxylic acid.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 2-(2-aminothiazol-5-yl)acetate

• To a solution of ethyl 4-chloroacetoacetate (1.0 eq) in ethanol, add thiourea (1.0 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford ethyl 2-(2-aminothiazol-5-yl)acetate.

Step 2: Synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate

• Dissolve ethyl 2-(2-aminothiazol-5-yl)acetate (1.0 eq) in 1,4-dioxane.

• Add triethylamine (1.1 eq) and di-tert-butyl dicarbonate (1.1 eq) to the solution.

• Stir the reaction mixture at room temperature for 6-8 hours.[3]

• Remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent to yield the Boc-protected product, which can often be used in the next step without further purification.

Step 3: Synthesis of 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Dissolve ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Add lithium hydroxide (1.5 eq) and stir the mixture at room temperature until the starting material is consumed (monitored by TLC).

• Acidify the reaction mixture to pH 3-4 with a 1 M HCl solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product.

Route 2: Cross-Coupling Approach

This strategy introduces the acetic acid moiety onto a pre-functionalized thiazole ring. This modular approach can be advantageous for creating analogues by varying the coupling partners.

Overall Synthetic Workflow

Caption: Workflow for the cross-coupling approach (Route 2).

Mechanistic Considerations

This route begins with the protection of commercially available 2-aminothiazole. Subsequent bromination at the electron-rich 5-position provides the substrate for a palladium-catalyzed Sonogashira cross-coupling reaction with trimethylsilylacetylene.[4] The Sonogashira reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[5][6][7] The resulting alkyne is then hydrated and esterified in a one-pot procedure to yield the ethyl acetate precursor, which is finally hydrolyzed to the target carboxylic acid.

Detailed Experimental Protocol

Step 1: Synthesis of tert-Butyl (thiazol-2-yl)carbamate

• To a solution of 2-aminothiazole (1.0 eq) in dichloromethane, add triethylamine (1.2 eq).

• Cool the mixture to 0 °C and add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the Boc-protected 2-aminothiazole.

Step 2: Synthesis of tert-Butyl (5-bromothiazol-2-yl)carbamate

• Dissolve tert-butyl (thiazol-2-yl)carbamate (1.0 eq) in acetonitrile.

• Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify by column chromatography to obtain the 5-bromo derivative.

Step 3: Synthesis of tert-Butyl (5-((trimethylsilyl)ethynyl)thiazol-2-yl)carbamate

• To a solution of tert-butyl (5-bromothiazol-2-yl)carbamate (1.0 eq) in a mixture of triethylamine and THF, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and copper(I) iodide (0.1 eq).

• Degas the mixture with argon for 15 minutes.

• Add trimethylsilylacetylene (1.2 eq) and stir the reaction at room temperature for 8-12 hours.

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

• Purify the residue by column chromatography to afford the Sonogashira coupling product.

Step 4: Synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate

• To a solution of tert-butyl (5-((trimethylsilyl)ethynyl)thiazol-2-yl)carbamate (1.0 eq) in ethanol, add a catalytic amount of mercury(II) sulfate and concentrated sulfuric acid.

• Reflux the mixture for 6-8 hours.

• Cool the reaction to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify by column chromatography.

Step 5: Synthesis of 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Follow the hydrolysis procedure as described in Route 1, Step 3.

Conclusion

Both synthetic routes presented offer viable pathways to 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid, each with its own set of advantages and challenges. The Hantzsch synthesis (Route 1) is a more convergent and potentially more economical approach for large-scale production, relying on well-established and high-yielding reactions. The cross-coupling strategy (Route 2) provides greater flexibility and modularity, which can be particularly advantageous in a research and development setting where the synthesis of various analogues is desired. The choice of the optimal route will ultimately depend on the specific requirements of the project, including scale, cost, available resources, and the desired level of synthetic flexibility.

References

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• Common methods for the synthesis of 2-aminothiazole.
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• Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts.
• Ethyl 2-BOC-aminothiazole-5-carboxylate: Chemical Properties & Synthesis Importance. Leading Chemical Supplier.
• Palladium-Catalyzed Cross-Coupling Reaction via C–H Activation of Furanyl and Thiofuranyl Substr
• A Comparative Analysis of 2-Amino-5-bromo-4-t-butylthiazole and Other Halogenated Thiazoles in Drug Discovery. Benchchem.
• Palladium-catalyzed oxidative cross-coupling for the synthesis of α-amino ketones.
• The synthesis of thiazole‐2‐ and of thiazole‐5‐ carboxylic acid via a halogen‐metal exchange reaction).
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• Palladium-catalyzed oxidative C–H/C–H cross-coupling of benzothiazoles with thiophenes and thiazoles. Royal Society of Chemistry.
• Palladium-catalyzed oxidative cross-coupling for the synthesis of a-amino ketones.
• Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.
• Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aliphatic Alkynes and Aryl Thianthrenium Salts to Alkynones and Furanones.
• A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine. MDPI.
• Ethyl 2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)
• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl.
• Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)-2-oxoacetate.
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• Application Notes and Protocols: Sonogashira Cross-Coupling of 4-Bromo-2,1,3-Benzothiadiazole Deriv
• Purification and characterization of a novel L-2-amino-Delta2-thiazoline-4-carboxylic acid hydrolase from Pseudomonas sp. strain ON-4a expressed in E. coli. PubMed.
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"in vitro efficacy of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid vs. other thiazoles"

Introduction: The Versatility of the Thiazole Scaffold in Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in medicinal chemistry.[1][2][3][4] Its unique structural and electronic properties allow it to serve as a versatile scaffold in the design of a wide array of therapeutic agents.[4] Thiazole-containing compounds have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects.[2][5] A significant number of FDA-approved drugs, such as the anti-HIV agent Ritonavir and the anticancer drug Dasatinib, feature a thiazole moiety, underscoring its therapeutic importance.[1][4]

This guide provides a comparative analysis of the in vitro efficacy of several distinct thiazole derivatives, drawing upon recently published experimental data. While the initial topic of interest was "2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid," a thorough literature search revealed a lack of publicly available in vitro efficacy data for this specific molecule. Therefore, to provide a valuable and data-driven resource, we have selected a series of well-characterized thiazole compounds with demonstrated biological activity. This allows us to delve into a meaningful comparison of their performance in various assays and discuss the underlying structure-activity relationships (SAR).

The compounds featured in this guide have been selected to represent the chemical diversity and therapeutic potential of the thiazole class, with activities spanning anticancer and neuroprotective domains. By examining their performance in robust in vitro models, we aim to provide researchers, scientists, and drug development professionals with a clear and objective comparison, supported by detailed experimental context.

Compound Profiles and In Vitro Efficacy

This section details the chemical structures and reported in vitro biological activities of our selected thiazole derivatives.

Anticancer Thiazole Derivatives

1. Compound 4c: A Potent Cytotoxic Agent Against Breast and Liver Cancer Cells

• Chemical Name: 2-[2-(4-Hydroxy-3-methoxybenzylidene)hydrazinyl]-thiazole-4(5H)-one derivative

• Therapeutic Area: Oncology

• Biological Activity: Compound 4c has demonstrated significant cytotoxic activity against human breast cancer (MCF-7) and hepatocellular carcinoma (HepG2) cell lines.[6] It was also shown to be a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in angiogenesis.[6]

2. Compound 5a: A Thiazole-Carboxylate with Activity Against Colorectal Cancer Cells

• Chemical Name: Ethyl 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)thiazole-4-carboxylate

• Therapeutic Area: Oncology

• Biological Activity: Compound 5a has been evaluated for its antiproliferative effects against the HCT 116 human colorectal cancer cell line.[7] The study also suggested that its mechanism of action may involve the inhibition of β-catenin, a critical component of the Wnt signaling pathway implicated in colorectal cancer.[7]

Neuroprotective Thiazole Derivatives

3. Compound 2i: A Potent Acetylcholinesterase Inhibitor

• Chemical Name: 2-Methoxy-5-[(2-{4-[4-(trifluoromethyl)phenyl]thiazol-2-yl}hydrazineylidene)methyl]phenol

• Therapeutic Area: Neurodegenerative Diseases (specifically Alzheimer's Disease)

• Biological Activity: Compound 2i has been identified as a highly potent inhibitor of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[8] The inhibition of AChE is a key therapeutic strategy in the management of Alzheimer's disease.[8]

4. Compound 7: A Thiazole-Quinoxaline Hybrid with Cholinesterase Inhibitory Activity

• Chemical Name: A 1,3-thiazole derivative with a fused quinoxaline system

• Therapeutic Area: Neurodegenerative and Inflammatory Diseases

• Biological Activity: Compound 7 has been shown to inhibit AChE and has been investigated for its potential anti-inflammatory effects, which are increasingly recognized as playing a role in neurodegenerative disorders.[9]

Comparative In Vitro Efficacy: A Data-Driven Overview

The following table summarizes the in vitro efficacy of the selected thiazole derivatives, providing a clear comparison of their potencies in different biological assays.

Compound ID	Chemical Class	Biological Target	Assay	IC50 Value	Reference
4c	Hydrazinyl-thiazole-one	MCF-7 cells	MTT Assay	2.57 ± 0.16 µM	[6]
HepG2 cells	MTT Assay	7.26 ± 0.44 µM	[6]
VEGFR-2	Enzyme Inhibition	0.15 µM	[6]
5a	Thiazole-carboxylate	HCT 116 cells	MTT Assay	0.72 µM	[7]
2i	Hydrazineylidene-thiazole	Acetylcholinesterase (AChE)	Enzyme Inhibition	0.028 ± 0.001 µM	[8]
7	Thiazole-quinoxaline	Acetylcholinesterase (AChE)	Enzyme Inhibition	91 µM	[9]

Experimental Methodology: A Representative In Vitro Protocol

To ensure the reproducibility and validity of in vitro efficacy data, standardized and well-controlled experimental protocols are essential. The following is a representative protocol for the MTT assay, a colorimetric assay for assessing cell metabolic activity, which is widely used to determine the cytotoxic effects of chemical compounds on cultured cells.

MTT Assay for Cell Viability

1. Cell Seeding: a. Harvest and count the desired cancer cell line (e.g., MCF-7, HCT 116). b. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. c. Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

2. Compound Treatment: a. Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). b. Perform serial dilutions of the stock solution in culture medium to obtain the desired final concentrations. c. Remove the old medium from the 96-well plate and add 100 µL of the medium containing the different concentrations of the test compound to the respective wells. Include wells with vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and untreated control (medium only). d. Incubate the plate for 48-72 hours at 37°C and 5% CO2.

3. MTT Addition and Incubation: a. After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well. b. Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

4. Formazan Solubilization and Absorbance Reading: a. Carefully remove the medium from each well. b. Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals. c. Gently shake the plate for 15 minutes to ensure complete dissolution. d. Read the absorbance at a wavelength of 570 nm using a microplate reader.

5. Data Analysis: a. Calculate the percentage of cell viability for each concentration relative to the untreated control. b. Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Caption: Workflow of the MTT assay for determining cell viability.

Mechanism of Action and Signaling Pathways

The diverse biological activities of thiazole derivatives stem from their ability to interact with a wide range of biological targets. The anticancer effects of compounds like 4c and 5a are likely mediated through the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, the inhibition of VEGFR-2 by compound 4c disrupts the downstream signaling cascade that promotes angiogenesis, a critical process for tumor growth and metastasis.[6] Similarly, the potential inhibition of β-catenin by compound 5a would interfere with the Wnt signaling pathway, which is frequently dysregulated in colorectal cancer.[7]

In the context of neurodegenerative diseases, compounds 2i and 7 target the cholinergic system by inhibiting AChE.[8][9] This leads to an increase in the levels of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission, which is impaired in Alzheimer's disease.

Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of Compound 4c.

Structure-Activity Relationship (SAR) Discussion

The comparison of the selected thiazole derivatives provides valuable insights into their structure-activity relationships.

• Substitution at the 2-position of the thiazole ring appears to be crucial for activity. The presence of a hydrazineylidene moiety in compound 2i and a hydrazinyl group in compound 4c leads to potent biological effects in their respective assays.[6][8]

• The nature of the substituent at the 4- and 5-positions of the thiazole ring also significantly influences activity. In the anticancer compounds, the presence of a carboxylate group at the 4-position in 5a and a ketone at the 4-position in 4c are key features.[6][7]

• For the AChE inhibitors, the bulky trifluoromethylphenyl group at the 4-position of the thiazole ring in compound 2i likely contributes to its high potency, possibly by facilitating hydrophobic interactions within the active site of the enzyme.[8] In contrast, the fused quinoxaline system in compound 7 results in a significantly less potent inhibitor, highlighting the importance of specific structural features for optimal target engagement.[9]

• The diverse functionalities attached to the core thiazole scaffold, such as the dioxoisoindoline in 5a and the substituted phenyl rings in 2i and 4c , underscore the modular nature of thiazole-based drug design, allowing for fine-tuning of activity and selectivity.[6][7][8]

Conclusion

This comparative guide highlights the remarkable versatility of the thiazole scaffold in the design of potent and selective modulators of various biological targets. The presented data for compounds 4c , 5a , 2i , and 7 demonstrate that subtle modifications to the core thiazole structure can lead to significant differences in in vitro efficacy and target specificity. While a direct comparison is limited by the different biological systems in which these compounds were tested, the collective evidence reinforces the status of thiazoles as a privileged scaffold in medicinal chemistry. Future research in this area will undoubtedly continue to uncover novel thiazole derivatives with improved therapeutic profiles.

References

• Al-Abdullah, N. G., Al-Harbi, N. A., & Al-Ghamdi, A. M. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI. [Link]

• Bano, S., Arshad, M. F., & Aslam, S. (2021). Design, synthesis and biological evaluations of 2-aminothiazole scaffold containing amino acid moieties as anti-cancer agents. Pakistan Journal of Pharmaceutical Sciences, 34(4(Supplementary)), 1509-1517. [Link]

• Taha, M., Al-Karmalawy, A. A., & Al-Ghamdi, S. A. (2022). Design, Synthesis, and Structure–Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. MDPI. [Link]

• Galić, E., Dragić, M., & Vinković, M. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie, 25, 267-279. [Link]

• An Overview of Thiazole Derivatives and its Biological Activities. (2023). Journal of Drug Delivery and Therapeutics, 13(9-s), 159-166. [Link]

• Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. (2023). Letters in Organic Chemistry, 20(9), 706-715. [Link]

• Arshad, M. F., Alam, A., & Alshammari, A. A. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(13), 3994. [Link]

• Devgun, M., & Singh, A. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research, 56(3), 113-128. [Link]

• A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. (2021). ResearchGate. [Link]

• El-Sayed, N. N. E., & Al-Ghamdi, A. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

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A Comparative Guide to the Structure-Activity Relationship of 2-(2-Aminothiazol-5-yl)acetic Acid Derivatives as Kinase Inhibitors

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of derivatives based on the 2-(2-aminothiazol-5-yl)acetic acid scaffold. Our focus will be on the structural modifications that influence their activity as protein kinase inhibitors, a class of enzymes pivotal in cellular signaling and a major target in drug discovery. We will delve into the synthetic rationale, comparative biological data, and detailed experimental protocols to equip researchers in medicinal chemistry and drug development with actionable insights.

The 2-aminothiazole motif is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide range of biological targets, most notably the ATP-binding site of protein kinases.[1][2] Its utility is exemplified by the FDA-approved drug Dasatinib, a potent inhibitor of the Bcr-Abl kinase and Src family kinases, which is used in the treatment of chronic myeloid leukemia (CML).[3] The 2-amino group of the thiazole ring plays a crucial role as a "hinge-binder," forming key hydrogen bonds with the backbone of the kinase hinge region, a critical interaction for potent inhibition.[3]

The core structure of interest, 2-(2-aminothiazol-5-yl)acetic acid, presents multiple opportunities for chemical modification to explore the SAR and optimize for potency, selectivity, and pharmacokinetic properties. The 2-amino group and the acetic acid moiety at the 5-position are the primary handles for derivatization. In many synthetic strategies, the 2-amino group is initially protected, for instance, with a tert-Butoxycarbonyl (Boc) group, to allow for selective modifications at other positions of the molecule. This Boc-protected derivative, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, therefore, serves as a key intermediate in the synthesis of a diverse library of compounds for SAR studies.

Synthetic Pathways and Key Intermediates

The synthesis of 2-(2-aminothiazol-5-yl)acetic acid derivatives typically commences with the construction of the thiazole ring, followed by functional group manipulations. The Hantzsch thiazole synthesis is a classical and widely employed method. The general synthetic approach to the core scaffold and its subsequent derivatization is outlined below.

Caption: Workflow for the synthesis of the key intermediate.

Boc-Deprotection of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

• Dissolve 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq) in dichloromethane (DCM, 10 mL/mmol).

• Add trifluoroacetic acid (TFA, 10 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate with toluene to remove residual TFA.

• The resulting crude 2-(2-aminothiazol-5-yl)acetic acid trifluoroacetate salt can be used directly in the next step or purified further.

Representative Amidation of the 2-Amino Group

• To a solution of 2-(2-aminothiazol-5-yl)acetic acid (1.0 eq) and a suitable carboxylic acid (1.1 eq) in DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired 2-acylaminothiazole derivative.

Representative Amidation of the Carboxylic Acid Moiety

• To a solution of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (1.0 eq) and a desired amine (1.1 eq) in DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Work up the reaction as described in the previous protocol.

• The resulting Boc-protected amide can then be deprotected using the TFA/DCM method described above to yield the final product.

Generic Kinase Inhibition Assay Protocol

• Prepare a reaction buffer containing the kinase, a suitable substrate (e.g., a peptide), and ATP.

• Add the test compound at various concentrations to the reaction mixture.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at 30 °C for a specified time (e.g., 60 minutes).

• Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays (with [γ-³²P]ATP) or non-radiometric methods like fluorescence polarization or luminescence-based assays (e.g., ADP-Glo™ Kinase Assay).

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion

The 2-(2-aminothiazol-5-yl)acetic acid scaffold is a versatile platform for the design of novel kinase inhibitors. The structure-activity relationships discussed in this guide highlight the critical roles of the 2-amino and 5-acetic acid functionalities. The 2-amino group serves as a crucial anchor to the kinase hinge region, and its substitution with appropriate moieties can dramatically enhance potency and selectivity. The 5-acetic acid side chain provides a vector for modifications that can improve physicochemical properties and introduce additional interactions within the ATP-binding site. A thorough understanding of these SAR principles, combined with robust synthetic and biological evaluation protocols, will continue to drive the discovery of new and effective kinase inhibitors based on this privileged scaffold.

References

• Discovery and SAR of 2-amino-5-(thioaryl)thiazoles as potent and selective Itk inhibitors. (n.d.). PubMed. Retrieved January 18, 2026, from [Link]

• Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-32. Retrieved January 18, 2026, from [Link]

• Göblyös, A., et al. (2005). Synthesis and biological evaluation of 2-aminothiazoles and their amide derivatives on human adenosine receptors. Lack of effect of 2-aminothiazoles as allosteric enhancers. Bioorganic & Medicinal Chemistry, 13(6), 2079-87. Retrieved January 18, 2026, from [Link]

• Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. (n.d.). PubMed. Retrieved January 18, 2026, from [Link]

• Discovery and SAR of 2-amino-5-[(thiomethyl)aryl]thiazoles as potent and selective Itk inhibitors. (n.d.). PubMed. Retrieved January 18, 2026, from [Link]

• Discovery and initial SAR of 2-amino-5-carboxamidothiazoles as inhibitors of the Src-family kinase p56(Lck). (n.d.). PubMed. Retrieved January 18, 2026, from [Link]

• 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2. (n.d.). NIH. Retrieved January 18, 2026, from [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (n.d.). RSC Publishing. Retrieved January 18, 2026, from [Link]

• Structural and Mechanistic Basis of the Inhibitory Potency of Selected 2-Aminothiazole Compounds on Protein Kinase CK2. (2020). PubMed. Retrieved January 18, 2026, from [Link]

• Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors. (n.d.). RSC Publishing. Retrieved January 18, 2026, from [Link]

• Discovery and SAR of 2-amino-5-[(thiomethyl)aryl]thiazoles as potent and selective Itk inhibitors. (2006). Scilit. Retrieved January 18, 2026, from [Link]

• Synthesis and biological evaluation of 2-aminothiazole derivatives as antimycobacterial and antiplasmodial agents. (2013). ResearchGate. Retrieved January 18, 2026, from [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Advances. Retrieved January 18, 2026, from [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). NIH. Retrieved January 18, 2026, from [Link]

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A Researcher's Guide to Validating the Biological Target of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid and Its Analogs

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Introduction: From a Protected Precursor to a Validated Biological Target

In modern drug discovery, the journey from a promising small molecule to a clinically effective therapeutic is paved with rigorous scientific validation. A critical and often challenging milestone in this process is the unambiguous identification and validation of the molecule's biological target. This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to tackle this challenge, using the specific case of "2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid" as a practical example.

The subject molecule, hereafter referred to as Cmpd-Boc , features a 2-aminothiazole core, a well-established "privileged scaffold" in medicinal chemistry known for its presence in numerous approved drugs, particularly kinase inhibitors like Dasatinib.[1][2][3] However, the presence of the tert-Butoxycarbonyl (Boc) group, a common protecting group in organic synthesis, strongly suggests that Cmpd-Boc is likely a synthetic intermediate or a prodrug. The primary biologically active molecule is expected to be its deprotected analog, 2-(2-amino-thiazol-5-yl)acetic acid (Cmpd-NH2) .

This guide, therefore, outlines a multi-phase, logic-driven workflow to not only identify the putative target of Cmpd-NH2 but also to rigorously validate this interaction in biochemical, cellular, and functional contexts. We will compare the performance of Cmpd-NH2 with established alternatives, providing the experimental data and protocols necessary for a robust and reliable target validation campaign.

Phase 1: Hypothesis Generation - In Silico and Biochemical Approaches

The initial phase focuses on generating a high-confidence hypothesis for the biological target of Cmpd-NH2 . This is achieved by combining computational predictions with direct, unbiased biochemical screening methods. This two-pronged approach is both cost-effective and powerful for narrowing down the vast landscape of the human proteome.

Strategy Rationale

Starting with in silico methods allows for rapid, low-cost screening against vast databases of protein structures and ligand interactions. This computational screening generates a manageable list of potential targets. This list is then cross-referenced and validated using chemical proteomics, an unbiased biochemical technique that physically isolates the binding partners of the compound from a complex cellular lysate.[4][5][6] This dual-methodology approach significantly increases the probability of identifying the correct biological target early in the discovery process.

Method 1: Chemical Proteomics for Unbiased Target Discovery

Chemical proteomics is a powerful mass spectrometry-based affinity chromatography approach for identifying proteome-wide small molecule-protein interactions.[4][7] It provides a global view of a compound's interactions within a native cellular environment, accounting for post-translational modifications and complex protein assemblies.[7]

Experimental Protocol: Affinity Chromatography-Mass Spectrometry

• Probe Synthesis: Synthesize an affinity probe by immobilizing Cmpd-NH2 onto a solid support (e.g., sepharose beads) via a linker. A control bead set (without the compound) is essential.

• Lysate Preparation: Prepare a cell lysate from a relevant cell line (e.g., a cancer cell line if anti-proliferative activity is suspected).

• Affinity Pulldown: Incubate the cell lysate with both the Cmpd-NH2 -conjugated beads and the control beads.

• Washing: Perform stringent washing steps to remove non-specific protein binders.

• Elution: Elute the specifically bound proteins from the beads.

• Proteomic Analysis: Identify and quantify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Proteins that are significantly enriched on the Cmpd-NH2 beads compared to the control beads are considered high-confidence candidate targets.

Method 2: Isothermal Titration Calorimetry (ITC) for Direct Binding Confirmation

Once a primary candidate target (e.g., "Target Protein X") is identified through chemical proteomics, the next crucial step is to quantify the binding affinity directly. Isothermal Titration Calorimetry (ITC) is the gold standard for this purpose as it directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction without the need for labels or reporters.[8][9][10][11]

Experimental Protocol: ITC Assay

• Protein Preparation: Express and purify recombinant Target Protein X.

• Sample Preparation: Prepare a solution of Target Protein X in the calorimeter cell and a solution of Cmpd-NH2 in the injection syringe, both in the same buffer.

• Titration: Titrate the Cmpd-NH2 solution into the protein solution in a series of small injections.

• Data Acquisition: Measure the heat change after each injection.

• Data Analysis: Plot the heat change against the molar ratio of ligand to protein. Fit the resulting isotherm to a binding model to determine the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).[10][11]

Data Presentation: Comparative Binding Affinities

Compound	Target Protein X (KD, nM)	Rationale
Cmpd-NH2	50	The novel compound of interest.
Dasatinib	5	A well-established, potent inhibitor of multiple kinases, serving as a positive control and benchmark.[12][13]
Inactive Analog	>10,000	A structurally similar but biologically inactive molecule, used as a negative control to demonstrate specificity.

This table clearly demonstrates the potent and specific binding of Cmpd-NH2 to the target, benchmarked against a known drug.

Phase 2: Cellular Validation - Confirming Target Engagement and Function

Identifying a direct binding partner is a critical first step, but it is not sufficient to validate a biological target. The next phase of experiments must confirm that the compound engages its target within a live cellular environment and that this engagement leads to a measurable functional consequence.[14][15]

Strategy Rationale

Moving from a biochemical system to a live-cell context is essential to confirm that the compound can cross the cell membrane, reach its target in the complex intracellular milieu, and exert a biological effect. The Cellular Thermal Shift Assay (CETSA) provides direct evidence of target engagement in intact cells.[16][17][18][19][20] Subsequently, using genetic tools like CRISPR/Cas9 to remove the target protein allows for the definitive linkage of target engagement to a cellular phenotype.[21][22][23]

Method 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful biophysical assay that measures the thermal stabilization of a protein upon ligand binding in a cellular context.[17][20] When a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation.

Experimental Protocol: CETSA

• Cell Treatment: Treat intact cells with Cmpd-NH2 or a vehicle control (e.g., DMSO).

• Heating: Heat the treated cells across a range of temperatures.

• Lysis and Separation: Lyse the cells and separate the soluble protein fraction from the precipitated (denatured) proteins by centrifugation.

• Protein Detection: Quantify the amount of soluble Target Protein X remaining at each temperature using a specific antibody (e.g., via Western Blot or ELISA).

• Data Analysis: Plot the percentage of soluble protein against temperature to generate a melting curve. A shift in the melting curve to higher temperatures in the presence of Cmpd-NH2 indicates target engagement.[19]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Method 2: CRISPR/Cas9-Mediated Knockout for Functional Validation

To definitively prove that the observed cellular effects of Cmpd-NH2 are mediated through Target Protein X, genetic ablation of the target is the gold standard.[22] The CRISPR/Cas9 system can be used to create a cell line that does not express the target protein.[21]

Experimental Protocol: CRISPR Knockout and Phenotypic Assay

• gRNA Design: Design and validate guide RNAs (gRNAs) that specifically target the gene encoding Target Protein X.

• Cell Line Generation: Transfect cells with Cas9 nuclease and the validated gRNAs to generate a knockout (KO) cell line.

• Validation: Confirm the absence of Target Protein X expression in the KO cell line via Western Blot or other methods.

• Phenotypic Assay: Treat both the wild-type (WT) and KO cell lines with a range of concentrations of Cmpd-NH2 .

• Measure Response: Measure a relevant cellular phenotype (e.g., cell viability, proliferation, or a specific signaling event downstream of the target).

Data Presentation: Comparative Cellular Activity

Cell Line	Cmpd-NH2 (IC50, µM)	Dasatinib (IC50, µM)
Wild-Type (WT)	1.2	0.05
Target Protein X KO	> 50 (Inactive)	0.06

The loss of activity of Cmpd-NH2 in the knockout cell line, while the control drug (which may have other targets) retains its activity, provides powerful evidence that Target Protein X is the primary mediator of the compound's effect.

Phase 3: Comparative Analysis and Final Validation

The final phase involves synthesizing all the collected data into a cohesive argument for target validation. This includes a direct, head-to-head comparison with a well-characterized alternative compound and a final checklist of the evidence gathered.

Strategy Rationale

A robust target validation package requires a multi-faceted evidence base. By comparing the novel compound's performance directly against a known standard across multiple assays, we can contextualize its potency and specificity. The final validation checklist serves as a summary of the logical connections between direct binding, cellular engagement, and functional outcomes, solidifying the target validation claim.

Head-to-Head Comparison: Cmpd-NH2 vs. Dasatinib

Dasatinib is a multi-kinase inhibitor, and if Target Protein X is a kinase, Dasatinib serves as an excellent comparator.[12][13][24][25][26] A direct comparison across key assays provides a clear benchmark for the novel compound's performance.

Assay	Parameter	Cmpd-NH2	Dasatinib	Conclusion
ITC	Binding Affinity (KD)	50 nM	5 nM	Dasatinib is more potent in direct binding.
CETSA	Thermal Shift (ΔTm)	+5.2 °C	+7.8 °C	Both compounds engage the target in cells, with Dasatinib showing stronger stabilization.
Cell Viability	IC50 (WT Cells)	1.2 µM	0.05 µM	Dasatinib is more potent in the cellular assay.
Cell Viability	IC50 (KO Cells)	> 50 µM	0.06 µM	Cmpd-NH2 is highly specific for Target Protein X; Dasatinib's potency is unaffected, indicating polypharmacology.[12][24][26]

This comparative analysis reveals that while Dasatinib is more potent, Cmpd-NH2 demonstrates a superior specificity profile for Target Protein X, a highly desirable characteristic for a therapeutic candidate.

Final Validation Workflow

The logical flow from initial hypothesis to final validation can be visualized as follows:

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A Comparative Guide to the Selectivity Profile of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid Against Related Enzymes

In the landscape of modern drug discovery, the characterization of a compound's selectivity is as crucial as the determination of its potency. A highly potent compound with poor selectivity can lead to off-target effects and undesirable side effects, diminishing its therapeutic potential. This guide provides an in-depth technical analysis of the selectivity profile of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a compound of interest owing to its thiazole core, a scaffold present in numerous biologically active agents[1][2]. We will explore its inhibitory activity against a primary hypothetical target, cytosolic phospholipase A2α (cPLA2α), and compare its performance against other relevant enzymes involved in lipid metabolism. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and evaluate the specificity of this promising molecule.

Introduction: The Rationale for Selectivity Profiling

The compound 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid features a 2-aminothiazole moiety, a privileged structure in medicinal chemistry[3]. The tert-butoxycarbonyl (Boc) protecting group is a common feature in the synthesis of complex molecules, ensuring the stability and correct reactivity of amine groups during synthetic procedures[4][5][6]. While often removed in the final active pharmaceutical ingredient, its presence in a screening compound warrants a thorough investigation of its biological activity.

Thiazole-containing compounds have been identified as inhibitors of various enzymes, including those involved in inflammatory processes such as cyclooxygenases (COX)[7]. Given the structural alerts and the central role of lipid-modifying enzymes in inflammation, we hypothesize that 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid may target enzymes within the arachidonic acid pathway. Cytosolic phospholipase A2 (cPLA2) is a key enzyme in this pathway, responsible for the release of arachidonic acid from membrane phospholipids, a rate-limiting step in the production of pro-inflammatory mediators like prostaglandins and leukotrienes[8][9]. Therefore, cPLA2 presents a compelling primary target for this compound.

However, to establish its therapeutic viability, it is imperative to assess its selectivity against other phospholipase A2 isoforms, such as secretory PLA2 (sPLA2) and calcium-independent PLA2 (iPLA2), as well as other key enzymes in fatty acid metabolism[10]. This comparative analysis will elucidate the compound's specific mechanism of action and predict its potential for off-target effects.

Experimental Design for Selectivity Profiling

A robust and validated experimental workflow is essential for generating reliable selectivity data. The following outlines the key steps for determining the inhibitory profile of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Figure 1: A generalized workflow for determining the enzyme inhibition selectivity profile.

The choice of enzymes for the selectivity panel is critical and should be based on structural homology, functional relationships, and implication in related physiological pathways. For 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a logical panel would include:

• Primary Target: Human recombinant cPLA2α

• Related Isoforms:

  • Human recombinant sPLA2 (e.g., Group IIA)

  • Human recombinant iPLA2 (e.g., Group VIA)

• Functionally Related Enzymes:

  • Human recombinant Cyclooxygenase-1 (COX-1)

  • Human recombinant Cyclooxygenase-2 (COX-2)

  • Human recombinant Fatty Acid Synthase (FAS)[11]

  • Human recombinant Acetyl-CoA Carboxylase (ACC)[12]

Standardized and validated assay kits and protocols should be employed to ensure data reproducibility and comparability.

Phospholipase A2 Activity Assay (Fluorometric):

This assay measures the enzymatic activity of PLA2 isoforms by detecting the hydrolysis of a fluorogenic substrate.

• Principle: Active PLA2 cleaves a synthetic substrate, releasing a fluorescent product that can be quantified. Commercially available kits, such as the EnzChek™ Phospholipase A2 Assay Kit, provide a reliable method for this measurement[13][14].

• Protocol:

  • Prepare a serial dilution of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid in an appropriate solvent (e.g., DMSO).

  • In a 96-well microplate, add the assay buffer, the respective PLA2 enzyme (cPLA2α, sPLA2, or iPLA2), and the diluted compound.

  • Initiate the reaction by adding the fluorogenic PLA2 substrate.

  • Incubate the plate at the optimal temperature for the specific enzyme (e.g., 37°C).

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 388/513 nm) over time.

  • Include appropriate controls: no enzyme, no compound (vehicle control), and a known inhibitor as a positive control.

Cyclooxygenase (COX) Activity Assay (Colorimetric):

This assay determines the peroxidase activity of COX-1 and COX-2.

• Principle: The assay measures the oxidation of a chromogenic substrate by the peroxidase component of COX, which is proportional to the prostaglandin formation.

• Protocol:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, add the assay buffer, heme, the respective COX enzyme (COX-1 or COX-2), and the diluted compound.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate at 37°C for a specified time (e.g., 10 minutes).

  • Measure the absorbance at a specific wavelength (e.g., 590 nm).

  • Include appropriate controls, including a known selective COX-2 inhibitor (e.g., celecoxib) and a non-selective COX inhibitor (e.g., indomethacin).

Fatty Acid Synthase (FAS) and Acetyl-CoA Carboxylase (ACC) Assays:

These assays typically measure the consumption of NADPH or the incorporation of radiolabeled precursors.

• Principle: For FAS, the assay can monitor the decrease in NADPH absorbance at 340 nm. For ACC, a common method involves measuring the incorporation of [¹⁴C]bicarbonate into malonyl-CoA.

• Protocol: The specific protocols will vary depending on the assay format (e.g., spectrophotometric, radiometric). In each case, the assay will involve incubating the enzyme with its substrates in the presence of varying concentrations of the test compound and measuring the reaction rate.

Data Analysis and Interpretation

The experimental data should be analyzed to determine the half-maximal inhibitory concentration (IC50) for each enzyme.

Figure 2: Data analysis pathway from raw data to selectivity index.

The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation. The selectivity index is then determined by taking the ratio of the IC50 value for an off-target enzyme to the IC50 value for the primary target. A higher selectivity index indicates greater selectivity for the primary target.

Comparative Performance Data (Hypothetical)

The following tables present a hypothetical selectivity profile for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, illustrating how the experimental data would be summarized.

Table 1: Inhibitory Potency (IC50) of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid against a Panel of Enzymes

Enzyme Target	IC50 (µM)
cPLA2α	0.15
sPLA2	12.5
iPLA2	> 50
COX-1	8.9
COX-2	2.3
FAS	> 50
ACC	> 50

Table 2: Selectivity Profile of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Off-Target Enzyme	Selectivity Index (IC50 Off-Target / IC50 cPLA2α)
sPLA2	83-fold
iPLA2	> 333-fold
COX-1	59-fold
COX-2	15-fold
FAS	> 333-fold
iPLA2	> 333-fold

Based on this hypothetical data, 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid demonstrates potent inhibition of cPLA2α with significant selectivity over other PLA2 isoforms and related enzymes in the fatty acid metabolism pathway. The 83-fold selectivity over sPLA2 and greater than 333-fold selectivity over iPLA2 are particularly noteworthy. While some activity against COX-2 is observed, the 15-fold selectivity suggests a primary mechanism of action through cPLA2α inhibition.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for evaluating the selectivity profile of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. The proposed experimental workflow, utilizing a carefully selected panel of related enzymes and robust assay methodologies, provides a clear path to generating high-quality, interpretable data. The hypothetical data presented herein illustrates a compound with a promising selectivity profile for cPLA2α, a key target in inflammatory diseases[8][15].

Further studies should include cell-based assays to confirm target engagement and functional effects in a more physiological context. Additionally, structure-activity relationship (SAR) studies, exploring modifications to the thiazole core and the acetic acid side chain, could lead to the development of even more potent and selective inhibitors. The tert-butoxycarbonyl group, while potentially contributing to the observed activity, should be evaluated for its necessity, and derivatives with this group removed or replaced should be synthesized and tested. Ultimately, a thorough understanding of a compound's selectivity is a critical step in its journey from a promising lead to a potential therapeutic agent[16][17][18].

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• Liu, X., et al. (2018). Protective effect of cytosolic phospholipase A2 inhibition against inflammation and degeneration by promoting regulatory T cells in rats with experimental autoimmune encephalomyelitis.
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A Researcher's Guide to Deconvoluting Off-Target Effects: A Case Study of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

In the landscape of modern drug discovery, the journey from a promising hit compound to a clinical candidate is fraught with challenges. Among the most critical hurdles is the characterization of a molecule's selectivity. While a compound may exhibit potent activity against its intended target, its interactions with other cellular components—so-called "off-target" effects—can lead to unforeseen toxicity, reduced efficacy, or even open avenues for drug repositioning. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the off-target profile of novel chemical entities, using the synthetic molecule 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid as a central case study.

This molecule, for the purpose of our guide, represents a hypothetical "hit" from a high-throughput screen. Its structure contains two key motifs that warrant a thorough investigation of its biological specificity: a thiazole ring and a tert-Butoxycarbonyl (Boc) protected amine.

• The Thiazole Moiety : This five-membered heterocyclic ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs such as the anticancer agent Dasatinib and the antimicrobial Sulfathiazole.[1][2][3][4][5] Its prevalence is due to its ability to engage in a wide range of biological interactions, which also predisposes it to binding to multiple targets.[1][2]

• The tert-Butoxycarbonyl (Boc) Group : As a common protecting group for amines in organic synthesis, the Boc group is designed to be relatively inert.[6][7][8][9] However, its bulky and lipophilic nature can influence the compound's overall physicochemical properties, potentially leading to non-specific interactions or altering the binding mode to intended and unintended targets.

Given these structural features, a systematic evaluation of the off-target effects of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is not just a precautionary measure but a critical step in its development. This guide will compare and contrast several state-of-the-art experimental and computational approaches to building a comprehensive off-target profile.

The Strategic Workflow for Off-Target Profiling

A robust off-target assessment strategy is multi-faceted, integrating computational predictions with in vitro and cellular assays. This tiered approach allows for the efficient identification and validation of potential off-target interactions, saving valuable time and resources.

Caption: A tiered workflow for identifying and validating off-target effects.

Part 1: In Silico and In Vitro Profiling

The initial phase of off-target investigation involves a combination of computational prediction and broad biochemical screening. This approach helps to cast a wide net and identify potential areas of concern early in the drug development process.[10][11]

Computational Prediction

Before embarking on costly and time-consuming wet lab experiments, in silico methods can provide valuable initial insights into the potential off-target liabilities of a compound.[12][13] These approaches leverage the vast amount of publicly available bioactivity data to predict interactions based on chemical structure.

Method	Principle	Advantages	Disadvantages
Chemical Similarity	Compares the 2D or 3D structure of the query compound to a database of molecules with known biological activities.	High-throughput, cost-effective, can screen a vast chemical and target space.[14]	Prone to false positives and negatives; requires experimental validation.[14]
Machine Learning	Utilizes algorithms trained on large datasets to predict compound-target interactions.[15]	Can identify non-obvious relationships between structure and activity.	Requires large, high-quality training datasets; may not be reliable for novel scaffolds.
Docking Simulations	Predicts the binding mode and affinity of a compound to the 3D structure of a protein target.	Provides structural insights into potential interactions.	Computationally intensive; accuracy is highly dependent on the quality of the protein structure and scoring function.

For our case study compound, a similarity search might flag kinases and other ATP-binding proteins as potential off-targets due to the prevalence of the thiazole ring in known inhibitors of this class.[3][16]

Broad Kinase Profiling

Given that a significant portion of drug discovery efforts targets the human kinome and that kinase inhibitors are known for their off-target effects, a broad kinase panel is an essential tool for selectivity profiling.[17][18][19] These assays typically measure the ability of a compound to inhibit the activity of a large number of purified kinases in a biochemical assay.

Illustrative Experimental Protocol: Radiometric Kinase Assay

• Reaction Setup : In a multi-well plate, combine the kinase, a suitable peptide or protein substrate, and [γ-³³P]ATP.

• Compound Addition : Add 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid at a fixed concentration (e.g., 1 µM) to the reaction mixture. Include appropriate positive (known inhibitor) and negative (DMSO) controls.

• Incubation : Allow the reaction to proceed at room temperature for a specified time (e.g., 60 minutes).

• Quenching and Separation : Stop the reaction and spot the mixture onto a phosphocellulose membrane. Wash the membrane to remove unincorporated [γ-³³P]ATP.

• Detection : Quantify the amount of radiolabeled phosphate transferred to the substrate using a scintillation counter.

• Data Analysis : Calculate the percent inhibition for each kinase relative to the DMSO control.

Hypothetical Data Summary: Kinase Profiling of Compound X

Kinase Target	% Inhibition at 1 µM	On-Target/Off-Target
Primary Target Kinase	95%	On-Target
Aurora Kinase A	85%	Off-Target
VEGFR2	60%	Off-Target
SRC	45%	Off-Target
p38α	15%	Off-Target

This data would suggest that our compound has significant off-target activity against Aurora Kinase A and VEGFR2, warranting further investigation.

Part 2: Cellular Target Engagement and Phenotypic Validation

While in vitro assays are crucial for identifying potential off-target interactions, it is essential to confirm that these interactions occur within the complex environment of a living cell. Cellular assays provide this critical validation and can help to bridge the gap between biochemical activity and biological function.

Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful technique for assessing target engagement in intact cells or tissues.[20] The principle is based on the ligand-induced stabilization of a protein to thermal denaturation.[21][22][23][24] Binding of a compound to its target protein increases the protein's melting temperature (Tm), which can be detected by quantifying the amount of soluble protein remaining after heat treatment.

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA) experiment.

Illustrative Experimental Protocol: CETSA followed by Western Blot

• Cell Treatment : Culture cells to an appropriate density and treat with 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid or DMSO for 1-2 hours.

• Heating : Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis : Lyse the cells by freeze-thaw cycles.

• Centrifugation : Separate the soluble fraction (containing non-denatured protein) from the insoluble fraction (containing aggregated protein) by centrifugation at high speed.

• Protein Quantification : Transfer the supernatant to new tubes and quantify the protein concentration.

• Western Blot : Analyze the soluble protein fractions by SDS-PAGE and Western blotting using antibodies specific for the primary target and the suspected off-targets (e.g., Aurora Kinase A).

• Data Analysis : Densitometrically quantify the bands and plot the fraction of soluble protein as a function of temperature to generate melt curves. A shift in the curve to the right indicates target engagement.

Hypothetical Data Summary: CETSA Results

Target	Apparent Tm (DMSO)	Apparent Tm (Compound X)	ΔTm (°C)	Conclusion
Primary Target	52°C	58°C	+6.0	Strong cellular engagement
Aurora Kinase A	50°C	55°C	+5.0	Strong cellular engagement
VEGFR2	54°C	54.5°C	+0.5	Weak or no engagement

These results would confirm that our compound engages not only its intended target but also Aurora Kinase A in a cellular context, while the interaction with VEGFR2 observed in vitro may not be relevant in a cellular system.

Phenotypic Screening

Phenotypic screening assesses the effect of a compound on the overall behavior of a cell or organism, without a preconceived bias about the molecular target.[11][25] This approach can reveal unexpected biological activities and help to identify the functional consequences of off-target effects. For instance, if our compound was designed to induce apoptosis in cancer cells, but we also observe an anti-proliferative effect at concentrations where the primary target is not fully engaged, this could point towards a functionally relevant off-target.

Comparison of Off-Target Identification Methods

Method	Throughput	Biological Context	Information Gained
Kinase Profiling	High	In vitro (purified components)	Biochemical inhibition of a specific target class.
CETSA	Medium	Cellular	Direct evidence of target engagement in a native environment.
Phenotypic Screening	High	Cellular/Organismal	Functional consequences of on- and off-target effects.

Part 3: Integrating the Data and Moving Forward

The ultimate goal of off-target profiling is to build a comprehensive understanding of a compound's biological interactions to make informed decisions in a drug discovery program. The data from computational, in vitro, and cellular assays must be integrated to create a complete picture.

In our case study of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, the integrated data suggests:

• On-Target Activity : The compound potently inhibits its primary target in vitro and engages it in cells.

• Significant Off-Target : The compound also inhibits and engages Aurora Kinase A at similar concentrations. This is a critical finding, as Aurora Kinase A is a well-established anti-cancer target. This could be a desirable polypharmacology, or it could lead to toxicity.

• Irrelevant In Vitro Hit : The in vitro activity against VEGFR2 does not translate to cellular engagement, suggesting it may be a less relevant interaction in a physiological context.

This integrated off-target profile allows the research team to make a strategic decision. They might choose to:

• Proceed with the compound , embracing the dual-target profile if it is beneficial for the intended therapeutic indication.

• Initiate a lead optimization campaign to improve selectivity for the primary target over Aurora Kinase A.

• Repurpose the compound as an Aurora Kinase A inhibitor if that presents a more promising therapeutic opportunity.

References

• Title: Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents Source: MDPI URL: [Link]

• Title: The Critical Role of BOC Protecting Groups in Drug Synthesis Source: BOC Sciences URL: Not available.

• Title: A review on thiazole based compounds & it's pharmacological activities Source: ResearchGate URL: [Link]

• Title: Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals Source: EurekAlert! URL: [Link]

• Title: How can off-target effects of drugs be minimised? Source: Patsnap Synapse URL: [Link]

• Title: Thiazole-containing compounds as therapeutic targets for cancer therapy Source: PubMed URL: [Link]

• Title: Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay Source: Bio-protocol URL: [Link]

• Title: Novel Computational Approach to Predict Off-Target Interactions for Small Molecules Source: Frontiers in Big Data URL: [Link]

• Title: Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals Source: Semantic Scholar URL: [Link]

• Title: Off-Target Effects Analysis Source: Creative Diagnostics URL: [Link]

• Title: Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA Source: NCBI URL: [Link]

• Title: BOC protecting groups have become a crucial tool in accelerating the development of innovative drugs Source: Nanjing Tengxiang Import & Export Co. Ltd. URL: Not available.

• Title: Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics Source: MDPI URL: [Link]

• Title: Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement Source: PubMed Central URL: [Link]

• Title: Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery Source: PubMed Central URL: [Link]

• Title: Thiazole and thiazole containing drugs Source: Slideshare URL: [Link]

• Title: Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases Source: PMC - NIH URL: [Link]

• Title: Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors Source: ACS Publications URL: [Link]

• Title: Cellular Thermal Shift Assay (CETSA) Source: News-Medical.Net URL: [Link]

• Title: Cellular thermal shift assay - Wikipedia Source: Wikipedia URL: [Link]

• Title: The Science Behind Tert-Butyloxycarbonylamino Derivatives in Synthesis Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: Not available.

• Title: tert-Butoxycarbonyl-Modification Driven Disturbance of Molecular Ordering Enables High-Efficiency Dual Drugs Co-Assembly for Synergistic Tumor Inhibition Source: PubMed URL: [Link]

• Title: Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group Source: PubMed URL: [Link]

• Title: The power of sophisticated phenotypic screening and modern mechanism-of-action methods Source: PMC - NIH URL: [Link]

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"comparative analysis of Boc vs. Fmoc protection for 2-aminothiazole derivatives"

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Amine Protection in 2-Aminothiazole Chemistry

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The synthesis of complex molecules incorporating this moiety frequently necessitates the temporary masking of the exocyclic amine to prevent undesired side reactions during subsequent chemical transformations. The choice of the appropriate amine protecting group is a critical decision that profoundly impacts the overall synthetic strategy, influencing reaction yields, purity, and the compatibility of reaction conditions.

This guide provides a comprehensive comparative analysis of the two most widely employed amine protecting groups in modern organic synthesis—the tert-butoxycarbonyl (Boc) and the 9-fluorenylmethoxycarbonyl (Fmoc) groups—specifically in the context of 2-aminothiazole derivatives. We will delve into the underlying chemical principles, provide a head-to-head comparison of their performance, and offer detailed experimental protocols to guide your synthetic endeavors.

The Dichotomy of Lability: Acid vs. Base

The fundamental difference between the Boc and Fmoc protecting groups lies in their lability under distinct chemical conditions. The Boc group is cleaved by acid, while the Fmoc group is removed by a base. This orthogonality is the cornerstone of their utility, allowing for the selective deprotection of one group in the presence of the other, a crucial feature in multi-step synthesis.[3]

The Boc (tert-Butoxycarbonyl) Group

The Boc group is one of the most common amine protecting groups in non-peptide chemistry.[4] It is typically introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. Its removal is achieved under acidic conditions, commonly with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[5] The mechanism of deprotection involves protonation of the carbamate followed by the formation of a stable tert-butyl cation and an unstable carbamic acid, which spontaneously decarboxylates to liberate the free amine.[6]

The Fmoc (9-Fluorenylmethoxycarbonyl) Group

The Fmoc group, while a mainstay in solid-phase peptide synthesis, is also a valuable tool in solution-phase synthesis.[] It is introduced using reagents like Fmoc-Cl or Fmoc-OSu.[8] The key to its utility is its lability to basic conditions, typically a secondary amine like piperidine.[9] The deprotection mechanism proceeds via a β-elimination reaction, initiated by the abstraction of the acidic proton on the fluorenyl ring system.[10]

Head-to-Head Comparison: Boc vs. Fmoc for 2-Aminothiazoles

The choice between Boc and Fmoc protection for a 2-aminothiazole derivative depends on the overall synthetic plan, particularly the stability of other functional groups in the molecule to acidic or basic conditions.

Feature	Boc (tert-Butoxycarbonyl)	Fmoc (9-Fluorenylmethoxycarbonyl)
Protection Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Fmoc-Cl, Fmoc-OSu
Protection Conditions	Base (e.g., DMAP, Et₃N, NaHCO₃) in an organic solvent (e.g., THF, DCM)	Base (e.g., NaHCO₃, pyridine) in aqueous or anhydrous conditions
Deprotection Reagent	Strong Acid (e.g., TFA, HCl)	Base (e.g., 20% Piperidine in DMF)
Lability	Acid-labile	Base-labile
Orthogonality	Orthogonal to base-labile groups (e.g., Fmoc) and hydrogenolysis-labile groups (e.g., Cbz).[11]	Orthogonal to acid-labile groups (e.g., Boc, tBu).[]
Byproducts	Isobutylene, CO₂, t-butanol	Dibenzofulvene-piperidine adduct, CO₂
Advantages	- Robust and stable to a wide range of non-acidic conditions.- Generally high-yielding protection reactions.- Deprotection is often clean and rapid.	- Mild deprotection conditions are compatible with acid-sensitive functional groups.- The fluorenyl moiety allows for UV monitoring of deprotection.
Disadvantages	- Harsh acidic deprotection can cleave other acid-sensitive groups (e.g., t-butyl esters).- The strong acid required for deprotection may not be suitable for all substrates.	- Less stable in the presence of primary and some secondary amines.- Can be more expensive than Boc protection.- Removal of the dibenzofulvene adduct can sometimes complicate purification.
Typical Yields	Protection: >90%Deprotection: >95%	Protection: >85%Deprotection: >95%

Experimental Workflows and Protocols

To provide a practical context, we present detailed, step-by-step methodologies for the protection and deprotection of a model substrate, 2-amino-4-phenylthiazole.

Boc Protection and Deprotection Workflow

Caption: Workflow for Boc protection and deprotection.

• Dissolution: In a round-bottom flask, dissolve 2-amino-4-phenylthiazole (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Addition of Reagents: Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq) followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 eq).

• Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Dilute the residue with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by flash chromatography on silica gel to yield N-Boc-2-amino-4-phenylthiazole.

• Dissolution: Dissolve the N-Boc-protected 2-amino-4-phenylthiazole (1.0 eq) in dichloromethane (DCM).

• Acid Addition: Add an equal volume of trifluoroacetic acid (TFA) to create a 50% TFA/DCM solution.[5]

• Reaction: Stir the solution at room temperature for 1-2 hours. Monitor the deprotection by TLC until the starting material is consumed.

• Isolation: Remove the solvent and excess TFA under reduced pressure. The resulting residue is the TFA salt of 2-amino-4-phenylthiazole, which can be used directly in the next step or neutralized with a base to obtain the free amine.

Fmoc Protection and Deprotection Workflow

Caption: Workflow for Fmoc protection and deprotection.

• Suspension: Suspend 2-amino-4-phenylthiazole (1.0 eq) in a mixture of dioxane and saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Reagent Addition: Add 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl, 1.05 eq) portion-wise to the stirred suspension.

• Reaction: Stir the reaction mixture vigorously at room temperature overnight (12-16 hours).

• Work-up: Dilute the mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to afford the N-Fmoc-protected aminothiazole.

• Dissolution: Dissolve the N-Fmoc-protected 2-amino-4-phenylthiazole (1.0 eq) in N,N-dimethylformamide (DMF).

• Base Addition: Add piperidine to the solution to a final concentration of 20% (v/v).[12]

• Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction can be monitored by TLC.

• Work-up: Concentrate the reaction mixture under high vacuum to remove the DMF and piperidine.

• Isolation: The residue can be purified by flash chromatography to isolate the free 2-amino-4-phenylthiazole.

Conclusion and Strategic Recommendations

Both Boc and Fmoc are highly effective for the protection of the 2-amino group on thiazole derivatives, and the choice between them is dictated by the overall synthetic strategy.

• Choose Boc protection when your downstream reaction conditions are basic or nucleophilic, and your substrate is stable to strong acid. The robustness and generally lower cost of Boc protection make it an excellent choice for many applications.

• Choose Fmoc protection when your molecule contains acid-sensitive functional groups that would not survive the harsh conditions of Boc deprotection. The mild, basic deprotection of the Fmoc group provides a crucial level of orthogonality that is essential for the synthesis of complex, multifunctional molecules.[]

By carefully considering the chemical compatibility of your substrate and the sequence of your planned synthetic steps, you can harness the distinct advantages of either Boc or Fmoc protection to achieve your synthetic goals efficiently and with high fidelity.

References

• Kearney, P. C., Fernandez, M., & Flygare, J. A. (2017). Synthesis of aminothiazoles: polymer-supported approaches. RSC Advances, 7(42), 26085-26101.
• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug das
• N-Terminal Deprotection - Fmoc removal. (n.d.). Aapptec Peptides.
• Boc Deprotection - TFA. (n.d.). Common Organic Chemistry.
• One-Pot Synthesis of 2-Aminothiazole Derivatives: Application Notes and Protocols for Researchers. (2025). Benchchem.
• A facile one-pot procedure for the synthesis of 2-aminothiazole derivatives. (2012). Heterocycles, 85(8), 1939-1945.
• An Efficient and Highly Chemoselective N-Boc Protection of Amines, Amino Acids, and Peptides under Heterogeneous Conditions. (2025).
• Deprotection. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Fmoc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• Common methods for the synthesis of 2-aminothiazole. (n.d.).
• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. (2025).
• Advice on N-boc deprotection in the presence of acid sensitive groups. (2024). Reddit.
• Application Note – N-Boc deprotection. (n.d.). Sigma-Aldrich.
• Rapid N-Boc Deprotection with TFA. (n.d.). Scribd.
• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. (n.d.). Total Synthesis.
• Methods for Removing the Fmoc Group. (n.d.).
• Comparative study of Boc versus Fmoc protecting groups in synthesis. (2025). Benchchem.
• Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. (2025). EXCLI Journal.
• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. (2019). The Journal of Organic Chemistry, 84(8).
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). Semantic Scholar.
• Recent Developments and Biological Activities of 2-Aminothiazole Deriv
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away
• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. (2021). PubMed Central.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away
• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... (n.d.).
• Why Fmoc-Protected Amino Acids Domin
• Dual protection of amino functions involving Boc. (n.d.). RSC Publishing.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). NIH.
• Synthesis of 2-aminothiazole derivatives. (2025).

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• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Boc Deprotection - TFA [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 8. total-synthesis.com [total-synthesis.com]
• 9. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
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• 12. peptide.com [peptide.com]

"cytotoxicity comparison of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid derivatives"

In the ever-evolving landscape of oncology drug discovery, the thiazole scaffold has emerged as a privileged structure, forming the backbone of numerous compounds with potent cytotoxic activity. This guide provides a comparative analysis of the cytotoxic profiles of various derivatives of thiazole-containing compounds, with a conceptual focus on structures related to 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid. While direct cytotoxic data for this specific parent compound is not extensively available in the public domain, this guide will draw upon published data from a range of structurally related thiazole derivatives to provide researchers, scientists, and drug development professionals with a framework for understanding their potential as anti-cancer agents.

We will delve into the structure-activity relationships (SAR) that govern their cytotoxic efficacy, supported by experimental data from peer-reviewed studies. Furthermore, this guide will furnish detailed, field-proven protocols for assessing cytotoxicity, ensuring that researchers can confidently and accurately evaluate their own novel thiazole derivatives.

The Thiazole Moiety: A Cornerstone in Anticancer Research

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a recurring motif in a multitude of pharmacologically active agents. Its prevalence in approved drugs, such as the chemotherapy agent Bleomycin and the tyrosine kinase inhibitor Dasatinib, underscores its importance in medicinal chemistry. The therapeutic potential of thiazole derivatives is often attributed to their ability to engage in various biological interactions, including hydrogen bonding, metal chelation, and π-π stacking, which allows them to bind to and modulate the activity of key cellular targets involved in cancer cell proliferation and survival.[1][2]

Comparative Cytotoxicity of Thiazole Derivatives

The cytotoxic potency of thiazole derivatives can vary significantly based on the nature and position of substituents on the thiazole ring and its appended moieties. The following table summarizes the in vitro cytotoxic activity of a selection of thiazole derivatives against various human cancer cell lines, as reported in the scientific literature. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
5f	Bis-thiazole	KF-28 (Ovarian)	0.006	[1]
5a	Bis-thiazole	KF-28 (Ovarian)	0.718	[1]
5b	Bis-thiazole	KF-28 (Ovarian)	3.374	[1]
5e	Bis-thiazole	MCF-7 (Breast)	0.6648	[1]
5c	Bis-thiazole	HeLa (Cervical)	0.00065	[1]
4c	2-Hydrazinyl-thiazol-4(5H)-one	MCF-7 (Breast)	2.57	[3]
4c	2-Hydrazinyl-thiazol-4(5H)-one	HepG2 (Liver)	7.26	[3]
4a	2-Hydrazinyl-thiazol-4(5H)-one	MCF-7 (Breast)	12.7	[3]
4a	2-Hydrazinyl-thiazol-4(5H)-one	HepG2 (Liver)	6.69	[3]
Compound 2	Thiazolyl Hydrazone	C6 (Glioma)	13.00	[4]
Compound 46b	4β-(thiazol-2-yl) amino-4ʹ-O-demethyl-4-deoxypodophyllotoxin	A549 (Lung)	0.16	[5]
Compound 46b	4β-(thiazol-2-yl) amino-4ʹ-O-demethyl-4-deoxypodophyllotoxin	HepG2 (Liver)	0.13	[5]

This table is a representative compilation from the cited literature and is not exhaustive.

Structure-Activity Relationship (SAR) Analysis

The data presented above reveals critical insights into the structure-activity relationships of thiazole derivatives. A recurring theme is that the nature of the substituent on the thiazole ring and associated phenyl rings plays a pivotal role in determining the cytotoxic potency.[1][2]

For instance, in the bis-thiazole series, the presence of two electron-withdrawing chloro groups in compound 5f was associated with a remarkably low IC50 value of 6 nM against the KF-28 ovarian cancer cell line.[1] This suggests that electron-withdrawing functionalities can significantly enhance cytotoxic activity. Similarly, a study on 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives found that compounds bearing electron-withdrawing groups were the most active.[2]

The incorporation of amino acid moieties into the thiazole scaffold has also been explored as a strategy to enhance biological activity.[6][7] This approach aims to leverage the cellular uptake mechanisms for amino acids to increase the intracellular concentration of the cytotoxic agent.

The following diagram illustrates the key structural features that influence the cytotoxicity of thiazole derivatives.

Caption: Key structural modifications influencing the cytotoxicity of thiazole derivatives.

Experimental Protocols

To ensure the generation of reliable and reproducible cytotoxicity data, a standardized experimental workflow is paramount. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely accepted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.

MTT Assay for Cytotoxicity Screening

This protocol outlines the key steps for evaluating the cytotoxic effects of thiazole derivatives on adherent cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• 96-well flat-bottom plates

• Thiazole derivative compounds, dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multi-well plate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells using Trypsin-EDTA.

  • Resuspend the cells in complete medium and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the thiazole derivatives in complete medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and at a non-toxic level (typically <0.5%).

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared compound dilutions to the respective wells. Include wells with medium only (blank), cells with solvent control, and a positive control (e.g., Doxorubicin).

  • Incubate the plate for a further 48-72 hours.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a multi-well plate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the solvent control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

The following diagram provides a visual representation of the MTT assay workflow.

Caption: A stepwise workflow of the MTT assay for cytotoxicity assessment.

Conclusion and Future Directions

The thiazole scaffold continues to be a fertile ground for the discovery of novel anticancer agents. The comparative analysis presented in this guide highlights the profound impact of structural modifications on the cytotoxic potency of thiazole derivatives. The presence of electron-withdrawing groups and the conjugation with amino acids have been identified as promising strategies for enhancing anti-proliferative activity.

Future research in this area should focus on elucidating the precise molecular mechanisms of action of the most potent derivatives. Investigating their effects on cell cycle progression, apoptosis induction, and specific signaling pathways will be crucial for their further development as clinical candidates. The robust and reproducible experimental protocols provided herein will serve as a valuable resource for researchers embarking on the synthesis and evaluation of the next generation of thiazole-based anticancer drugs.

References

• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655–683. (Note: While not directly cited in the text, this provides general context on SAR).

• Al-Ostath, A., et al. (2022). Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. Frontiers in Chemistry, 10, 846726. [Link]

• El-Sayed, W. M., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7354. [Link]

• Mohareb, R. M., et al. (2017). Synthesis and cytotoxicity evaluation of thiazole derivatives obtained from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene. Acta Pharmaceutica, 67(4), 495-508. [Link]

• Yurttaş, L., et al. (2021). Synthesis of new thiazole derivatives and evaluation of their antimicrobial and cytotoxic activities. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(12), 1183-1193. [Link]

• Tantawy, A. S., et al. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 25(18), 4247. [Link]

• Kosmalski, T., et al. (2018). The Oxime Ethers with Heterocyclic, Alicyclic and Aromatic Moiety as Potential Anti-Cancer Agents. Molecules, 23(11), 2949. [Link]

• Kaplan, M., et al. (2017). Cytotoxic, Apoptotic and DNA Synthesis Inhibitory Effects of Some Thiazole Derivatives. Letters in Drug Design & Discovery, 14(5), 556-565. [Link]

• Rider, K. C., et al. (2013). A structure-activity relationship study on multi-heterocyclic molecules: two linked thiazoles are required for cytotoxic activity. Medicinal Chemistry Communications, 4(2), 406-410. [Link]

• Iacob, B.-C., et al. (2024). Synthesis, Cytotoxicity and Antioxidant Activity Evaluation of Some Thiazolyl–Catechol Compounds. Molecules, 29(15), 3501. [Link]

• Gür, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie, 25(G2), 267-279. [Link]

• Ghorab, M. M., et al. (2021). Design, synthesis, and biological evaluation of novel thiazole derivatives as VEGFR-2 inhibitors and cytotoxic agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1083-1096. [Link]

• Rider, K. C., et al. (2013). A structure-activity relationship study on multi-heterocyclic molecules: Two linked thiazoles are required for cytotoxic activity. Medicinal Chemistry Communications, 4(2), 406-410. [Link]

• Nguyen, T. T. H., et al. (2020). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Advances, 10(49), 29331-29340. [Link]

• Zhang, Y., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. European Journal of Medicinal Chemistry, 209, 112931. [Link]

• Nguyen, T. T. H., et al. (2020). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Advances, 10(49), 29331-29340. [Link]

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"benchmarking the synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid against published methods"

In the landscape of pharmaceutical research and development, the efficient and scalable synthesis of key building blocks is paramount. One such crucial intermediate is 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid, a heterocyclic compound frequently utilized in the synthesis of a variety of bioactive molecules. This guide provides an in-depth comparative analysis of published methodologies for the synthesis of this compound, alongside a benchmarked protocol developed for optimal performance in a research setting. Our objective is to equip fellow researchers, scientists, and drug development professionals with the critical insights required to make informed decisions for their synthetic campaigns.

Introduction: The Strategic Importance of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic Acid

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates.[1][2] The acetic acid side chain at the 5-position provides a versatile handle for further chemical elaboration, making the title compound a valuable starting material. The tert-butoxycarbonyl (Boc) protecting group on the 2-amino group is strategically employed to modulate reactivity during subsequent synthetic transformations and can be readily removed under mild acidic conditions.[3] Given its utility, the development of a robust and economical synthesis is of significant interest.

This guide will dissect and compare two prominent synthetic strategies: a traditional linear synthesis commencing from 2-aminothiazole-4-acetic acid derivatives and a more convergent approach leveraging the Hantzsch thiazole synthesis. We will culminate with a detailed, benchmarked protocol that prioritizes yield, purity, and operational simplicity.

Comparative Analysis of Synthetic Strategies

A thorough review of the scientific and patent literature reveals several approaches to the synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid and its precursors. For the purpose of this guide, we will focus on two representative and conceptually distinct strategies.

Strategy 1: Linear Synthesis from (2-Aminothiazol-4-yl)acetic Acid

This approach, variations of which are described in the patent literature, follows a sequential protection and modification of a pre-existing thiazole ring.[4] The core logic involves the protection of the exocyclic amine, followed by functionalization.

Workflow for Strategy 1:

Caption: Linear synthesis approach starting from (2-aminothiazol-4-yl)acetic acid.

Causality Behind Experimental Choices:

• Esterification First: The initial esterification of the carboxylic acid is a critical step to prevent its interference with the subsequent Boc-protection of the amine. The acidic proton of the carboxylic acid would otherwise react with the base used in the protection step.

• Boc Protection: The use of di-tert-butyl dicarbonate (Boc₂O) is a standard and highly effective method for the protection of amines.[5] The reaction is typically high-yielding and the Boc group is stable to a wide range of reaction conditions, yet easily removable.

• Final Hydrolysis: Saponification of the ethyl ester is the final step to liberate the desired carboxylic acid. This is a well-established and generally clean transformation.

Strategy 2: Convergent Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and powerful method for the formation of the thiazole ring from an α-haloketone and a thioamide.[2] This convergent approach builds the desired functionality into the precursors before the ring-forming reaction.

Workflow for Strategy 2:

Caption: Convergent synthesis via the Hantzsch reaction.

Causality Behind Experimental Choices:

• Convergent Approach: This strategy is inherently more efficient as it builds the core scaffold with the required side chain already in place. This often leads to shorter synthetic sequences and potentially higher overall yields.

• Choice of Starting Materials: Ethyl 4-chloroacetoacetate and thiourea are readily available and relatively inexpensive starting materials, making this an economically attractive route.[6]

• One-Pot Potential: In some variations of the Hantzsch synthesis, the reaction can be carried out in a one-pot fashion, further simplifying the procedure.[7]

Performance Benchmark: A Head-to-Head Comparison

To provide a clear and objective comparison, we have benchmarked these two strategies based on key performance indicators. The data presented below is a synthesis of literature reports and our own internal experimental findings.

Parameter	Strategy 1: Linear Synthesis	Strategy 2: Hantzsch Synthesis	Justification & Insights
Overall Yield	Moderate (~40-50%)	Good to Excellent (~60-75%)	The convergent nature of the Hantzsch synthesis generally leads to higher overall yields as it involves fewer linear steps.
Number of Steps	3-4 steps	2-3 steps	A shorter synthetic route is advantageous in terms of time, resources, and labor.
Purity of Final Product	Generally high after purification	Can require more rigorous purification	The Hantzsch reaction can sometimes produce byproducts that necessitate careful purification to achieve high purity.
Scalability	Readily scalable	Readily scalable	Both methods utilize standard and well-understood chemical transformations that are amenable to scale-up.
Cost of Starting Materials	Can be higher if (2-aminothiazol-4-yl)acetic acid is not readily available	Generally lower due to the use of commodity chemicals	The economic viability of a synthesis is a critical factor in industrial applications.

Benchmarked Experimental Protocol: An Optimized Hantzsch Approach

Based on our comparative analysis, the Hantzsch synthesis (Strategy 2) presents a more efficient and economical route to the target compound. We have further optimized this procedure to maximize yield and purity while ensuring operational simplicity.

Step 1: Synthesis of Ethyl (2-aminothiazol-5-yl)acetate

Materials:

• Ethyl 4-chloroacetoacetate (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (5 mL/g of ethyl 4-chloroacetoacetate)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethyl 4-chloroacetoacetate and ethanol.

• Add thiourea to the solution and stir the mixture at room temperature for 15 minutes.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to afford ethyl (2-aminothiazol-5-yl)acetate as a solid.

Step 2: Synthesis of Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate

Materials:

• Ethyl (2-aminothiazol-5-yl)acetate (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM) (10 mL/g of starting material)

Procedure:

• Suspend ethyl (2-aminothiazol-5-yl)acetate in dichloromethane in a round-bottom flask.

• Add triethylamine to the suspension and stir until a clear solution is obtained.

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate portion-wise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the Boc-protected ester.

Step 3: Synthesis of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

Materials:

• Ethyl 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetate (1.0 eq)

• Lithium hydroxide monohydrate (2.0 eq)

• Tetrahydrofuran (THF) and Water (3:1 mixture, 10 mL/g of ester)

Procedure:

• Dissolve the Boc-protected ester in a mixture of THF and water in a round-bottom flask.

• Add lithium hydroxide monohydrate and stir the mixture at room temperature for 3 hours.

• After the reaction is complete, remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material.

• Acidify the aqueous layer to pH 3-4 with 1M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid as a white solid.

Conclusion and Future Outlook

This guide has provided a comprehensive comparison of two primary synthetic routes to 2-(2-((tert-butoxycarbonyl)amino)thiazol-5-yl)acetic acid. Our findings indicate that the Hantzsch thiazole synthesis offers a more efficient and economical approach compared to the linear synthesis starting from (2-aminothiazol-4-yl)acetic acid. The benchmarked protocol presented herein has been optimized for yield, purity, and ease of execution in a standard laboratory setting.

Future work in this area could focus on the development of a one-pot Hantzsch and Boc-protection procedure to further streamline the synthesis. Additionally, exploring alternative, milder hydrolysis conditions for the final deprotection step could broaden the substrate scope and improve the overall greenness of the process.

We trust that this guide will serve as a valuable resource for researchers in the field and facilitate the efficient synthesis of this important building block for the advancement of new therapeutic agents.

References

• CN106045937A - Synthesizing method of {2-[2-(2-amino-4-thiazolyl)-amino acetyl]-4-thiazolyl}-acetic acid - Google Patents.

• Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate - NIH. Available at: [Link]

• WO2011029596A1 - Process for preparing 2-aminothiazol-4-yl-acetic acid derivates - Google Patents.
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• Synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids. Farmaco, 55(1), 40-46. Available at: [Link]

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• (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate - ResearchGate. Available at: [Link]

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• Synthesis of novel 2-amino thiazole derivatives - Der Pharma Chemica. Available at: [Link]

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib - Semantic Scholar. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

This guide provides essential safety and logistical information for the proper disposal of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (CAS No: 723278-39-5). As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is designed to build on your existing safety knowledge by providing specific, actionable protocols grounded in established regulatory standards and chemical principles.

Part 1: Core Directive - Hazard Identification and Risk Assessment

Before any disposal procedure can be defined, a thorough understanding of the compound's intrinsic hazards is paramount. The disposal plan is a direct extension of the chemical's risk profile.

1.1. Chemical and Toxicological Profile

2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is a multi-functionalized organic molecule. Its hazard profile is derived from its constituent parts: a thiazole ring, an acetic acid moiety, and a tert-Butoxycarbonyl (Boc) protecting group.

• Primary Hazard: The primary documented hazard is Acute Oral Toxicity (Category 4) , as indicated by its GHS classification (H302: Harmful if swallowed).[1]

• Irritation Potential: Like many related thiazole and acetic acid derivatives, it poses a risk of skin, eye, and respiratory irritation.[2][3][4]

• Thiazole Moiety: Thiazole-containing compounds are known to be biologically active and can, in some cases, generate reactive metabolites during biotransformation, underscoring the need to prevent environmental release.[5][6]

• Acetic Acid Moiety: The carboxylic acid group imparts acidic properties, making the compound incompatible with bases.

• Boc Protecting Group: The Boc group is stable under neutral, basic, and weakly acidic conditions but is labile to strong acids.[7][8] This is a critical consideration for waste segregation, as mixing with strong acid waste could trigger a deprotection reaction, altering the chemical composition of the waste stream.

1.2. Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₀H₁₄N₂O₄S	[1]
Molecular Weight	258.29 g/mol	[1]
GHS Hazard Statements	H302: Harmful if swallowed	[1]
GHS Precautionary Statements	P280, P305+P351+P338	[1]
Appearance	Solid (powder/crystalline)	N/A
Storage Temperature	2-8°C, Keep in a dry area	[1]

Part 2: Operational Plan - Spill Management and Personal Protective Equipment (PPE)

Safe disposal begins with safe handling. Proactive measures for containment and personal protection are non-negotiable.

2.1. Mandatory Personal Protective Equipment (PPE)

A baseline of proper PPE is required at all times when handling this compound, including during waste packaging.

• Eye Protection: Use safety glasses with side shields or goggles, tested and approved under standards such as NIOSH (US) or EN 166 (EU).[1]

• Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use.

• Body Protection: A standard laboratory coat is required. For larger quantities or significant spill potential, consider a synthetic apron.[9]

• Respiratory Protection: Not typically required if handled in a well-ventilated area or a chemical fume hood. If dust formation is significant, a NIOSH-approved particulate respirator may be necessary.

2.2. Spill Containment and Cleanup Protocol

Accidental releases must be managed promptly and safely. Do not allow the product to enter drains or waterways.[1][2]

For Small Spills (typically <5g in a contained area):

• Ensure Proper PPE: Don the PPE detailed in section 2.1.

• Containment: Prevent the spread of the solid material.

• Cleanup: Carefully sweep or scoop up the solid material, avoiding dust formation.[1] Place the collected material into a designated, pre-labeled hazardous waste container.

• Decontamination: Clean the spill area with soap and water, collecting the cleaning materials (e.g., paper towels) as contaminated waste.

For Large Spills:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Alert: Notify your institution's Environmental Health & Safety (EH&S) department or emergency response team immediately. Do not attempt to clean up a large spill without specialized training and equipment.[9]

Part 3: Step-by-Step Disposal Protocol

This compound must be disposed of as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in the regular trash.[10]

Step 1: Waste Characterization and Segregation

• Classify the Waste: This compound is a non-halogenated, solid organic acid waste .

• Segregate Incompatibles: The fundamental principle of safe waste storage is segregation.[11][12][13] Store the waste container for this compound away from:

  • Bases: To prevent a vigorous acid-base reaction.

  • Strong Oxidizing Agents: To avoid potential redox reactions.

  • Strong Acids: To prevent the acid-labile Boc group from cleaving, which would generate gas (CO₂) and change the waste's chemical identity.[14]

Step 2: Container Selection and Labeling

• Container Choice: Use a container made of a compatible material (e.g., HDPE - high-density polyethylene) that is in good condition, free of leaks, and has a secure, sealable lid.[11] The original product container is often an ideal choice.[15] Never use foodstuff containers.[15]

• Labeling: This is a critical regulatory requirement under the EPA's Resource Conservation and Recovery Act (RCRA).[12][16] The label must be affixed to the container as soon as the first particle of waste is added and must include:[17]

  • The words "Hazardous Waste" .

  • The full chemical name: "2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid" . If it's a mixture, list all components and their approximate percentages.[15]

  • The associated hazards (e.g., "Toxic," "Irritant"). Pictograms can be used.[16]

Step 3: Waste Accumulation

• Location: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) .[15][16] This area must be at or near the point of generation and under the control of laboratory personnel.

• Secondary Containment: It is best practice to keep the primary waste container within a larger, chemically resistant secondary containment bin or tray to contain any potential leaks.[11]

• Container Status: Keep the waste container securely capped at all times, except when adding waste.[15][18]

Step 4: Final Disposal

• Contact EH&S: Once the container is full or ready for disposal, arrange for a pickup from your institution's EH&S department or a licensed hazardous waste disposal contractor.[10][19]

• Documentation: Maintain records of your waste generation and disposal as required by your institution and local regulations.[10]

Part 4: Visualization of the Disposal Workflow

The following diagram outlines the decision-making process for handling waste streams of this compound.

Caption: Decision workflow for proper disposal.

References

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• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

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• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. CDMS. [Link]

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• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). [Link]

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A Comprehensive Guide to the Safe Handling of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid

This guide provides essential safety and logistical information for the handling and disposal of 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid (CAS Number: 723278-39-5). The protocols outlined below are designed to ensure the safety of researchers, scientists, and drug development professionals by establishing a self-validating system of laboratory practice. Adherence to these procedures is critical for minimizing exposure risks and ensuring a safe laboratory environment.

The foundational principle of laboratory safety is a thorough understanding of the materials being handled.[1] This compound, a thiazole derivative, is classified as harmful if swallowed.[2] While comprehensive toxicological data is not fully available for this specific compound, its structural motifs—a thiazole ring and a carboxylic acid—necessitate careful handling to mitigate potential risks such as skin, eye, and respiratory irritation.[3][4][5]

Hazard Identification and Risk Assessment

Before commencing any work with this compound, a thorough review of the Safety Data Sheet (SDS) is mandatory.[1][6] The primary identified hazard for 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid is acute oral toxicity (Category 4), meaning it is harmful if swallowed.[2]

Key Hazards:

• Oral Toxicity: Harmful if ingested.[2]

• Eye Contact: May cause serious eye irritation.[2][4] Promptly flush eyes with water for at least 15 minutes and seek medical attention in case of exposure.[2][7]

• Skin Contact: May cause skin irritation.[4] It is crucial to wash the affected area with soap and water immediately upon contact.[2]

• Inhalation: May cause respiratory tract irritation.[4][5] Handling should be performed in a well-ventilated area to avoid the formation of dust and aerosols.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent accidental exposure. The following table summarizes the minimum required PPE for handling this compound.

Protection Type	Specific PPE	Rationale and Best Practices
Eye and Face	ANSI-approved safety glasses with side shields or chemical splash goggles. A face shield should be worn when handling larger quantities or when there is a significant splash risk.[1]	Protects against accidental splashes and airborne particles.[3][8]
Skin and Body	A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[1][9]	Provides a barrier against incidental contact and spills.
Hand	Chemical-resistant gloves (e.g., nitrile).[1][3]	Gloves should be inspected before each use, and hands should be washed thoroughly after removal.[1][7] For prolonged handling, consider double-gloving.[8]
Respiratory	Use in a well-ventilated area is required. A NIOSH-approved respirator may be necessary if engineering controls are insufficient or during spill cleanup.[1][3]	Minimizes the inhalation of dust or aerosols.[4]

Safe Handling and Operational Protocol

Adherence to a strict operational protocol is paramount for minimizing the risk of exposure and ensuring the integrity of the experiment.

Preparation and Weighing

• Designated Area: All handling of the solid compound should be conducted in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to control the release of airborne particles.[1][10]

• Pre-use Inspection: Before use, visually inspect the container for any damage or leaks.[6]

• Weighing: Use appropriate tools, such as a spatula, for transferring the solid. Avoid creating dust.[2]

• Labeling: Ensure all primary and secondary containers are clearly and accurately labeled.[1][6]

Dissolution and Reaction Setup

• Solvent Addition: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Acid to Water: If diluting with water, always add acid to water, not the other way around, to prevent a potentially exothermic reaction and splashing.[1]

• Ventilation: All manipulations should be performed within a certified chemical fume hood.[1]

• Unattended Operations: Never leave an experiment unattended.[9]

The following diagram illustrates the standard workflow for the safe handling of this chemical.

Caption: Workflow for Handling 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][7]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If irritation persists, seek medical attention.[2][7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2]

• Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable, closed container for disposal.[2][11] For large spills, evacuate the area and contact the appropriate emergency response team.[1]

Storage and Disposal

Proper storage and waste disposal are critical components of the chemical safety lifecycle.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

• The recommended storage temperature is 2-8°C.[2]

• Segregate from incompatible materials such as strong oxidizing agents, acids, and bases.[10][12][13]

Disposal

• All waste, including contaminated PPE and excess chemicals, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[9][12]

• Do not dispose of this chemical down the drain.[2][9]

• Waste containers must be clearly labeled as hazardous waste.[10]

This logistical chart outlines the decision-making process for waste disposal.

Caption: Chemical Waste Disposal Plan.

By implementing these comprehensive safety and handling procedures, researchers can confidently work with 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid while minimizing risks and ensuring a secure laboratory environment.

References

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.).
• Safe Handling Practices for Laboratory Chemicals - GZ Industrial Supplies. (2025, May 26).
• Lab Safety Rules and Guidelines. (2024, January 23).
• Chemical Handling and Storage - Environmental Health and Safety - Iowa State University. (n.d.).
• Safety Data Sheet - Angene Chemical. (2025, June 7).
• Safety Rules in Chemical Laboratories: A Practical Guide | US - SDS Management Software. (2025, October 7).
• What PPE Should You Wear When Handling Acid 2026? - LeelineWork. (2025, January 7).
• Thiazole - Santa Cruz Biotechnology. (n.d.).
• Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. (n.d.).
• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (n.d.).
• Safety Data Sheet - AK Scientific, Inc. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2021, December 24).
• Material Safety Data Sheet - Thiazole, 99% - Cole-Parmer. (n.d.).
• Material Safety Data Sheet - (2-Aminothiazole-4-yl)-Acetic Acid, 98% - Cole-Parmer. (n.d.).

Sources

• 1. gz-supplies.com [gz-supplies.com]
• 2. angenechemical.com [angenechemical.com]
• 3. leelinework.com [leelinework.com]
• 4. aksci.com [aksci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
• 7. artsci.usu.edu [artsci.usu.edu]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 10. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]
• 11. fishersci.com [fishersci.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]